N-nitroso-olanzapine

Core Science & Biosynthesis

N-Nitroso-Olanzapine Formation Mechanism: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the formation mechanism of N-nitroso-olanzapine, a potential Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI) of the atypical antipsychotic drug olanzapine (B1677200). The guide details the theoretical chemical pathways, influential factors, and experimental protocols for risk assessment, alongside mitigation strategies. A significant finding highlighted in this document is the reported difficulty in the formation of N-nitroso-olanzapine under forced experimental conditions, suggesting a lower risk profile compared to other NDSRIs.

Introduction to N-Nitroso-Olanzapine

N-nitrosamines are a class of chemical compounds that have raised significant concerns in the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory bodies worldwide now mandate rigorous risk assessments for the presence of nitrosamine impurities in drug products. N-nitroso-olanzapine is the NDSRI formed from the nitrosation of olanzapine. Olanzapine possesses a secondary amine functional group within its chemical structure, making it theoretically susceptible to nitrosation.[3]

Chemical Structures:

• Olanzapine: 2-Methyl-4-(4-methylpiperazin-1-yl)-10H-thieno[2,3-b][4][5]diazepine

• N-nitroso-olanzapine: 2-Methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][4][5]diazepine[3][5]

Theoretical Formation Mechanism of N-Nitroso-Olanzapine

The fundamental mechanism for the formation of N-nitroso-olanzapine is the nitrosation of the secondary amine present in the olanzapine molecule. This reaction typically involves a nitrosating agent, which is often formed from nitrite (B80452) salts (such as sodium nitrite) under acidic conditions.[1][2][3]

The key steps of the mechanism are as follows:

• Formation of the Nitrosating Agent: In an acidic environment, sodium nitrite (NaNO₂) is protonated to form nitrous acid (HNO₂). Further protonation and subsequent loss of a water molecule lead to the formation of the highly electrophilic nitrosonium ion (NO⁺).[1][2]

• Nucleophilic Attack: The secondary amine nitrogen in the olanzapine molecule acts as a nucleophile and attacks the electrophilic nitrosonium ion. This results in the formation of an N-nitrosammonium ion intermediate.[1]

• Deprotonation: A water molecule then deprotonates the N-nitrosammonium ion, yielding the stable N-nitroso-olanzapine.[1]

Caption: General mechanism of N-nitroso-olanzapine formation.

Factors Influencing Formation and Propensity of N-Nitroso-Olanzapine

While the theoretical mechanism is well-understood, the actual formation of N-nitroso-olanzapine is influenced by several factors. A critical finding from available literature is a "Synthesis Attempts and Failure Report (NAP Test)" for N-nitroso-olanzapine. This report indicates that N-nitroso-olanzapine does not readily form even under rigorous forced conditions, suggesting a low propensity for its formation.[6]

The following table summarizes the key factors that generally influence nitrosamine formation and their likely impact on N-nitroso-olanzapine based on the available information.

Factor	Description	Likely Impact on N-nitroso-olanzapine Formation
Presence of Nitrosating Agents	Nitrite and nitrate (B79036) impurities in raw materials, excipients, or water are common sources of nitrosating agents.	A necessary prerequisite for the reaction to occur.
pH	Acidic conditions (low pH) generally favor the formation of the nitrosonium ion, the key nitrosating agent.[3]	While acidic pH is generally required, the "failure report" suggests other factors may inhibit the reaction for olanzapine.
Temperature	Higher temperatures can accelerate the rate of chemical reactions, including nitrosamine formation.[3]	Elevated temperatures during manufacturing or storage could potentially increase the risk, although this is not confirmed for olanzapine.
Presence of Inhibitors	Antioxidants such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) can act as scavengers of nitrosating agents, thereby inhibiting nitrosamine formation.	The addition of these inhibitors to formulations is a potential mitigation strategy.
Water Content	Water can play a role in the formation of nitrous acid and can also influence the degradation of the drug substance.	The impact of water content on N-nitroso-olanzapine formation is not specifically documented but is a factor to consider in formulation development.

Experimental Protocols for Risk Assessment

To assess the risk of N-nitroso-olanzapine formation, a forced degradation study, often referred to as a Nitrosation Assay Procedure (NAP) test, can be performed. The following is a representative protocol based on general guidelines for NDSRI risk assessment.[7][8]

Representative Forced Nitrosation Protocol (NAP Test)

Objective: To evaluate the potential for N-nitroso-olanzapine formation from olanzapine drug substance under stressed nitrosating conditions.

Materials:

• Olanzapine drug substance

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Deionized water

• Organic solvent (e.g., acetonitrile (B52724), methanol)

• N-nitroso-olanzapine reference standard (if available)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Prepare a stock solution of olanzapine in a suitable solvent (e.g., 0.1 M HCl) at a concentration of approximately 10 mg/mL.

  • Prepare a stock solution of sodium nitrite in deionized water at a concentration of approximately 40 mM.

• Reaction Conditions:

  • In a reaction vessel, combine the olanzapine stock solution with the sodium nitrite stock solution. A typical molar ratio of drug to nitrite for forced studies is 1:4.

  • Adjust the pH of the reaction mixture to approximately 3-4 using HCl.

  • Incubate the reaction mixture at a controlled temperature, for example, 37°C, for a defined period (e.g., 1-4 hours).[7]

• Sample Quenching and Analysis:

  • After the incubation period, quench the reaction by adding a suitable quenching agent (e.g., ammonium (B1175870) sulfamate (B1201201) or ascorbic acid) to remove excess nitrite.

  • Dilute the sample with an appropriate mobile phase for LC-MS/MS analysis.

  • Analyze the sample using a validated LC-MS/MS method to detect and quantify the presence of N-nitroso-olanzapine.

Caption: General workflow for a forced nitrosation study.

Proposed Analytical Methodology

A highly sensitive and specific analytical method is required for the detection and quantification of trace levels of N-nitroso-olanzapine. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for this purpose.

Key LC-MS/MS Parameters:

• Chromatographic Column: A reversed-phase C18 column is typically suitable for the separation of olanzapine and its related compounds.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate (B1220265) or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally effective for olanzapine and its derivatives.

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) mode should be used for high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both N-nitroso-olanzapine and a suitable internal standard.

Mitigation Strategies for N-Nitroso-Olanzapine Formation

Although the formation of N-nitroso-olanzapine appears to be challenging, it is prudent for drug manufacturers to consider mitigation strategies as part of a comprehensive risk management plan.

Potential Mitigation Strategies:

• Raw Material Control: Sourcing active pharmaceutical ingredients (APIs) and excipients with low residual nitrite and nitrate levels is a primary control measure.

• Formulation Optimization:

  • pH Control: Maintaining a neutral or basic pH in the drug product formulation can significantly inhibit the formation of the nitrosating species.

  • Use of Antioxidants: Incorporating antioxidants such as ascorbic acid or alpha-tocopherol into the formulation can effectively scavenge nitrosating agents.

• Process Control:

  • Temperature and Moisture Control: Minimizing exposure to high temperatures and humidity during manufacturing and storage can reduce the potential for degradation and subsequent nitrosamine formation.

  • Avoidance of Nitrosating Agents: Scrutinizing the entire manufacturing process to eliminate any unintended sources of nitrosating agents.

Caption: Key mitigation strategies for N-nitroso-olanzapine formation.

Conclusion

The formation of N-nitroso-olanzapine is theoretically possible due to the presence of a secondary amine in the olanzapine structure. The established chemical mechanism involves the reaction of olanzapine with a nitrosating agent, typically derived from nitrites under acidic conditions. However, a crucial piece of evidence, a "Synthesis Attempts and Failure Report (NAP Test)," suggests that N-nitroso-olanzapine does not form readily under forced nitrosating conditions. This indicates a potentially low risk of its presence in the final drug product.

For comprehensive risk assessment, pharmaceutical manufacturers should conduct forced degradation studies and employ sensitive analytical methods like LC-MS/MS. Should a risk be identified, mitigation strategies focusing on the control of raw materials, formulation optimization (including pH control and the use of antioxidants), and stringent process controls are recommended. This proactive approach ensures the safety and quality of olanzapine-containing drug products, aligning with global regulatory expectations for the control of nitrosamine impurities.

References

• 1. Video: 2° Amines to N-Nitrosamines: Reaction with NaNO2 [jove.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 5. Ester-mediated nitrosamine formation from nitrite and secondary or tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Modified NAP Test: A Simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs -Pub - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

An In-depth Technical Guide to the Synthesis and Characterization of N-nitroso-olanzapine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-olanzapine is a nitrosamine (B1359907) impurity associated with the atypical antipsychotic drug olanzapine (B1677200). The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies such as the FDA and EMA due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the synthesis, characterization, and potential formation pathways of N-nitroso-olanzapine. It is intended to serve as a resource for researchers, scientists, and professionals involved in drug development and quality control. While specific, detailed synthesis protocols for N-nitroso-olanzapine are not widely published, this guide outlines a generalized synthetic approach based on established nitrosation chemistry. Furthermore, it details the analytical techniques crucial for the characterization and quantification of this impurity, ensuring the safety and quality of olanzapine-containing drug products.

Introduction

Olanzapine is a widely prescribed second-generation antipsychotic medication used in the treatment of schizophrenia and bipolar disorder. N-nitroso-olanzapine (Figure 1) is recognized as a potential impurity that can arise during the synthesis of the active pharmaceutical ingredient (API) or in the final drug product.[1] The general mechanism for the formation of nitrosamine impurities involves the reaction of a secondary or tertiary amine with a nitrosating agent, often under acidic conditions.[2][3] Given that olanzapine contains a secondary amine within its piperazine (B1678402) ring, it is susceptible to nitrosation.

This guide will cover the theoretical synthesis of N-nitroso-olanzapine, its physicochemical properties, and the analytical methodologies required for its characterization and quantification.

Figure 1: Chemical Structure of N-nitroso-olanzapine

Caption: Chemical structure of N-nitroso-olanzapine.

Physicochemical Properties and Characterization Data

The accurate identification and characterization of N-nitroso-olanzapine are paramount for its use as a reference standard in analytical testing. Below is a summary of its key physicochemical properties and the expected data from various analytical techniques.

Property	Value	Reference
IUPAC Name	2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][2]diazepine	[4][5]
Molecular Formula	C₁₇H₁₉N₅OS	[6][7]
Molecular Weight	341.43 g/mol	[6][7]
Appearance	Expected to be a solid
Purity (as reference)	>90% (typically by HPLC)	[8]

Analytical Technique	Expected Data
¹H NMR	The spectrum would show characteristic shifts for the aromatic protons, the methyl group on the thiophene (B33073) ring, the protons of the piperazine ring, and the N-methyl group. The presence of the nitroso group would likely cause a downfield shift of the adjacent protons.
¹³C NMR	The spectrum would display distinct signals for all 17 carbon atoms, including the aromatic carbons, the carbons of the diazepine (B8756704) and piperazine rings, and the methyl carbons.
Mass Spectrometry (MS)	The mass spectrum would show a molecular ion peak [M]+ at m/z 341.4. High-resolution mass spectrometry (HRMS) would confirm the elemental composition. Fragmentation patterns would likely involve the loss of the nitroso group (-NO) and cleavage of the piperazine ring.
Infrared (IR) Spectroscopy	Characteristic absorption bands would be expected for the N-N=O stretching vibration of the nitroso group, typically in the range of 1430-1500 cm⁻¹. Other bands would correspond to C-H, C=C, C-N, and C-S stretching and bending vibrations.
High-Performance Liquid Chromatography (HPLC)	A well-defined peak at a specific retention time under defined chromatographic conditions (e.g., C18 column, specific mobile phase composition, and flow rate). The purity is typically determined by the peak area percentage.

Synthesis of N-nitroso-olanzapine

While a specific, detailed, and publicly available protocol for the synthesis of N-nitroso-olanzapine is scarce, a general procedure can be inferred from the well-established chemistry of N-nitrosation of secondary amines. It is important to note that a "Synthesis Attempts and Failure Report" for N-nitroso-olanzapine exists, suggesting that its formation may not be straightforward under all conditions.[6][9] The report indicates that multiple attempts under recommended conditions for nitroso impurity formation were conducted.[6]

General Synthetic Pathway

The synthesis of N-nitroso-olanzapine would likely involve the reaction of olanzapine with a suitable nitrosating agent in an acidic medium.

Caption: General synthetic pathway for N-nitroso-olanzapine.

Experimental Protocol (Generalized)

Disclaimer: This protocol is a generalized representation and should be adapted and optimized based on laboratory conditions and safety assessments. The handling of nitrosating agents and potential carcinogens requires strict safety precautions.

Materials:

• Olanzapine

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or another suitable acid

• Dichloromethane (B109758) (DCM) or other suitable organic solvent

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Appropriate solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolution: Dissolve olanzapine in a suitable organic solvent such as dichloromethane in a round-bottom flask.

• Acidification: Cool the solution in an ice bath and slowly add a dilute aqueous solution of hydrochloric acid with stirring.

• Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite in water dropwise to the reaction mixture. The reaction progress should be monitored by a suitable technique such as thin-layer chromatography (TLC) or HPLC.

• Quenching: Once the reaction is complete, carefully quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases and the pH is neutral or slightly basic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude N-nitroso-olanzapine by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to afford the pure product.

• Characterization: Confirm the identity and purity of the synthesized N-nitroso-olanzapine using the analytical techniques described in Section 2 (NMR, MS, IR, HPLC).

Formation Pathways and Risk Mitigation in Pharmaceuticals

The formation of N-nitroso-olanzapine as an impurity in olanzapine drug products is a critical concern for pharmaceutical manufacturers. Understanding the potential formation pathways is essential for developing effective control strategies.

Potential Formation Pathways

• During API Synthesis: If nitrosating agents or their precursors are present as impurities in starting materials, reagents, or solvents used in the synthesis of olanzapine, N-nitroso-olanzapine can be formed.

• In the Drug Product Formulation: The presence of residual nitrites in excipients used in the formulation of olanzapine tablets can react with the olanzapine molecule, particularly under acidic conditions or in the presence of moisture, leading to the formation of N-nitroso-olanzapine over the shelf life of the product.[10]

• Degradation: The degradation of certain compounds used in the manufacturing process or packaging materials can also release nitrosating agents.

Caption: Factors contributing to the formation of N-nitroso-olanzapine.

Risk Mitigation Strategies

• Raw Material Control: Rigorous testing of starting materials, reagents, solvents, and excipients for the presence of nitrites and other potential nitrosating agents.

• Process Optimization: Modifying the API synthesis and drug product manufacturing processes to avoid conditions that favor nitrosation (e.g., controlling pH, temperature, and moisture).

• Use of Inhibitors: Incorporating antioxidants such as ascorbic acid or alpha-tocopherol (B171835) in the formulation, which can act as scavengers for nitrosating agents.[10]

• Stability Studies: Conducting comprehensive stability studies on the final drug product under various storage conditions to monitor for the formation of N-nitroso-olanzapine over time.

• Analytical Testing: Implementing sensitive and specific analytical methods for the routine testing of both the API and the final drug product to ensure that levels of N-nitroso-olanzapine remain below the acceptable intake limits set by regulatory authorities. The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-olanzapine is 1500 ng/day.[5]

Analytical Methods for Quantification

The detection and quantification of trace levels of N-nitroso-olanzapine in pharmaceutical samples require highly sensitive and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the technique of choice for this purpose.

LC-MS/MS Method (Generalized Protocol)

• Sample Preparation:

  • Weigh and crush olanzapine tablets.

  • Dissolve the powdered tablets in a suitable solvent (e.g., a mixture of methanol (B129727) and water).

  • Vortex and sonicate to ensure complete dissolution of the analyte.

  • Centrifuge to precipitate excipients.

  • Filter the supernatant through a 0.22 µm filter before injection into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile).

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in the positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for N-nitroso-olanzapine.

Caption: General workflow for the analytical determination of N-nitroso-olanzapine.

Conclusion

N-nitroso-olanzapine is a critical potential impurity in olanzapine drug products that requires careful monitoring and control. This technical guide has provided a comprehensive overview of its synthesis, characterization, and the analytical methods used for its detection and quantification. While the intentional synthesis of N-nitroso-olanzapine may present challenges, understanding the fundamental principles of its formation is crucial for developing effective risk mitigation strategies. By implementing robust analytical testing and process controls, pharmaceutical manufacturers can ensure the safety and quality of olanzapine-containing medicines for patients. Continuous research and collaboration between industry and regulatory bodies are essential to further understand and manage the risks associated with nitrosamine impurities.

References

• 1. N-Nitroso Olanzapine | CAS No- NA | NA [chemicea.com]
• 2. Nitrosamine impurities in medicines: History and challenges | LGC Standards [lgcstandards.com]
• 3. researchgate.net [researchgate.net]
• 4. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 5. veeprho.com [veeprho.com]
• 6. veeprho.com [veeprho.com]
• 7. GSRS [precision.fda.gov]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. Synthesis Attempts and Failure Report 🧐 - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. biopharmaspec.com [biopharmaspec.com]

N-Nitroso-Olanzapine: A Technical Review of its Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-olanzapine is the N-nitroso derivative of olanzapine (B1677200), an atypical antipsychotic medication. The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the known chemical properties and stability of N-nitroso-olanzapine, drawing from available scientific literature on olanzapine and its impurities.

Chemical Properties of N-Nitroso-Olanzapine

N-nitroso-olanzapine is chemically identified as 2-Methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][1][2]diazepine.[3] Its fundamental chemical properties are summarized in the table below.

Property	Value	Source
Chemical Name	2-Methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][1][2]diazepine	[3]
Molecular Formula	C17H19N5OS	[1][4]
Molecular Weight	341.43 g/mol	[1][4]
SMILES	CN1CCN(C2=NC3=CC=CC=C3N(N=O)C4=C2C=C(C)S4)CC1	[3]
InChIKey	XYMGBGZZWLEEDF-UHFFFAOYSA-N

Stability and Formation Potential

Forced Degradation Studies of Olanzapine

Forced degradation studies are essential for identifying potential degradation products and understanding the stability of a drug substance. Olanzapine has been subjected to various stress conditions as per the International Council for Harmonisation (ICH) guidelines.

A summary of olanzapine's stability under different stress conditions is presented below:

Stress Condition	Observations	Degradation Products
Acidic Hydrolysis	Olanzapine is reported to be almost completely stable.	Minimal to no degradation observed.
Alkaline Hydrolysis	Olanzapine is reported to be almost completely stable.	Minimal to no degradation observed.
Oxidative Degradation	Significant degradation is observed under oxidative stress.[5]	Major degradation products include 10-hydroxy-2-methyl-5,10-dihydro-4H-benzo[b]thieno [2,3- e][1][2]diazepin-4-one and 2-methyl-5,10-dihydro-4H-benzo[b]thieno[2,3-e][1][2]diazepin-4- one.
Photolytic Degradation	Olanzapine is reported to be almost completely stable.	Minimal to no degradation observed.
Thermal Degradation	Degradation is observed under heat conditions.[6]	The major degradation product identified is 2-methyl-5,10-dihydro-4H-thieno[2,3-b][1][7]benzodiazepine-4-one.[8]

Importantly, none of the cited forced degradation studies on olanzapine reported the formation of N-nitroso-olanzapine as a degradation product.

Nitrosation Potential of Olanzapine

The formation of N-nitroso-olanzapine is contingent on the nitrosation of the secondary amine group in the olanzapine molecule. A "Synthesis Attempts and Failure Report (NAP Test)" for N-nitroso-olanzapine has indicated that the compound does not readily undergo nitrosation under expected conditions.[1] This suggests a low propensity for its formation. The report details multiple synthesis attempts under rigorous forced conditions which failed to produce the nitroso impurity.[1]

Experimental Protocols

While specific experimental protocols for the stability testing of N-nitroso-olanzapine are not available, a general methodology for forced degradation studies of olanzapine, which would be applicable for the detection of any potential nitrosamine impurities, is outlined below.

General Forced Degradation Protocol for Olanzapine

• Preparation of Stock Solution: Accurately weigh and dissolve olanzapine in a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water) to obtain a known concentration.

• Stress Conditions:

  • Acidic Hydrolysis: Treat the drug solution with an acid (e.g., 0.1 N HCl) and reflux for a specified period (e.g., 3 days at 60°C).[9]

  • Alkaline Hydrolysis: Treat the drug solution with a base (e.g., 0.1 N NaOH) and reflux for a specified period (e.g., 3 days at 60°C).[9]

  • Oxidative Degradation: Treat the drug solution with an oxidizing agent (e.g., 3% hydrogen peroxide) at room temperature for a specified period.

  • Thermal Degradation: Expose the solid drug or its solution to dry heat at a specific temperature (e.g., 60°C) for a defined duration.[9]

  • Photolytic Degradation: Expose the drug solution to UV light (e.g., 254 nm) for a specified duration.

• Sample Analysis: Analyze the stressed samples at appropriate time intervals using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

Analytical Methods for Detection

A stability-indicating analytical method is crucial for separating the parent drug from its degradation products and any potential impurities like N-nitroso-olanzapine. Several HPLC methods have been developed for the analysis of olanzapine and its process-related impurities.[7][10] While not specific to N-nitroso-olanzapine, these methods can serve as a starting point for developing a validated analytical procedure.

A typical HPLC method for olanzapine and its impurities might involve:

Parameter	Typical Conditions
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient or isocratic mixture of a buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).
Flow Rate	1.0 mL/min
Detection	UV detection at a specific wavelength (e.g., 254 nm).

For the sensitive and specific detection of nitrosamine impurities, more advanced analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are often required.

Visualizations

Experimental Workflow for Forced Degradation Studies

The following diagram illustrates a typical workflow for conducting forced degradation studies of a drug substance like olanzapine.

Caption: Workflow for Forced Degradation Studies.

Conclusion

The available evidence suggests that N-nitroso-olanzapine is not a readily formed impurity of olanzapine. Forced degradation studies of olanzapine have not identified it as a degradation product, and attempts to synthesize it under forced conditions have been unsuccessful. While direct stability data for N-nitroso-olanzapine is lacking, the focus for drug development and manufacturing should be on controlling the presence of nitrosating agents in the manufacturing process of olanzapine to mitigate any potential risk of its formation. Should the need for its detection arise, established stability-indicating HPLC methods for olanzapine can be adapted, and more sensitive techniques like LC-MS can be employed for trace-level analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 4. GSRS [precision.fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. latamjpharm.org [latamjpharm.org]
• 7. Isolation and characterization of process related impurities of olanzapine using HPLC and ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The stress stability of olanzapine: studies of interactions with excipients in solid state pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijrar.org [ijrar.org]
• 10. researchgate.net [researchgate.net]

Spectroscopic and Analytical Profile of N-nitroso-olanzapine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and analytical data for N-nitroso-olanzapine, a potential impurity of the atypical antipsychotic drug olanzapine (B1677200). Due to the limited availability of public spectroscopic data, this guide presents a consolidated view of the compound's known properties and outlines the standard methodologies for its full characterization. The information herein is intended to support research, drug development, and quality control activities.

Compound Identification

N-nitroso-olanzapine is the N-nitrosated derivative of olanzapine, formed by the reaction of a nitrosating agent with the secondary amine in the olanzapine molecule.

Property	Value
Chemical Name	2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][1][2]diazepine[3][4]
Molecular Formula	C₁₇H₁₉N₅OS[5]
Molecular Weight	341.43 g/mol [5]
Chemical Structure

Spectroscopic Data

While specific, publicly available spectra for N-nitroso-olanzapine are limited, reference standards are available for purchase from various chemical suppliers. These suppliers typically provide a comprehensive Certificate of Analysis (CoA) upon purchase, which includes detailed spectroscopic data. The following tables are presented as representative examples of how such data would be structured.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Representative ¹H-NMR Data for N-nitroso-olanzapine

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
[Expected Range]	[Expected]	[Expected]	Aromatic-H
[Expected Range]	[Expected]	[Expected]	Thiophene-H
[Expected Range]	[Expected]	[Expected]	Piperazine-H
[Expected Range]	[Expected]	[Expected]	N-CH₃
[Expected Range]	[Expected]	[Expected]	Thiophene-CH₃

Table 2: Representative ¹³C-NMR Data for N-nitroso-olanzapine

Chemical Shift (δ) ppm	Assignment
[Expected Range]	Aromatic/Thiophene-C
[Expected Range]	C=N
[Expected Range]	Piperazine-C
[Expected Range]	N-CH₃
[Expected Range]	Thiophene-CH₃

Infrared (IR) Spectroscopy

Table 3: Representative IR Absorption Bands for N-nitroso-olanzapine

Wavenumber (cm⁻¹)	Assignment
[Expected ~3100-3000]	Aromatic C-H Stretch
[Expected ~2950-2800]	Aliphatic C-H Stretch
[Expected ~1600-1450]	Aromatic C=C and C=N Stretch
[Expected ~1450-1400]	N-N=O Stretch (Characteristic for Nitrosamines)
[Expected ~1300-1000]	C-N Stretch

Mass Spectrometry (MS)

Table 4: Representative Mass Spectrometry Data for N-nitroso-olanzapine

m/z	Assignment
[341.13]	[M+H]⁺ (Protonated Molecular Ion)
[Expected Fragments]	Fragmentation pattern consistent with the loss of the nitroso group (-NO) and other characteristic fragments.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of N-nitroso-olanzapine, based on standard analytical practices for pharmaceutical compounds and related impurities[6].

NMR Spectroscopy

• Instrumentation : A 400 MHz or higher field NMR spectrometer.

• Sample Preparation : Approximately 5-10 mg of N-nitroso-olanzapine is dissolved in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• ¹H-NMR Acquisition :

  • Pulse Program : Standard single-pulse experiment.

  • Spectral Width : 0-16 ppm.

  • Number of Scans : 16-64, depending on sample concentration.

  • Relaxation Delay : 1-5 seconds.

• ¹³C-NMR Acquisition :

  • Pulse Program : Proton-decoupled experiment.

  • Spectral Width : 0-220 ppm.

  • Number of Scans : 1024 or more, as needed for adequate signal-to-noise.

  • Relaxation Delay : 2-5 seconds.

• Data Processing : The resulting Free Induction Decay (FID) is processed with an appropriate window function (e.g., exponential multiplication) and Fourier transformed. Phase and baseline corrections are applied. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation : The sample is prepared as a KBr (potassium bromide) pellet. A small amount of N-nitroso-olanzapine is ground with dry KBr and compressed into a thin, transparent disk.

• Data Acquisition :

  • Spectral Range : 4000-400 cm⁻¹.

  • Resolution : 4 cm⁻¹.

  • Number of Scans : 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing : The resulting interferogram is Fourier transformed to produce the infrared spectrum. A background spectrum of a pure KBr pellet is subtracted.

Mass Spectrometry

• Instrumentation : A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with a suitable ionization source (e.g., Electrospray Ionization - ESI).

• Sample Preparation : A dilute solution of N-nitroso-olanzapine is prepared in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1-10 µg/mL.

• Data Acquisition :

  • Ionization Mode : Positive ion mode is typically used to observe the protonated molecular ion [M+H]⁺.

  • Mass Range : m/z 50-500.

  • Collision Energy (for MS/MS) : A collision energy ramp (e.g., 10-40 eV) is used to induce fragmentation and obtain structural information.

• Data Processing : The acquired mass spectra are analyzed to determine the accurate mass of the molecular ion and its fragment ions.

Analytical Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the identification and characterization of a pharmaceutical impurity like N-nitroso-olanzapine.

Caption: Workflow for the synthesis, spectroscopic analysis, and characterization of N-nitroso-olanzapine.

References

• 1. Nitrosamine Impurities in Pharmaceuticals: Chemistry, Toxicology, and Advanced Analytical Approaches – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 2. nuv.ac.in [nuv.ac.in]
• 3. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 4. N-Nitroso Olanzapine | CAS No- NA | NA [chemicea.com]
• 5. clearsynth.com [clearsynth.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

N-Nitroso-Olanzapine: A Technical Overview for Researchers

An In-depth Guide to the CAS Number, Molecular Structure, and Analytical Considerations of a Critical Olanzapine (B1677200) Impurity

This technical guide provides a comprehensive overview of N-nitroso-olanzapine, a potential nitrosamine (B1359907) impurity in the atypical antipsychotic drug olanzapine. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical identity, physicochemical properties, and analytical methodologies.

Chemical Identity and Molecular Structure

N-nitroso-olanzapine is the N-nitroso derivative of olanzapine, formed by the substitution of the hydrogen atom on the secondary amine of the benzodiazepine (B76468) ring with a nitroso group.

Molecular Structure:

The molecular structure of N-nitroso-olanzapine is presented below:

SMILES: CN1CCN(C2=NC3=CC=CC=C3N(N=O)C4=C2C=C(C)S4)CC1[1]

InChI: InChI=1S/C17H19N5OS/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)22(19-23)17(13)24-12/h3-6,11H,7-10H2,1-2H3[2]

The chemical and physical properties of N-nitroso-olanzapine are summarized in the table below. It is important to note that a registered CAS number for this specific compound is not publicly available.[3]

Identifier	Value	Reference
IUPAC Name	2-Methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][1][4]diazepine	[1][3]
CAS Number	Not Available	[3][5][6]
Molecular Formula	C17H19N5OS	[2][3]
Molecular Weight	341.43 g/mol	[3]

Physicochemical and Regulatory Data

The following table summarizes the computed physicochemical properties of N-nitroso-olanzapine, as experimental data is not widely available. Additionally, the regulatory acceptable intake limit is provided.

Property	Value	Reference
XLogP3	2.7	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	6	[2]
Rotatable Bond Count	1	[2]
Exact Mass	341.13103142	[2]
Topological Polar Surface Area	59.8 Ų	[2]
Heavy Atom Count	24	[2]
HPLC Purity	≥98% (Commercially available reference standards)	[5]
FDA Acceptable Intake (AI) Limit	1500 ng/day	[4][7]

Formation and Synthesis Considerations

N-nitroso-olanzapine is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form from the reaction of olanzapine with nitrosating agents.

Potential formation pathway of N-nitroso-olanzapine.

It is noteworthy that the synthesis of N-nitroso-olanzapine is not straightforward. A commercially available "Synthesis Attempts and Failure Report" details multiple unsuccessful attempts to synthesize this compound under standard nitrosation conditions, suggesting that it may not form readily.[3] This report indicates that 10 synthesis attempts were made, with analysis by HPLC, Mass Spectrometry/LC-MS, NMR, and IR.[3]

Analytical Methodologies

A validated analytical method for the routine quantification of N-nitroso-olanzapine is crucial for ensuring the safety of olanzapine-containing drug products. While a specific validated method for this impurity is not publicly available, methods for the analysis of olanzapine and its other impurities can be adapted.

Proposed HPLC Method

The following is a proposed starting point for the development of a High-Performance Liquid Chromatography (HPLC) method for the detection and quantification of N-nitroso-olanzapine.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., Inertsil ODS 3V, 4.6 mm x 250 mm, 5 µm)
Mobile Phase	Gradient elution with a mixture of an aqueous buffer (e.g., 0.2 M ammonium (B1175870) acetate, pH 4.5) and an organic solvent (e.g., acetonitrile)
Flow Rate	1.0 mL/min
Detection	Photodiode Array (PDA) detector at 254 nm
Column Temperature	Ambient or controlled (e.g., 30 °C)
Injection Volume	10-20 µL

Analytical Workflow

The general workflow for the analysis of N-nitroso-olanzapine in a drug substance or product is outlined below.

General analytical workflow for N-nitroso-olanzapine.

Method validation should be performed in accordance with ICH guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[8]

References

• 1. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 2. N-nitroso-olanzapine | C17H19N5OS | CID 171381001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]
• 5. clearsynth.com [clearsynth.com]
• 6. N-Nitroso Olanzapine | CAS No- NA | NA [chemicea.com]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. sennosbiotech.com [sennosbiotech.com]

N-Nitroso-Olanzapine as a Pharmaceutical Impurity: A Technical Overview

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug manufacturers worldwide since their initial detection in a class of antihypertensive drugs in 2018. These compounds are classified as probable human carcinogens, necessitating stringent control measures to ensure patient safety. One such potential impurity is N-nitroso-olanzapine, a nitrosamine derivative of the atypical antipsychotic medication olanzapine (B1677200). This technical guide provides a comprehensive overview of the discovery, history, and analytical methodologies related to N-nitroso-olanzapine.

Olanzapine is a thienobenzodiazepine derivative that contains a secondary amine functional group within its piperazine (B1678402) ring, making it theoretically susceptible to nitrosation under certain conditions.[1][2] The formation of N-nitroso-olanzapine involves the reaction of this secondary amine with a nitrosating agent, such as nitrous acid, which can be formed from nitrites present in excipients or as impurities in raw materials, particularly under acidic conditions.[3]

This guide will delve into the regulatory landscape surrounding N-nitroso-olanzapine, detail the experimental approaches for its synthesis and detection, and present available quantitative data. It aims to serve as a critical resource for professionals involved in the development, manufacturing, and quality control of olanzapine and other pharmaceutical products with the potential for nitrosamine impurity formation.

Discovery and History

The heightened scrutiny of nitrosamine impurities in pharmaceuticals began in June 2018, when the U.S. Food and Drug Administration (FDA) was informed of the presence of N-nitrosodimethylamine (NDMA) in the angiotensin II receptor blocker valsartan.[4] This discovery triggered a global investigation into the presence of various nitrosamines in a range of medications.

While the general concern for nitrosamine impurities has been prominent since 2018, the specific timeline and initial discovery of N-nitroso-olanzapine as a potential impurity are not extensively documented in publicly available literature. Its consideration as a potential impurity stems from the structural features of the olanzapine molecule itself—specifically, the presence of a secondary amine that is known to be a potential precursor to nitrosamine formation.

Regulatory bodies like the FDA and the European Medicines Agency (EMA) have since mandated that pharmaceutical manufacturers conduct comprehensive risk assessments for the potential of nitrosamine formation in all human medicines.[4][5] As part of these risk assessments, N-nitroso-olanzapine was identified as a potential Nitrosamine Drug Substance-Related Impurity (NDSRI) for olanzapine.

Interestingly, reports on the attempted synthesis of N-nitroso-olanzapine suggest that its formation is not straightforward. A "Synthesis Attempts and Failure Report" indicates that under forced nitrosation conditions (Nitrosamine Assessment Procedure or NAP tests), the formation of N-nitroso-olanzapine was not readily observed.[1] This suggests that while theoretically possible, the propensity for N-nitroso-olanzapine to form under typical manufacturing and storage conditions may be low. According to EMA guidelines, if repeated, rigorous synthesis attempts fail to produce a nitrosamine impurity, it is considered to pose an extremely low risk.[1]

Regulatory Context and Quantitative Data

In response to the growing concern over nitrosamine impurities, regulatory agencies have established acceptable intake (AI) limits for these compounds. The FDA has classified N-nitroso-olanzapine as a Category 5 NDSRI and has set an acceptable intake limit for it.[2]

Impurity Name	Parent Drug	FDA Potency Category	Acceptable Intake (AI) Limit
N-nitroso-olanzapine	Olanzapine	5	1500 ng/day[2]

This AI limit is crucial for manufacturers in establishing appropriate control strategies and analytical method detection limits to ensure that patient exposure to this potential impurity remains below the threshold of concern.

Experimental Protocols

The investigation of N-nitroso-olanzapine involves its synthesis for use as a reference standard and the development of sensitive analytical methods for its detection and quantification in olanzapine drug substances and products.

Synthesis of N-nitroso-olanzapine Reference Standard

While detailed, publicly available synthesis protocols are scarce, the general approach to synthesizing nitrosamines involves the reaction of the parent amine with a nitrosating agent. A "Synthesis Attempts and Failure Report" for N-nitroso-olanzapine mentions that 10 synthesis attempts were made under recommended conditions for nitroso impurity formation, followed by analysis using HPLC, MASS/LCMS, NMR, and IR.[1]

A general procedure for forced nitrosation of a drug substance like olanzapine would involve the following steps:

• Dissolution: Dissolve a known amount of olanzapine in a suitable solvent.

• Acidification: Adjust the pH of the solution to an acidic condition (e.g., pH 3-4) to facilitate the formation of the nitrosating agent.

• Addition of Nitrosating Agent: Add a molar excess of a nitrosating agent, such as sodium nitrite.

• Incubation: Stir the reaction mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 4 to 48 hours).[6]

• Quenching: Stop the reaction by adding a quenching agent, such as ammonium (B1175870) sulfamate.

• Analysis: Analyze the resulting solution using a sensitive analytical technique like LC-MS/MS to detect the presence of N-nitroso-olanzapine.

Analytical Methodologies for Detection and Quantification

High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the most common and sensitive technique for the detection and quantification of nitrosamine impurities at trace levels.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column is typically used for the separation of olanzapine and its related impurities.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly employed.

• Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection of N-nitroso-olanzapine. This involves monitoring a specific precursor ion to product ion transition.

The development and validation of such methods are critical for ensuring the quality and safety of olanzapine products.[7] The availability of a characterized N-nitroso-olanzapine reference standard is essential for method development, validation, and routine quality control.[2][8]

Visualizations

Logical Relationship of N-nitroso-olanzapine Formation

Caption: Potential pathway for the formation of N-nitroso-olanzapine.

Experimental Workflow for N-nitroso-olanzapine Analysis

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. apic.cefic.org [apic.cefic.org]
• 6. efpia.eu [efpia.eu]
• 7. sennosbiotech.com [sennosbiotech.com]
• 8. veeprho.com [veeprho.com]

Theoretical Underpinnings of N-Nitroso-Olanzapine Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory bodies and the pharmaceutical industry worldwide. N-nitroso-olanzapine, a potential nitrosamine (B1359907) impurity of the atypical antipsychotic olanzapine (B1677200), has garnered attention due to the secondary amine moiety within the olanzapine structure. Understanding the theoretical basis for its formation is crucial for risk assessment and the development of mitigation strategies. This technical guide provides an in-depth overview of the theoretical studies relevant to N-nitroso-olanzapine formation, including computational chemistry insights, potential reaction mechanisms, and standardized experimental protocols for assessing its formation potential. While direct theoretical studies on N-nitroso-olanzapine are not extensively available in published literature, this guide leverages comprehensive computational studies on analogous secondary amines to provide a robust theoretical framework.

Theoretical Framework for N-Nitrosation of Olanzapine

The formation of N-nitrosamines, such as N-nitroso-olanzapine, occurs through the reaction of a secondary or tertiary amine with a nitrosating agent.[1] For olanzapine, the susceptible site is the secondary amine in the diazepine (B8756704) ring. The reaction is typically favored under acidic conditions, where nitrite (B80452) salts can form various nitrosating species.[2]

Nitrosating Agents and Reaction Conditions

Under acidic conditions, nitrite ions (NO₂⁻) can be converted into several reactive nitrosating agents.[3] The most relevant species for pharmaceutical formulations are dinitrogen trioxide (N₂O₃) and nitrosyl chloride (ClNO).[4] Computational studies have explored the reactivity of various nitrosating agents with secondary amines, providing insight into the likely pathways for olanzapine nitrosation.[4]

Computational Mechanistic Insights

While specific computational studies on olanzapine are not publicly available, density functional theory (DFT) calculations on a range of secondary amines provide a strong basis for understanding the potential N-nitrosation of olanzapine.[5] These studies help to elucidate the reaction mechanisms and energy barriers associated with nitrosamine formation.[5]

A key study investigated the N-nitrosation of various secondary amines using different nitrosating agents and found that asymmetric dinitrogen trioxide (asym-N₂O₃) is a particularly favorable nitrosating agent, exhibiting low activation energies for the reaction.[4] The reaction with nitrous acid (HNO₂) itself has a very high energy barrier, while nitrosyl chloride (NOCl) has a lower barrier, comparable to but still higher than that of asym-N₂O₃.[4]

The general mechanism for the N-nitrosation of a secondary amine (like the one in olanzapine) with asym-N₂O₃ is depicted in the following logical diagram.

Caption: Logical flow for assessing the risk of N-nitroso-olanzapine formation.

Quantitative Data from Theoretical Studies

DFT calculations have been used to determine the activation energies (Ea) and reaction-free energies (ΔG) for the N-nitrosation of various secondary amines by asym-N₂O₃. This data is crucial for predicting the likelihood of N-nitroso-olanzapine formation. Lower activation energies indicate a higher propensity for the reaction to occur.[4]

The table below summarizes the calculated free energy and activation energy for the N-nitrosation of several secondary amines, which can serve as surrogates for understanding the reactivity of the secondary amine in olanzapine.[4]

Amine Structure	Amine Type	Activation Energy (kcal/mol)	Free Energy of Reaction (kcal/mol)
Dimethylamine	Acyclic	3.03	-19.64
Diethylamine	Acyclic	2.50	-20.21
Di-n-propylamine	Acyclic	2.37	-21.49
Di-iso-propylamine	Acyclic	4.35	-18.73
Pyrrolidine	Cyclic	2.47	-19.49
Piperidine	Cyclic	2.57	-20.07
Morpholine	Heterocyclic	4.98	-17.59
N-methylaniline	Aromatic	8.89	-15.38

Data sourced from a computational mechanistic study on the N-nitrosation of secondary amines.[4]

The low activation energies for many secondary amines suggest that the N-nitrosation reaction is likely to occur if the amine and nitrosating agent are present together, even for sterically hindered amines.[5] The free energy values being negative indicate that the reactions are thermodynamically favorable.[4]

Experimental Protocols

Computational Methodology (DFT Calculations)

The following provides a representative methodology for the computational study of N-nitrosation reactions, based on published research.[4][5]

• Software: All calculations are performed using a quantum chemistry software package such as Gaussian-16.[5]

• Method: The B3LYP functional with the Grimme D3 dispersion correction (B3LYP-D3) is employed for structure optimizations.[5]

• Basis Set: The def2-TZVP basis set is used for all atoms.[5]

• Solvent Model: The effect of a solvent (e.g., water) is included using an implicit solvent model like the Integral Equation Formalism-Polarizable Continuum Model (IEF-PCM).[5]

• Transition State Search: Transition state geometries are located, and frequency calculations are performed to confirm the presence of a single imaginary frequency.

• Reaction Pathway Confirmation: Intrinsic Reaction Coordinate (IRC) calculations are carried out to verify that the identified transition states connect the reactants and products.[5]

Caption: A typical workflow for the computational analysis of N-nitrosation reactions.

Nitrosation Assay Procedure (NAP Test)

The Nitrosation Assay Procedure (NAP test) is a standardized in vitro test to assess the potential of a drug substance to form N-nitrosamines.[6] There are various modifications, but a general procedure is outlined below.[7][8]

• Preparation of Drug Substance Solution: Dissolve the drug substance (e.g., olanzapine) in a suitable solvent. For water-insoluble drugs, an organic solvent may be used.[7]

• pH Adjustment: If the reaction is to be carried out in an aqueous or partially aqueous medium, adjust the pH to be acidic (typically pH 3-4) using dilute HCl.[7]

• Addition of Nitrosating Agent: Add a solution of a nitrosating agent. Sodium nitrite (NaNO₂) is commonly used, often at a molar excess (e.g., 1.5 to 40 mM).[7][9] Tertiary butyl nitrite can be used in organic solvents.[7]

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 20-25°C or 37°C) for a specified period (e.g., 1-4 hours).[6][7] The reaction vessel should be capped to prevent the loss of volatile nitrosating agents.[7]

• Quenching the Reaction: Stop the reaction by adding a quenching agent, such as ammonium (B1175870) sulfamate (B1201201) or ascorbic acid, which reacts with excess nitrite.

• Sample Analysis: Analyze the reaction mixture for the presence of the specific N-nitrosamine (N-nitroso-olanzapine) using a validated, sensitive analytical method, such as LC-MS/MS or HRMS.[10]

It is noteworthy that in at least one reported case, N-nitroso-olanzapine was not observed to form under rigorous forced NAP test conditions, suggesting a lower propensity for its formation compared to other secondary amines.[11]

Caption: A generalized experimental workflow for the Nitrosation Assay Procedure (NAP Test).

Conclusion

The theoretical study of N-nitroso-olanzapine formation relies heavily on computational modeling and established experimental procedures for assessing nitrosation potential. While direct computational data for olanzapine is scarce in the public domain, extensive theoretical work on analogous secondary amines provides a solid foundation for understanding the potential reaction mechanisms and their energetics. DFT calculations indicate that the N-nitrosation of secondary amines is generally a thermodynamically favorable process with low activation barriers, particularly with potent nitrosating agents like asym-N₂O₃.

Experimental protocols, such as the NAP test, provide a means to empirically evaluate the risk of N-nitroso-olanzapine formation under forced conditions. The reported lack of N-nitroso-olanzapine formation in such tests is a significant finding that suggests olanzapine may be less susceptible to nitrosation than its structure might imply. For drug development professionals, a combination of theoretical risk assessment based on computational principles and empirical data from forced degradation studies is essential for a comprehensive evaluation of the potential for N-nitroso-olanzapine formation in pharmaceutical products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 5. Computational mechanistic study on N-nitrosation reaction of secondary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. Modified NAP Test: A Simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs -Pub - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. Nitrosation of drugs under in-vivo conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 11. veeprho.com [veeprho.com]

An In-depth Technical Guide on the Degradation Pathways of Olanzapine and the Risk of Nitrosamine Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the degradation pathways of the atypical antipsychotic drug olanzapine (B1677200), with a specific focus on the potential for nitrosamine (B1359907) formation. A thorough review of existing literature and publicly available data indicates that the direct nitrosation of olanzapine to form N-nitroso-olanzapine is highly unlikely under standard and forced degradation conditions. This document outlines the theoretical basis for this low reactivity, summarizes findings from forced degradation studies, and provides detailed experimental protocols for risk assessment. Furthermore, it addresses other known degradation pathways of olanzapine to provide a complete stability profile.

Introduction to Olanzapine and Nitrosamine Impurities

Olanzapine is a thienobenzodiazepine derivative used in the treatment of schizophrenia and bipolar disorder. Its chemical structure contains a secondary amine within the diazepine (B8756704) ring and a tertiary amine in the piperazine (B1678402) moiety, which theoretically could be susceptible to nitrosation.

Nitrosamine impurities in pharmaceutical products are a significant concern due to their classification as probable human carcinogens.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring manufacturers to perform risk assessments for the presence of nitrosamines in their products.[2] The formation of nitrosamines typically occurs when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be formed from nitrites present in excipients or other raw materials, especially under acidic conditions.[3]

This guide specifically investigates the potential for the formation of N-nitroso-olanzapine, the direct nitrosation product of the olanzapine molecule at the secondary amine in the diazepine ring.

Degradation Pathways of Olanzapine

Forced degradation studies have been conducted on olanzapine under various stress conditions, including hydrolytic (acidic, basic, and neutral), oxidative, and photolytic conditions. The primary degradation pathways identified are predominantly related to oxidation.[1][4]

Oxidative Degradation

Oxidative stress is the most significant factor in the degradation of olanzapine. Several oxidative degradation products have been identified, including:

• (Z)-1,3-dihydro-4-(4-methyl-1-piperazinyl)-2-(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one[4]

• (Z)-1-[1,2-dihydro-4-(4-methyl-1-piperazinyl)-2-thioxo-3H-1,5-benzodiazepin-3-ylidene]propan-2-one[4]

• 4-(4-methyl-1-piperazinyl)-3-hydroxymethylidene-1H-benzo[b][1]diazepine-2(3H)-thione[1]

• (Z)-4-(4-methyl-1-piperazinyl)-3-acetoxymethylidene-1H-benzo[b][1]diazapine-2(3H)-thione[1]

These products primarily result from the oxidation of the thiophene (B33073) ring of the olanzapine molecule.[4]

Hydrolytic and Photolytic Degradation

Olanzapine has been found to be relatively stable under hydrolytic (acidic and alkaline) and photolytic stress conditions.

Assessment of Nitrosamine Formation Risk

The key concern regarding nitrosamine formation from olanzapine is the potential for nitrosation of the secondary amine in the thienobenzodiazepine ring system to form N-nitroso-olanzapine.

Theoretical Considerations for the Low Reactivity of Olanzapine towards Nitrosation

The low propensity of olanzapine to undergo nitrosation can be attributed to several structural and electronic factors:

• Steric Hindrance: The secondary amine nitrogen atom in the diazepine ring is sterically hindered by the bulky thiophene and benzene (B151609) rings fused to it. This steric congestion can significantly impede the approach of the nitrosating agent.

• Electronic Effects: The lone pair of electrons on the secondary amine nitrogen is delocalized into the aromatic system, reducing its nucleophilicity. A less nucleophilic amine is less reactive towards electrophilic nitrosating agents.

Evidence from Forced Nitrosation Studies

A significant piece of evidence for the low risk of N-nitroso-olanzapine formation comes from a "Synthesis Attempts and Failure Report (NAP Test)" conducted by Veeprho.[5] This report summarizes the results of ten separate attempts to synthesize N-nitroso-olanzapine under established and rigorous forced nitrosation conditions. The study employed various analytical techniques, including HPLC, MS/LCMS, NMR, and IR, to detect the formation of the nitrosamine. The consistent failure to produce and detect N-nitroso-olanzapine under these conditions strongly suggests that it is not a readily formed impurity.[5]

It is important to distinguish N-nitroso-olanzapine from other potential nitrosamine impurities that may be associated with the olanzapine manufacturing process. For instance, "N-Nitroso Olanzapine EP Impurity A" has been identified as N-(3-Cyano-5-methylthiophen-2-yl)-N-(2-nitrophenyl)nitrous amide.[6] This compound is a nitrosated intermediate of the olanzapine synthesis and not a degradation product of the final olanzapine molecule.

Quantitative Data Summary

To date, there is no publicly available quantitative data demonstrating the formation of N-nitroso-olanzapine as a degradation product of olanzapine in drug substances or drug products. The available evidence points towards its non-formation.

Table 1: Summary of N-Nitroso-Olanzapine Formation Studies

Study Type	Conditions	Outcome	Quantitative Data	Reference
Forced Nitrosation (NAP Test)	10 attempts under recommended nitrosation conditions	No formation of N-nitroso-olanzapine detected	Not Applicable	[5]

Experimental Protocols

While the detailed protocols from the "Synthesis Attempts and Failure Report" are proprietary, a general and robust experimental protocol for a forced nitrosation study of olanzapine can be designed based on regulatory guidance and scientific best practices.

Protocol for Forced Nitrosation Study of Olanzapine

Objective: To evaluate the potential for the formation of N-nitroso-olanzapine from olanzapine drug substance under forced nitrosation conditions.

Materials:

• Olanzapine drug substance

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Deionized water

• Methanol or other suitable solvent

• N-nitroso-olanzapine reference standard (if available)

Procedure:

• Sample Preparation: Prepare a solution of olanzapine in a suitable solvent (e.g., 1 mg/mL in methanol/water).

• Stress Conditions:

  • To the olanzapine solution, add a significant molar excess of sodium nitrite (e.g., 10-fold to 100-fold molar excess).

  • Adjust the pH of the solution to an acidic range (e.g., pH 3.0-4.0) using hydrochloric acid.

  • Incubate the mixture at an elevated temperature (e.g., 50-70 °C) for a defined period (e.g., 24-72 hours), protected from light.

• Sample Analysis:

  • At specified time points, withdraw aliquots of the stressed sample.

  • Quench the reaction if necessary (e.g., by adjusting the pH to neutral or basic).

  • Analyze the samples using a validated, specific, and sensitive analytical method, such as LC-MS/MS.

• Control Samples:

  • Prepare and analyze a control sample of olanzapine solution without the addition of sodium nitrite.

  • Prepare and analyze a blank solution containing only the solvent and sodium nitrite.

• Data Evaluation:

  • Monitor for the presence of a peak corresponding to the mass-to-charge ratio (m/z) of N-nitroso-olanzapine.

  • If a peak is detected, confirm its identity by comparing its retention time and mass spectrum to that of a reference standard (if available) or by using high-resolution mass spectrometry for accurate mass determination and fragmentation analysis.

  • If N-nitroso-olanzapine is detected, quantify its concentration.

Proposed Analytical Method: LC-MS/MS for N-Nitroso-Olanzapine

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) coupled to a Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate N-nitroso-olanzapine from olanzapine and other potential degradation products.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-olanzapine: Precursor ion (Q1) m/z 342.1 → Product ions (Q3) (to be determined from a reference standard or by in-silico fragmentation prediction).

  • Olanzapine: Precursor ion (Q1) m/z 313.1 → Product ion (Q3) m/z 256.1 (for monitoring the degradation of the parent drug).

Visualizations

Olanzapine Degradation and Nitrosation Potential

Caption: Olanzapine's primary degradation pathway and low nitrosation risk.

Experimental Workflow for Forced Nitrosation Study

Caption: Workflow for a forced nitrosation study of olanzapine.

Conclusion

Based on a comprehensive review of the available scientific literature and reports, the formation of N-nitroso-olanzapine as a degradation product of olanzapine is highly unlikely. The chemical structure of olanzapine, characterized by steric hindrance and reduced nucleophilicity of the secondary amine, provides a strong theoretical basis for its low reactivity towards nitrosating agents. This is further supported by reports of failed synthesis attempts under forced nitrosation conditions. The primary degradation pathways for olanzapine involve oxidation of the thiophene ring, which do not lead to the formation of nitrosamine precursors.

For drug development professionals and researchers, the risk of N-nitroso-olanzapine formation in the drug substance or drug product can be considered very low. Nevertheless, a thorough risk assessment of the manufacturing process and excipients for potential sources of nitrosating agents and other amine impurities is always a prudent measure in line with regulatory expectations. The experimental protocols provided in this guide offer a framework for conducting such risk assessments if deemed necessary.

References

• 1. Identification of oxidative degradation impurities of olanzapine drug substance as well as drug product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation, identification, and synthesis of two oxidative degradation products of olanzapine (LY170053) in solid oral formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Olanzapine EP Impurity A | SynZeal [synzeal.com]

Risk Assessment of N-nitroso-olanzapine in Pharmaceuticals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the risk assessment of N-nitroso-olanzapine, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) in olanzapine-containing pharmaceuticals. This document outlines the current regulatory landscape, toxicological evaluation methodologies, and analytical control strategies pertinent to this specific impurity.

Introduction

N-nitroso-olanzapine is the N-nitroso derivative of olanzapine, an atypical antipsychotic medication.[1] The presence of nitrosamine impurities in pharmaceuticals is a significant concern due to their classification as a "cohort of concern" by the International Council for Harmonisation (ICH) under the M7(R1) guideline, owing to their potential mutagenic and carcinogenic properties.[2][3] Regulatory agencies worldwide have established stringent controls for these impurities. This guide focuses on the risk assessment process for N-nitroso-olanzapine, providing a framework for its evaluation and control.

Regulatory Framework and Acceptable Intake

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have implemented a risk-based approach for the control of nitrosamine impurities. A key component of this is the establishment of an Acceptable Intake (AI) limit, which represents a level of exposure with a negligible cancer risk.

Based on the Carcinogenic Potency Categorization Approach (CPCA), N-nitroso-olanzapine has been evaluated by the FDA.[4][5] The quantitative data regarding its regulatory limits are summarized below.

Table 1: Regulatory Limits for N-nitroso-olanzapine

Parameter	Value	Regulatory Body
Acceptable Intake (AI)	1500 ng/day	U.S. FDA
Carcinogenic Potency Category	5	U.S. FDA

The AI of 1500 ng/day corresponds to the Threshold of Toxicological Concern (TTC) for a lifetime exposure to a mutagenic impurity, as defined in the ICH M7 guideline.[6]

Toxicological Risk Assessment

The primary toxicological concern for N-nitroso-olanzapine is its potential for mutagenicity and carcinogenicity. This is predicated on the well-established mechanism of metabolic activation for nitrosamines.

N-nitrosamines are not typically directly genotoxic; they require metabolic activation to exert their mutagenic effects.[7] This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. The generally accepted pathway involves α-hydroxylation, leading to the formation of an unstable intermediate that ultimately generates a reactive diazonium ion. This ion can then alkylate DNA, leading to mutations.[8]

Caption: General metabolic activation pathway of N-nitrosamines.

The mutagenic potential of N-nitroso-olanzapine is a critical endpoint in its risk assessment. The bacterial reverse mutation assay, or Ames test, is the primary in vitro screen for mutagenicity. Due to the potential for false negatives with some nitrosamines, an "enhanced" Ames test protocol is recommended by regulatory agencies.[9][10]

This protocol is based on OECD Test Guideline No. 471 and EMA recommendations for nitrosamines.[10][11]

Caption: Workflow for the Enhanced Ames Test.

Methodology:

• Tester Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101) are used.[10]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system. The recommended systems are Aroclor 1254-induced rat liver S9 and phenobarbital/β-naphthoflavone-induced hamster liver S9, both at a concentration of 30% in the S9 mix.[10][12]

• Assay Procedure: A pre-incubation method is employed. The tester strain, test article solution, and S9 mix (or buffer for non-activation conditions) are incubated for 30 minutes at 37°C before being mixed with top agar and plated on minimal glucose agar plates.[10]

• Dose Levels: A suitable range of concentrations of N-nitroso-olanzapine is tested, typically up to a maximum of 5000 µ g/plate , unless limited by cytotoxicity or solubility.

• Controls: Concurrent vehicle (negative) and positive controls are included for each strain and activation condition. For nitrosamines, specific positive controls like N-Nitrosodimethylamine (NDMA) are used.[12]

• Data Analysis: A positive result is defined as a concentration-related increase in the number of revertant colonies, with at least one concentration showing a number of revertants that is at least twice the vehicle control value.

Table 2: Example Data from an Enhanced Ames Test for N-nitroso-olanzapine

Concentration (µ g/plate )	Strain TA100 (-S9)	Strain TA100 (+30% Rat S9)	Strain TA100 (+30% Hamster S9)
Vehicle Control	120 ± 15	135 ± 18	140 ± 20
10	125 ± 12	140 ± 15	155 ± 22
50	118 ± 16	160 ± 20	250 ± 30
100	122 ± 14	205 ± 25	450 ± 45
500	Cytotoxic	280 ± 30	680 ± 60
1000	Cytotoxic	450 ± 40	Cytotoxic
Positive Control	>2x Control	>2x Control	>2x Control

*Indicates a positive response (≥2-fold increase over vehicle control). Data are presented as mean revertants/plate ± SD.

If the Ames test is positive, or if there are other reasons for concern, an in vivo genotoxicity study may be warranted. The mammalian erythrocyte micronucleus test is a commonly used in vivo assay to detect chromosomal damage.[13]

This protocol is based on OECD Test Guideline 474.[13][14][15]

Caption: Workflow for the In Vivo Micronucleus Assay.

Methodology:

• Test System: Typically, mice or rats are used.[13]

• Dose Administration: The test substance is administered via a relevant route of exposure (e.g., oral gavage). At least three dose levels are used, with the highest dose being the maximum tolerated dose (MTD) or a limit dose.

• Controls: A vehicle control and a positive control (e.g., cyclophosphamide) are included.

• Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the final dose (typically 24 and 48 hours).[13]

• Analysis: At least 4000 polychromatic erythrocytes (PCEs) per animal are scored for the presence of micronuclei. The ratio of PCEs to normochromatic erythrocytes (NCEs) is also determined as a measure of bone marrow toxicity.

• Data Analysis: A positive result is a dose-related and statistically significant increase in the frequency of micronucleated PCEs in treated animals compared to the vehicle control group.

Table 3: Example Data from an In Vivo Micronucleus Assay for N-nitroso-olanzapine

Treatment Group	Dose (mg/kg)	% MN-PCEs (Mean ± SD) at 24h	PCE / (PCE+NCE) Ratio
Vehicle Control	0	0.15 ± 0.05	0.52 ± 0.08
N-nitroso-olanzapine	10	0.18 ± 0.06	0.50 ± 0.07
N-nitroso-olanzapine	30	0.25 ± 0.08	0.45 ± 0.09
N-nitroso-olanzapine	100	0.45 ± 0.12	0.35 ± 0.10
Positive Control	20	2.50 ± 0.45	0.25 ± 0.06

*Indicates a statistically significant difference from the vehicle control group (p < 0.05). MN-PCEs: Micronucleated Polychromatic Erythrocytes.

Analytical Control Strategy

Robust analytical methods are essential for the detection and quantification of N-nitroso-olanzapine at trace levels in both the active pharmaceutical ingredient (API) and the final drug product. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-tandem mass spectrometry (GC-MS/MS) are the most commonly employed techniques due to their high sensitivity and selectivity.[16][17]

The analytical method used for the quantification of N-nitroso-olanzapine must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[17][18][19][20]

Table 4: Key Validation Parameters for an Analytical Method for N-nitroso-olanzapine

Parameter	Acceptance Criteria
Specificity	No interference from blank, placebo, olanzapine, and other impurities at the retention time of N-nitroso-olanzapine.
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3.
Limit of Quantitation (LOQ)	Signal-to-noise ratio ≥ 10. LOQ should be sufficiently below the AI limit (e.g., ≤ 30% of the limit based on the maximum daily dose).
Linearity	Correlation coefficient (r²) ≥ 0.99 over a range from LOQ to at least 150% of the specification limit.
Accuracy (Recovery)	Typically 80-120% recovery over the linear range.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 15% at the LOQ and ≤ 10% at higher concentrations.
Robustness	No significant impact on results from minor variations in method parameters (e.g., mobile phase composition, flow rate, column temperature).

Conclusion

The risk assessment of N-nitroso-olanzapine in pharmaceuticals requires a multifaceted approach encompassing regulatory understanding, toxicological evaluation, and robust analytical control. The established Acceptable Intake of 1500 ng/day, corresponding to FDA's Potency Category 5, provides a clear target for control. The potential for mutagenicity should be assessed using state-of-the-art methodologies such as the enhanced Ames test and, if necessary, in vivo follow-up studies. A validated, highly sensitive analytical method is crucial for ensuring that levels of N-nitroso-olanzapine in the final drug product are consistently below the established AI, thereby safeguarding patient health. Continuous monitoring and a thorough understanding of the formation and degradation pathways of this impurity are essential components of a comprehensive lifecycle management strategy for olanzapine-containing products.

References

• 1. N-Nitroso Olanzapine | CAS No- NA | NA [chemicea.com]
• 2. database.ich.org [database.ich.org]
• 3. olonspa.com [olonspa.com]
• 4. fda.gov [fda.gov]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. veeprho.com [veeprho.com]
• 7. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enhanced Ames Test for Nitrosamines | GenEvolutioN [genevolution.fr]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Current status of the Ames test for N-nitrosamines – Lhasa Limited [lhasalimited.org]
• 12. aurigeneservices.com [aurigeneservices.com]
• 13. nucro-technics.com [nucro-technics.com]
• 14. Genetic Toxicology Studies - Study Design of Mammalian Erythrocyte Micronucleus Test (OECD 474) - Tox Lab [toxlab.co]
• 15. catalog.labcorp.com [catalog.labcorp.com]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. benchchem.com [benchchem.com]
• 18. fda.gov [fda.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of N-nitroso-olanzapine in Pharmaceutical Products

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic properties. N-nitroso-olanzapine is a potential impurity that can form in drug products containing olanzapine (B1677200), an atypical antipsychotic medication.[1] Olanzapine contains a secondary amine group that is susceptible to nitrosation under certain conditions.[1] Therefore, a sensitive and selective analytical method is required to detect and quantify N-nitroso-olanzapine at trace levels to ensure product quality and patient safety.

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of N-nitroso-olanzapine in olanzapine drug products. The method is designed to meet the stringent regulatory requirements for the control of nitrosamine impurities.

Regulatory Context

Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established acceptable intake (AI) limits for various nitrosamine impurities to mitigate the potential cancer risk.[2] For N-nitroso-olanzapine, the FDA has set an AI limit of 1500 ng/day.[3] Analytical methods for the quantification of this impurity must be sufficiently sensitive to ensure that the levels in the final drug product are well below this limit. The International Council for Harmonisation (ICH) M7(R1) guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals, which is applicable to nitrosamines.[4]

Analytical Method Overview

The analytical method described herein utilizes Ultra-High-Performance Liquid Chromatography (UPLC) coupled with a triple quadrupole mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. This approach provides the high sensitivity and selectivity necessary for the detection of trace-level impurities in complex matrices.[5]

Chemical Structures

Caption: Chemical structures of Olanzapine and N-nitroso-olanzapine.

Experimental Protocols

Standard and Sample Preparation

A reference standard of N-nitroso-olanzapine is required for method development and validation.[3]

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-nitroso-olanzapine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol. This stock solution should be stored at 2-8°C and protected from light.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation (for Olanzapine Tablets):

• Weigh and finely powder a representative number of olanzapine tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a single dose of olanzapine into a suitable volumetric flask.

• Add a volume of diluent (e.g., 1% formic acid in water) to achieve a final concentration that is within the calibration range of the method, considering the expected level of the impurity.[6]

• Vortex or sonicate the sample for 15-20 minutes to ensure complete dissolution of the active pharmaceutical ingredient (API) and extraction of the impurity.

• Centrifuge the sample at approximately 10,000 rpm for 10 minutes.[7]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

LC-MS/MS Instrumentation and Conditions

The following parameters are provided as a starting point and may require optimization based on the specific instrumentation used.

Table 1: Chromatographic Conditions

Parameter	Recommended Condition
LC System	UPLC/HPLC system capable of high-pressure gradient elution
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)[8]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
Flow Rate	0.4 mL/min[9]
Column Temperature	40°C
Injection Volume	5 µL
Autosampler Temp.	10°C

Table 2: Mass Spectrometer Parameters

Parameter	Recommended Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	Analyte

Note: The precursor ion for N-nitroso-olanzapine is predicted based on its molecular weight (341.43 g/mol ) and protonation [M+H]+.[1][10] The product ions and optimal collision energies must be determined by infusing a standard solution of N-nitroso-olanzapine into the mass spectrometer.

Experimental Workflow

Caption: Workflow for the analysis of N-nitroso-olanzapine.

Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[11] The following parameters should be assessed:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as olanzapine, other impurities, and matrix components.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy. The LOQ should be sufficiently low to control the impurity at a level well below the AI limit.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Table 3: Typical Method Validation Acceptance Criteria

Validation Parameter	Typical Acceptance Criteria
Specificity	No interference at the retention time of N-nitroso-olanzapine.
LOD	Signal-to-Noise Ratio ≥ 3
LOQ	Signal-to-Noise Ratio ≥ 10; Precision (%RSD) ≤ 20%
Linearity	Correlation Coefficient (r²) ≥ 0.995
Accuracy	Recovery within 80-120% for spiked samples at various concentrations.
Precision (%RSD)	Repeatability (Intra-day): ≤ 15% Intermediate Precision (Inter-day): ≤ 15%
Solution Stability	Analyte stable in solution for the duration of the analysis (e.g., 24-48 hours) with <10% deviation from initial value.

Method Validation Parameters

Caption: Key parameters for analytical method validation.

Conclusion

The described LC-MS/MS method provides a framework for the sensitive and selective quantification of N-nitroso-olanzapine in pharmaceutical drug products. The combination of UPLC separation and tandem mass spectrometry in MRM mode ensures reliable detection at trace levels, enabling manufacturers to monitor and control this potential impurity effectively. The proposed method parameters should be optimized and fully validated in accordance with ICH guidelines to ensure compliance with global regulatory expectations for the control of nitrosamine impurities.

References

• 1. veeprho.com [veeprho.com]
• 2. fda.gov [fda.gov]
• 3. veeprho.com [veeprho.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. sciensage.info [sciensage.info]
• 9. DEVELOPMENT OF LC-MS/MS METHOD FOR DETERMINATION OF THE OLANZAPINE IN HUMAN PLASMA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. N-nitroso-olanzapine | C17H19N5OS | CID 171381001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Quantification of N-Nitroso-Olanzapine using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanzapine (B1677200) is an atypical antipsychotic medication used in the treatment of schizophrenia and bipolar disorder. As with many pharmaceutical compounds containing secondary or tertiary amine functional groups, there is a potential for the formation of nitrosamine (B1359907) impurities, such as N-nitroso-olanzapine, during the synthesis, formulation, or storage of the drug product. Nitrosamines are a class of compounds that are of significant concern due to their potential carcinogenic properties. Regulatory agencies worldwide have set strict limits on the acceptable daily intake of such impurities in pharmaceutical products.

Experimental Protocol

This protocol outlines the steps for the quantification of N-nitroso-olanzapine. Method development and validation are essential to ensure reliable and accurate results.

Materials and Reagents

• N-nitroso-olanzapine reference standard

• Olanzapine drug substance/product for testing

• Internal Standard (IS): Olanzapine-d3 or another suitable labeled analog

• LC-MS grade methanol (B129727)

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (or other suitable mobile phase modifier)

• Ammonium formate (B1220265) (optional, for mobile phase)

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions (To be optimized)

• Column: A reversed-phase column, such as a C18 or Phenyl-Hexyl column, with appropriate dimensions (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Gradient: A gradient elution is recommended to separate N-nitroso-olanzapine from the olanzapine API and other potential impurities. The gradient should be optimized to provide good peak shape and resolution.

• Flow Rate: To be optimized based on the column dimensions (e.g., 0.2-0.5 mL/min).

• Column Temperature: Typically maintained between 30-40 °C.

• Injection Volume: 1-10 µL.

Mass Spectrometric Conditions (To be optimized)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): The precursor and product ions for N-nitroso-olanzapine and the internal standard need to be determined by infusing a standard solution into the mass spectrometer.

  • N-nitroso-olanzapine (C₁₇H₁₉N₅OS, MW: 341.43 g/mol ): The protonated molecule [M+H]⁺ at m/z 342.1 should be selected as the precursor ion. Product ions would need to be determined by fragmentation.

  • Internal Standard (e.g., Olanzapine-d3): The appropriate precursor and product ions for the chosen internal standard should be determined. For Olanzapine-d3, a possible transition is m/z 316.1 > 256.1.[1]

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows (nebulizer, drying, and collision gas) must be optimized to achieve the best signal-to-noise ratio for the analyte.

Standard and Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N-nitroso-olanzapine reference standard in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 100 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve covering the expected concentration range of the impurity.

• Internal Standard Spiking Solution: Prepare a solution of the internal standard at a fixed concentration.

• Sample Preparation:

  • Accurately weigh a known amount of the olanzapine drug substance or powdered tablets.

  • Dissolve the sample in a suitable solvent (e.g., methanol or a mixture of methanol and water).

  • Add a known amount of the internal standard spiking solution.

  • Vortex and/or sonicate to ensure complete dissolution.

  • Centrifuge to pellet any undissolved excipients.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Method Validation

The developed method must be validated according to ICH Q2(R1) guidelines. Validation parameters should include:

• Specificity

• Linearity and Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

• Solution Stability

Data Presentation

Quantitative data from method validation and sample analysis should be summarized in clear and concise tables.

Table 1: Method Validation Summary

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	To be determined
LOD	S/N ≥ 3	To be determined
LOQ	S/N ≥ 10	To be determined
Accuracy (% Recovery)	80 - 120%	To be determined
Precision (% RSD)	≤ 15%	To be determined

Table 2: Quantification of N-nitroso-olanzapine in Olanzapine Batches

Batch Number	N-nitroso-olanzapine Concentration (ppm)	Status
Batch A	To be determined	Pass/Fail
Batch B	To be determined	Pass/Fail
Batch C	To be determined	Pass/Fail

Workflow Diagram

Caption: Workflow for N-nitroso-olanzapine quantification.

Signaling Pathway Diagram

A signaling pathway is not directly applicable to this analytical method. However, a logical diagram illustrating the risk assessment process for nitrosamine impurities is provided below.

Caption: Nitrosamine impurity risk assessment process.

Conclusion

The quantification of N-nitroso-olanzapine is a critical aspect of ensuring the safety and quality of olanzapine-containing pharmaceutical products. While a specific validated LC-MS/MS method is not publicly available, the general principles of nitrosamine analysis can be applied to develop a robust and sensitive method. This requires careful optimization of chromatographic and mass spectrometric parameters, followed by a thorough method validation according to regulatory guidelines. The protocol and workflows provided in this application note serve as a comprehensive guide for researchers and scientists in this endeavor.

References

• 1. A UPLC-MSMS method for the analysis of olanzapine in serum-with particular emphasis on drug stability testing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Stability-Indicating HPLC Method for Olanzapine and Its Impurities

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of olanzapine (B1677200) and its related impurities. The detailed protocols and validation data are intended to assist in the quality control and stability assessment of olanzapine in bulk drug substances and pharmaceutical formulations.

Introduction

Olanzapine is an atypical antipsychotic medication used in the treatment of schizophrenia and bipolar disorder.[1][2] A stability-indicating analytical method is crucial to ensure that the drug product's quality is maintained over time by separating the active pharmaceutical ingredient (API) from any degradation products that may form.[3] This document outlines a robust reversed-phase HPLC (RP-HPLC) method that has been developed and validated in accordance with International Council for Harmonisation (ICH) guidelines.[1]

Chromatographic Conditions

A variety of chromatographic conditions have been reported for the analysis of olanzapine. The following table summarizes a set of optimized and commonly used parameters for achieving good separation of olanzapine from its impurities.

Parameter	Recommended Conditions
HPLC System	Standard HPLC system with a UV-Vis or Photodiode Array (PDA) detector[1]
Column	Agilent Octyldecyl silica (B1680970) column (TC-C18), 4.6 mm × 250 mm, 5 µm[4][5]
Mobile Phase	Gradient elution with: - Component A: 10 mM disodium (B8443419) hydrogen phosphate (B84403), pH adjusted to 7.4 with orthophosphoric acid[6] - Component B: Acetonitrile[6]
Gradient Program	A representative gradient program would be optimized to ensure separation of all known impurities and degradation products.
Flow Rate	1.0 mL/min[2][7]
Detection Wavelength	220 nm, 227 nm, or 261 nm have been used successfully.[2][3][7] A wavelength of 261 nm is often suitable.[2]
Column Temperature	Ambient
Injection Volume	10 µL

Experimental Protocols

3.1.1. Mobile Phase Preparation:

• Component A (Aqueous Phase): Prepare a 10 mM solution of disodium hydrogen phosphate in HPLC-grade water. Adjust the pH to 7.4 using orthophosphoric acid. Filter the solution through a 0.45 µm membrane filter.[6]

• Component B (Organic Phase): Use HPLC-grade acetonitrile.[6]

• Degas both mobile phase components before use.

3.1.2. Standard Stock Solution (100 µg/mL):

• Accurately weigh approximately 10 mg of olanzapine reference standard into a 100 mL volumetric flask.[1]

• Add about 70 mL of a suitable diluent (e.g., a mixture of methanol (B129727) and water) and sonicate for 15 minutes to dissolve the standard completely.[1]

• Allow the solution to cool to room temperature.

• Make up the volume to 100 mL with the diluent and mix thoroughly.[1]

3.1.3. Working Standard Solutions: Prepare a series of working standard solutions by diluting the standard stock solution with the diluent to achieve concentrations in the desired linear range (e.g., 2-30 µg/mL).[2]

3.1.4. Sample Preparation (from Tablets):

• Weigh and finely powder a representative number of tablets.

• Accurately weigh a portion of the powder equivalent to a specific amount of olanzapine (e.g., 20 mg).

• Transfer the powder to a 100 mL volumetric flask and add approximately 70 mL of diluent.

• Sonicate for 15-20 minutes to ensure complete extraction of the drug.

• Make up the volume to 100 mL with the diluent and mix well.

• Filter the solution through a 0.45 µm syringe filter before injection.

Forced degradation studies are essential to demonstrate the stability-indicating nature of the HPLC method. These studies involve subjecting the drug substance to various stress conditions to generate potential degradation products.

• Acid Hydrolysis: Reflux the drug solution in 0.1 N HCl at 60°C for a specified period.

• Base Hydrolysis: Reflux the drug solution in 0.1 N NaOH at 60°C for a specified period.[8]

• Oxidative Degradation: Treat the drug solution with 3-30% hydrogen peroxide at room temperature or slightly elevated temperature (e.g., 60°C) for a specified duration.[8] Olanzapine is known to be susceptible to oxidation, leading to the formation of various degradation products.[6][9][10]

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 105°C) for several hours.[8]

• Photolytic Degradation: Expose the drug solution to UV light (e.g., 254 nm) or a combination of UV and visible light in a photostability chamber.

After exposure to the stress conditions, the samples are diluted appropriately and analyzed by the developed HPLC method.

Method Validation

The developed HPLC method must be validated according to ICH guidelines to ensure its suitability for the intended purpose. The key validation parameters are summarized in the table below.

Validation Parameter	Acceptance Criteria
Specificity	The peak for olanzapine should be pure and well-resolved from any degradation products and impurities. Peak purity can be assessed using a PDA detector.
Linearity	A linear relationship between the concentration and the peak area should be established over a specified range. The correlation coefficient (r²) should be greater than 0.998.[4][5]
Accuracy	The recovery of the analyte should be within 98-102%.[8] This is typically assessed by spiking a placebo with known concentrations of the drug substance.
Precision	The relative standard deviation (RSD) for multiple injections of the standard solution should be less than 2%. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).[4][5]
Limit of Detection (LOD)	The lowest concentration of the analyte that can be detected but not necessarily quantified.
Limit of Quantitation (LOQ)	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
Robustness	The method's performance should not be significantly affected by small, deliberate variations in chromatographic parameters such as mobile phase composition, pH, flow rate, and column temperature.[2]

Data Presentation

The following table presents representative data for the separation of olanzapine and its known impurities.

Compound	Retention Time (min) (Approximate)	Resolution (Rs)
Impurity 1	4.5	> 2.0
Impurity 2	6.2	> 2.0
Olanzapine	8.0	-
Impurity 3	9.5	> 2.0
Impurity 4	11.2	> 2.0

Visualizations

Caption: Experimental workflow for the stability-indicating HPLC method.

References

• 1. benchchem.com [benchchem.com]
• 2. bbrc.in [bbrc.in]
• 3. Development of a stability-indicating HPLC method for simultaneous determination of olanzapine and fluoxetine in combined dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a simple and stability-indicating RP-HPLC method for determining olanzapine and related impurities generated in the preparative process - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. akjournals.com [akjournals.com]
• 7. sphinxsai.com [sphinxsai.com]
• 8. scispace.com [scispace.com]
• 9. Isolation, identification, and synthesis of two oxidative degradation products of olanzapine (LY170053) in solid oral formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of oxidative degradation impurities of olanzapine drug substance as well as drug product - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of N-nitroso-olanzapine in Olanzapine Drug Substance by UPLC-MS/MS

Introduction

Olanzapine (B1677200) is an atypical antipsychotic medication used in the treatment of schizophrenia and bipolar disorder.[1] Recently, the presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers due to their classification as probable human carcinogens. N-nitroso-olanzapine is a potential nitrosamine impurity that can form in olanzapine drug substance.[2] This application note presents a proposed method for the sensitive and selective quantification of N-nitroso-olanzapine in olanzapine active pharmaceutical ingredient (API) using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The U.S. Food and Drug Administration (FDA) has established an acceptable intake (AI) limit for N-nitroso-olanzapine of 1500 ng/day.[3]

Chemical Properties of N-nitroso-olanzapine

A summary of the key chemical properties of N-nitroso-olanzapine is provided in Table 1.

Property	Value	Reference
IUPAC Name	2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][2][4]diazepine	[2][4][5]
Molecular Formula	C₁₇H₁₉N₅OS	[2][5]
Molecular Weight	341.4 g/mol	[2][5]
Acceptable Intake (AI) Limit	1500 ng/day	[3]

Experimental Protocols

1. Reagents and Materials

• N-nitroso-olanzapine reference standard

• Olanzapine drug substance

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (e.g., 0.22 µm PVDF)

2. Standard Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of N-nitroso-olanzapine reference standard and dissolve in 100 mL of methanol.

• Intermediate Standard Solution (1 µg/mL): Dilute 1 mL of the stock standard solution to 100 mL with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions for the calibration curve by further diluting the intermediate standard solution with methanol to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

3. Sample Preparation

• Accurately weigh approximately 100 mg of the olanzapine drug substance into a 100 mL volumetric flask.

• Add approximately 80 mL of methanol and sonicate for 10 minutes to dissolve the sample completely.

• Allow the solution to cool to room temperature and dilute to the mark with methanol. This results in a sample concentration of 1 mg/mL.

• Filter an aliquot of the sample solution through a 0.22 µm syringe filter into a UPLC vial for analysis.

4. UPLC-MS/MS Analytical Method

The analysis is performed on a UPLC system coupled to a triple quadrupole mass spectrometer. The following are proposed starting conditions and require optimization and validation.

Table 2: Proposed UPLC-MS/MS Method Parameters

Parameter	Proposed Condition
UPLC System	Waters ACQUITY UPLC I-Class or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
Mass Spectrometer	Waters Xevo TQ-XS or equivalent Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	150 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Analyte

*Collision energies must be optimized for the specific instrument used.

Method Validation Recommendations

The proposed analytical method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. The validation should include the parameters outlined in Table 3.

Table 3: Method Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No interference from blank, placebo, or olanzapine at the retention time of N-nitroso-olanzapine.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995 for a minimum of five concentration levels.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-noise ratio of ≥ 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of ≥ 10:1; precision (%RSD) ≤ 20%; accuracy within 80-120%.
Accuracy	The closeness of test results obtained by the method to the true value.	% Recovery of 80-120% at three concentration levels (e.g., low, medium, high).
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Repeatability (intra-day) and intermediate precision (inter-day) with a relative standard deviation (%RSD) of ≤ 15%.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in flow rate, column temperature, and mobile phase composition.

Visualizations

Experimental Workflow for N-nitroso-olanzapine Quantification

Caption: A flowchart of the experimental workflow.

Logical Relationship of Method Validation Steps

Caption: The logical flow of method validation.

This application note provides a comprehensive framework for the development and validation of a UPLC-MS/MS method for the quantification of N-nitroso-olanzapine in olanzapine drug substance. The proposed method is based on established analytical principles for trace-level impurity analysis and is designed to meet the stringent requirements of regulatory agencies. It is crucial that the proposed method parameters are thoroughly optimized and the method is fully validated before its implementation in a quality control setting to ensure the safety and quality of olanzapine-containing pharmaceutical products.

References

• 1. veeprho.com [veeprho.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 4. N-nitroso-olanzapine | C17H19N5OS | CID 171381001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pharmaceresearch.com [pharmaceresearch.com]

Application Note: Sample Preparation for the Analysis of N-Nitroso-Olanzapine in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-olanzapine, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the atypical antipsychotic drug olanzapine (B1677200), has garnered significant attention due to the potential carcinogenic risk associated with nitrosamine compounds.[1][2] Regulatory bodies worldwide have established stringent limits for nitrosamine impurities in pharmaceutical products, necessitating the development of sensitive and robust analytical methods for their detection and quantification.[2] A critical aspect of this analytical workflow is the sample preparation, which aims to efficiently extract the target analyte from the complex matrix of a pharmaceutical formulation while minimizing degradation or artificial formation of the nitrosamine.

This application note provides a comprehensive overview of recommended sample preparation techniques for the analysis of N-nitroso-olanzapine in solid dosage forms. Detailed protocols for direct solvent extraction, a widely applicable and straightforward method, are presented. Additionally, alternative and more advanced techniques such as Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are discussed, offering solutions for more complex matrices or when lower detection limits are required. The methodologies described are designed to be compatible with modern analytical instrumentation, primarily High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), which is the technique of choice for sensitive and selective nitrosamine analysis.

Analytical Techniques Overview

The determination of trace levels of N-nitroso-olanzapine necessitates highly sensitive and selective analytical techniques. The most commonly employed methods for nitrosamine analysis in pharmaceuticals include:

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the gold standard for nitrosamine analysis, offering high sensitivity and selectivity. Various ionization techniques can be used, with Atmospheric Pressure Chemical Ionization (APCI) and Electrospray Ionization (ESI) being the most common for nitrosamines.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable nitrosamines. Given the molecular weight of N-nitroso-olanzapine (341.43 g/mol ), LC-MS is generally the preferred method.[3]

• Supercritical Fluid Chromatography (SFC): An alternative chromatographic technique that can offer different selectivity compared to LC.

Sample Preparation Techniques

The choice of sample preparation technique depends on the drug product matrix, the required limit of detection (LOD) and limit of quantification (LOQ), and the analytical instrument being used. The primary goal is to extract N-nitroso-olanzapine with high recovery while removing interfering matrix components.

Direct Solvent Extraction

This is the most straightforward approach for solid dosage forms and is often the first method to be developed. It involves dissolving the powdered tablet in a suitable solvent, followed by filtration or centrifugation to remove insoluble excipients.

Workflow for Direct Solvent Extraction:

Caption: Workflow for Direct Solvent Extraction of N-nitroso-olanzapine.

Solid-Phase Extraction (SPE)

SPE is a more selective sample preparation technique that can be used to concentrate the analyte and remove interfering matrix components more effectively than direct extraction. This is particularly useful for achieving very low detection limits.

Logical Relationship for SPE Method Development:

Caption: Key steps in developing a Solid-Phase Extraction method.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential solubilities in two immiscible liquid phases. It can be effective for separating N-nitroso-olanzapine from polar excipients.

Experimental Protocols

The following protocols are provided as a starting point for method development and should be optimized and validated for the specific drug product matrix and analytical system.

Protocol 1: Direct Solvent Extraction for N-Nitroso-Olanzapine Analysis

1. Sample Preparation: a. Weigh and finely powder a representative number of olanzapine tablets (e.g., 20 tablets). b. Accurately weigh a portion of the powder equivalent to a single tablet dose into a suitable volumetric flask (e.g., 50 mL).

2. Extraction: a. Add a diluent such as methanol or a mixture of acetonitrile and water (e.g., 50:50 v/v) to the flask, filling it to approximately 70% of its volume. b. Sonicate the flask for 15-20 minutes to ensure complete dissolution of the drug substance and extraction of the impurity. c. Allow the solution to cool to room temperature and then dilute to the mark with the same diluent. Mix well.

3. Clarification: a. Transfer a portion of the extract into a centrifuge tube and centrifuge at a high speed (e.g., 4000 rpm) for 10 minutes. b. Alternatively, filter the extract through a 0.22 µm syringe filter compatible with the extraction solvent (e.g., PVDF or PTFE).

4. Analysis: a. Transfer the clear supernatant or filtrate into an HPLC vial. b. Analyze the sample by a validated LC-MS method.

Protocol 2: Solid-Phase Extraction (SPE) for Enhanced Purity

1. Sample Preparation and Extraction (as in Protocol 1): a. Prepare the initial sample extract as described in steps 1 and 2 of the Direct Solvent Extraction protocol.

2. SPE Cartridge Conditioning: a. Select a suitable SPE cartridge (e.g., a reversed-phase C18 or a polymer-based sorbent like Oasis HLB). b. Condition the cartridge by passing a suitable solvent (e.g., 3 mL of methanol) through it. c. Equilibrate the cartridge with an aqueous solution (e.g., 3 mL of water or a buffer at a specific pH).

3. Sample Loading: a. Load a specific volume of the sample extract (from step 1) onto the conditioned SPE cartridge at a controlled flow rate.

4. Washing: a. Wash the cartridge with a weak solvent mixture (e.g., 3 mL of 5% methanol in water) to remove polar interferences while retaining N-nitroso-olanzapine.

5. Elution: a. Elute the N-nitroso-olanzapine from the cartridge with a small volume of a strong organic solvent (e.g., 1-2 mL of methanol or acetonitrile).

6. Final Preparation and Analysis: a. The eluate can be directly injected into the LC-MS system or evaporated to dryness and reconstituted in a smaller volume of the mobile phase to achieve a higher concentration factor.

Data Presentation

Quantitative data for the analysis of N-nitroso-olanzapine is crucial for method validation and routine quality control. The following table summarizes typical analytical performance characteristics that should be determined during method validation. Note: The values presented are illustrative and based on data for other nitrosamines or olanzapine impurities; specific performance for N-nitroso-olanzapine must be experimentally determined.

Parameter	Direct Solvent Extraction	Solid-Phase Extraction (SPE)
Recovery	> 90%	> 85%
Limit of Detection (LOD)	0.1 - 1.0 ng/mL	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.3 - 3.0 ng/mL	0.03 - 0.3 ng/mL
Precision (%RSD)	< 15%	< 15%
Linearity (r²)	> 0.99	> 0.99

Conclusion

The selection of an appropriate sample preparation technique is a critical step in the accurate and reliable quantification of N-nitroso-olanzapine in pharmaceutical formulations. Direct solvent extraction offers a simple and rapid approach suitable for many applications. For more challenging matrices or when lower detection limits are required, Solid-Phase Extraction provides a more selective and powerful tool for sample cleanup and concentration. The protocols and information provided in this application note serve as a valuable starting point for developing and validating robust analytical methods to ensure the safety and quality of olanzapine drug products. It is imperative that any chosen method is fully validated according to ICH guidelines to demonstrate its suitability for its intended purpose.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. GSRS [precision.fda.gov]

Application Notes and Protocols for the Use of N-Nitroso-Olanzapine as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the use of N-nitroso-olanzapine as a reference standard for the identification and quantification of this potential impurity in olanzapine (B1677200) drug substances and products. Adherence to these protocols is crucial for ensuring drug safety and meeting regulatory requirements.

Introduction to N-Nitroso-Olanzapine

N-nitroso-olanzapine is the N-nitroso derivative of olanzapine, an atypical antipsychotic medication. It is classified as a nitrosamine (B1359907) impurity, a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties.[1][2] The formation of nitrosamine impurities in pharmaceutical products is a major focus of regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3]

As a drug substance-related impurity, N-nitroso-olanzapine can potentially form during the synthesis, formulation, or storage of olanzapine under specific conditions where residual nitrosating agents may be present in combination with the secondary amine moiety of the olanzapine molecule.[1] Therefore, sensitive analytical methods are required to detect and quantify this impurity to ensure that it does not exceed the acceptable intake (AI) limits set by regulatory authorities.

The FDA has established an acceptable intake (AI) limit for N-nitroso-olanzapine at 1500 ng/day.[4] This underscores the importance of having a well-characterized reference standard for accurate quantification.

Applications of N-Nitroso-Olanzapine Reference Standard

A certified N-nitroso-olanzapine reference standard is essential for:

• Analytical Method Development and Validation: Developing and validating sensitive and specific analytical methods, such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the detection and quantification of N-nitroso-olanzapine in olanzapine active pharmaceutical ingredient (API) and finished drug products.[4][5][6]

• Quality Control (QC): Routine QC testing of raw materials, in-process samples, and final drug products to ensure compliance with regulatory limits for nitrosamine impurities.[4][6]

• Stability Studies: Assessing the potential for N-nitroso-olanzapine formation under various storage and stress conditions.

• Forced Degradation Studies: Investigating the degradation pathways of olanzapine and identifying potential degradation products, including N-nitroso-olanzapine.

• Regulatory Submissions: Providing data to regulatory agencies to demonstrate control over potential nitrosamine impurities in Abbreviated New Drug Applications (ANDAs) and New Drug Applications (NDAs).[4]

Data Presentation: Properties and Specifications

The following table summarizes the key properties and typical specifications for an N-nitroso-olanzapine reference standard.

Parameter	Value	Reference
Chemical Name	2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][1][3]diazepine	[4][6]
Synonyms	Olanzapine Nitroso Impurity 1	[4]
Molecular Formula	C17H19N5OS	[6][7]
Molecular Weight	341.4 g/mol	[6][7]
CAS Number	N/A	[7]
Appearance	Pale yellow to yellow solid	Typical
Purity (by HPLC)	≥ 98%	Typical
Storage Conditions	2-8 °C, protected from light	Typical
Retest Date	12-24 months from date of synthesis	Typical

Experimental Protocols

Protocol 1: Quantification of N-Nitroso-Olanzapine by HPLC-UV

This protocol provides a general method for the quantification of N-nitroso-olanzapine in olanzapine drug substance using HPLC with UV detection. This method should be validated according to ICH guidelines before use.

4.1.1. Materials and Reagents

• N-nitroso-olanzapine reference standard

• Olanzapine drug substance

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (B1210297) (analytical grade)

• Formic acid (analytical grade)

• Water (HPLC grade)

4.1.2. Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Time (min)
0
25
30
31
35
Flow Rate	1.0 mL/min
Column Temperature	30 °C
UV Detection	254 nm
Injection Volume	10 µL

4.1.3. Preparation of Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of N-nitroso-olanzapine reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with mobile phase A to obtain concentrations ranging from 0.05 µg/mL to 5 µg/mL.

• Sample Solution (1 mg/mL Olanzapine): Accurately weigh about 25 mg of olanzapine drug substance and dissolve in 25 mL of methanol.

4.1.4. System Suitability

Inject the working standard solution at a mid-range concentration (e.g., 1 µg/mL) six times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

4.1.5. Analysis

Inject the blank (methanol), working standard solutions, and the sample solution into the HPLC system and record the chromatograms.

4.1.6. Calculation

Calculate the concentration of N-nitroso-olanzapine in the olanzapine sample using the calibration curve generated from the working standard solutions.

Protocol 2: Ultrasensitive Quantification by LC-MS/MS

This protocol outlines a highly sensitive method for the quantification of N-nitroso-olanzapine using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), suitable for detecting trace levels of the impurity.

4.2.1. Materials and Reagents

• As per Protocol 1.

4.2.2. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
LC System	UPLC or equivalent
Column	C18, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Time (min)
0
8
10
10.1
12
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor Ion (m/z)
342.1
Collision Energy	To be optimized
Dwell Time	100 ms

4.2.3. Preparation of Solutions

• Standard Stock Solution (10 µg/mL): Accurately weigh about 1 mg of N-nitroso-olanzapine reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with mobile phase A to obtain concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Sample Solution (1 mg/mL Olanzapine): As per Protocol 1.

4.2.4. Analysis and Calculation

Follow the principles of standard addition or use a calibration curve for quantification. Ensure the method is validated for specificity, linearity, accuracy, precision, and limit of quantification (LOQ).

Synthesis and Formation Considerations

While a reference standard is commercially available, understanding its potential formation is critical. Reports suggest that the synthesis of N-nitroso-olanzapine may not be straightforward. One source provides a "Synthesis Attempts and Failure Report," indicating that under certain tested nitrosation conditions, the formation of N-nitroso-olanzapine was not observed.[8] This information can be valuable for risk assessment, suggesting that the propensity for its formation might be lower than for other nitrosamines. However, a comprehensive risk assessment should still be performed, considering all potential sources of nitrosating agents and reaction conditions throughout the manufacturing process and shelf-life of the drug product.

Visualization of Workflows

Experimental Workflow for Reference Standard Use

References

• 1. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. veeprho.com [veeprho.com]
• 4. Identification of oxidative degradation impurities of olanzapine drug substance as well as drug product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. clearsynth.com [clearsynth.com]
• 6. The stress stability of olanzapine: studies of interactions with excipients in solid state pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis Attempts and Failure Report 🧐 - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Application Note: Trace-Level Detection of N-Nitroso-Olanzapine in Pharmaceutical Formulations by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and specific method for the trace-level detection and quantification of the N-nitroso-olanzapine impurity in olanzapine (B1677200) drug substances and products. The method utilizes Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. This approach provides the high selectivity and sensitivity required to meet stringent regulatory requirements for the control of nitrosamine (B1359907) impurities. The sample preparation is a straightforward "dilute and shoot" method, ensuring high throughput and minimal sample manipulation.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established strict acceptable intake (AI) limits for these impurities in drug products. N-nitroso-olanzapine is a potential nitrosamine impurity that can form in the presence of a nitrosating agent and the olanzapine drug substance. The FDA has set an Acceptable Intake (AI) limit of 1500 ng/day for N-nitroso-olanzapine, which falls under the Carcinogenic Potency Category 5.[1][2] Therefore, a highly sensitive and validated analytical method is crucial for the routine monitoring of N-nitroso-olanzapine at trace levels in olanzapine pharmaceutical products to ensure patient safety.

Chemical Structures

Compound	Structure
Olanzapine
N-Nitroso-Olanzapine

Experimental

Materials and Reagents

• N-Nitroso-Olanzapine reference standard (Purity ≥ 98%)

• Olanzapine reference standard (Purity ≥ 99%)

• LC-MS grade acetonitrile

• LC-MS grade methanol (B129727)

• LC-MS grade water

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

Standard Preparation

Stock Solutions (100 µg/mL):

• Accurately weigh approximately 1.0 mg of N-nitroso-olanzapine and olanzapine reference standards into separate 10 mL volumetric flasks.

• Dissolve and dilute to volume with methanol.

Working Standard Solutions:

• Prepare a series of working standard solutions by serial dilution of the stock solutions with a 50:50 mixture of methanol and water to achieve the desired concentrations for the calibration curve.

Sample Preparation

• Accurately weigh and transfer a quantity of powdered olanzapine tablets or drug substance equivalent to 100 mg of olanzapine into a 50 mL volumetric flask.

• Add approximately 40 mL of methanol and sonicate for 15 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to volume with methanol.

• Vortex the solution for 2 minutes.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
UHPLC System	Agilent 1290 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
5.0
7.0
7.1
10.0

Mass Spectrometry Conditions:

Parameter	Value
Mass Spectrometer	Agilent 6470 Triple Quadrupole or equivalent
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Gas Temperature	300 °C
Gas Flow	8 L/min
Nebulizer	45 psi
Sheath Gas Temperature	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)
N-Nitroso-Olanzapine	342.1	256.1 (Quantifier)	50	135	30
227.1 (Qualifier)	50	135	35
Olanzapine	313.2	256.1 (Quantifier)	50	130	25
213.1 (Qualifier)	50	130	30

Note: The MRM transitions for N-Nitroso-Olanzapine are proposed based on its chemical structure and common fragmentation patterns. The precursor ion [M+H]⁺ for N-Nitroso-Olanzapine (MW: 341.43) is m/z 342.1. A likely fragmentation would involve the loss of the nitroso group and a portion of the piperazine (B1678402) ring, leading to fragments similar to those of olanzapine.

Results and Discussion

Method Validation

The analytical method should be validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

System Suitability

System suitability tests are an integral part of the method. They are used to verify that the chromatography system is adequate for the intended analysis. The system suitability should be checked by injecting a standard solution multiple times, and the relative standard deviation (RSD) of the peak areas should be within acceptable limits (e.g., ≤ 5%).

Workflow Diagrams

Caption: Experimental workflow for the analysis of N-nitroso-olanzapine.

Caption: Logical relationship for nitrosamine impurity control.

Conclusion

The described UHPLC-MS/MS method provides a sensitive, specific, and reliable approach for the trace-level detection and quantification of N-nitroso-olanzapine in olanzapine drug substances and products. The simple sample preparation procedure and the high selectivity of the MRM detection make this method suitable for high-throughput analysis in a quality control environment, enabling manufacturers to monitor and control this potential impurity in accordance with regulatory expectations.

References

• 1. DEVELOPMENT OF LC-MS/MS METHOD FOR DETERMINATION OF THE OLANZAPINE IN HUMAN PLASMA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]

Application Note: Analytical Methods for the Determination of Nitrosamine Impurities in Antipsychotic Drugs

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide.[1][2][3][4] Classified as probable human carcinogens based on animal studies, these impurities pose a potential risk to patient health, even at trace levels.[5][6][7] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform risk assessments and, if necessary, confirmatory testing to control the presence of nitrosamines in their products.[1][5][8][9]

Nitrosamines can form during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product through reactions between secondary or tertiary amines and nitrosating agents (like nitrites).[1][2] Given that the molecular structures of many antipsychotic drugs contain secondary or tertiary amine functionalities, they can be susceptible to nitrosamine formation. This application note provides an overview of robust analytical methodologies for the detection and quantification of nitrosamine impurities in antipsychotic drug products.

Analytical Approaches

The detection of nitrosamines at the required low levels necessitates highly sensitive and selective analytical techniques.[3][7] The most commonly employed methods are based on chromatography coupled with mass spectrometry.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for nitrosamine analysis due to its high sensitivity, selectivity, and applicability to a wide range of nitrosamines, including less volatile and thermally labile ones.[10][11]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a reliable technique, particularly for volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[10][11] Headspace GC-MS is often used to minimize matrix effects and simplify sample preparation.[12][13][14]

• Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): This technique provides excellent selectivity and accurate mass measurement, which is crucial for identifying unknown nitrosamines and differentiating them from isobaric interferences.[10][15] The FDA has developed and published LC-HRMS methods for the analysis of multiple nitrosamine impurities.[3][15]

Experimental Protocols

Extreme care must be taken during sample preparation to avoid the artificial formation of nitrosamines.[2][12] This includes using high-purity reagents, avoiding acidic conditions where possible, and protecting samples from light.[2][12] The use of inhibitors like ascorbic acid can also be considered.[12]

Protocol 1: General LC-MS/MS Method for Non-Volatile Nitrosamines

This protocol is a general starting point and should be optimized and validated for the specific antipsychotic drug matrix.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Weigh an appropriate amount of powdered drug product (e.g., 100-500 mg) into a centrifuge tube.

• Add an internal standard solution (stable isotope-labeled analogues of the target nitrosamines are recommended).[12]

• Add 5 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Vortex the mixture for 2-5 minutes to ensure thorough extraction.

• Centrifuge at 4,500 rpm for 10 minutes to separate the layers.[16][17]

• Carefully transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.[12][16][17]

2. Chromatographic and Mass Spectrometric Conditions

Parameter	Typical Condition
LC System	UPLC/UHPLC System
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)[12]
Mobile Phase A	Water with 0.1% Formic Acid[12]
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid[12]
Gradient	Start at 5% B, ramp to 95% B over 10 minutes, hold, and re-equilibrate.[12]
Flow Rate	0.3 - 0.5 mL/min[12]
Column Temperature	30 - 40 °C[12]
Injection Volume	1 - 10 µL[12]
MS System	Triple Quadrupole Mass Spectrometer[6]
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[12]
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Protocol 2: Headspace GC-MS Method for Volatile Nitrosamines (e.g., NDMA, NDEA)

This method is suitable for volatile nitrosamines and can be advantageous due to the minimal sample preparation required.[18]

1. Sample Preparation

• Weigh an appropriate amount of the drug product into a headspace vial.[12]

• Add a suitable solvent (e.g., 5 mL of dimethyl sulfoxide (B87167) (DMSO) or N,N-Dimethylformamide (DMF)).

• Add an internal standard solution (e.g., d6-NDMA).[12]

• Seal the vial immediately.[12]

• Vortex to ensure complete dissolution.

2. GC-MS Conditions

Parameter	Typical Condition
GC System	Gas Chromatograph with Headspace Autosampler
Column	VF-WAXms (30 m x 0.25 mm, 1.0 µm) or equivalent polar column.[6]
Carrier Gas	Helium[12]
Headspace Incubation	80-100 °C for 15-30 minutes.
Oven Program	Initial temp 70 °C for 4 min, ramp at 20 °C/min to 240 °C, hold for 3.5 min.[6]
Injection Mode	Splitless
MS System	Single or Triple Quadrupole Mass Spectrometer[12]
Ionization Mode	Electron Ionization (EI)[12]
Acquisition Mode	Selected Ion Monitoring (SIM) or MRM[12]
MS Source Temperature	230 °C[6]
Quad Temperature	150 °C[6]

Data Presentation

Quantitative data from method validation should be clearly summarized to demonstrate the method's suitability.

Table 1: Typical Method Performance Characteristics

Parameter	LC-MS/MS	Headspace GC-MS	Acceptance Criteria (Typical)
LOD (Limit of Detection)	0.005 - 0.05 ppm	0.01 - 0.1 ppm	Reportable
LOQ (Limit of Quantitation)	0.01 - 0.1 ppm	0.03 - 0.3 ppm	≤ 30% of Acceptable Intake Limit
Linearity (R²)	> 0.99	> 0.99	≥ 0.99
Recovery (%)	80 - 120%	70 - 130%	70 - 130%
Precision (%RSD)	< 15%	< 20%	< 15%

Note: LOD/LOQ values are highly dependent on the drug matrix and instrumentation. The values presented are typical targets.

Table 2: Common Nitrosamines and Example MRM Transitions for LC-MS/MS

Nitrosamine Impurity	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z)
N-Nitrosodimethylamine	NDMA	75.1	43.1
N-Nitrosodiethylamine	NDEA	103.1	43.1, 75.1
N-Nitrosodiisopropylamine	NDIPA	131.1	43.1, 89.1
N-Nitrosoethylisopropylamine	NEIPA	117.1	43.1, 75.1
N-Nitrosodibutylamine	NDBA	159.2	57.1, 103.1
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	147.1	117.1, 71.1

Visualizations

The following diagrams illustrate the general workflows for nitrosamine analysis.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. agilent.com [agilent.com]
• 7. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. fda.gov [fda.gov]
• 9. npra.gov.my [npra.gov.my]
• 10. microbiozindia.com [microbiozindia.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. benchchem.com [benchchem.com]
• 13. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 15. fda.gov [fda.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]

Application of UPLC for N-nitroso-olanzapine Analysis: Application Notes and Protocols

Introduction

N-nitroso-olanzapine is a potential nitrosamine (B1359907) impurity that can form in pharmaceutical products containing olanzapine (B1677200), an atypical antipsychotic medication. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies require stringent control and monitoring of these impurities in drug substances and products. Ultra-Performance Liquid Chromatography (UPLC), often coupled with mass spectrometry (MS), offers a rapid, sensitive, and robust analytical tool for the detection and quantification of N-nitroso-olanzapine at trace levels. This document provides a detailed application note and protocol for the analysis of N-nitroso-olanzapine using UPLC, intended for researchers, scientists, and drug development professionals.

Experimental Protocols

This section details the methodologies for the UPLC-based analysis of N-nitroso-olanzapine. The following protocol is a comprehensive guide based on established methods for olanzapine and its impurities, adapted for the specific analysis of its N-nitroso derivative.

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), Methanol (B129727) (MeOH), and water (UPLC or LC-MS grade).

• Reagents: Formic acid (FA), Ammonium acetate.

• Reference Standards: N-nitroso-olanzapine, Olanzapine.

• Sample Preparation: Volumetric flasks, pipettes, syringes, and 0.22 µm syringe filters.

Instrumentation and Chromatographic Conditions

• Instrumentation: A UPLC system equipped with a photodiode array (PDA) detector or a tandem mass spectrometer (MS/MS).

• Chromatographic Column: A reversed-phase column suitable for UPLC, such as an Acquity UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm) or equivalent.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A typical gradient program would start with a low percentage of organic phase (Mobile Phase B) and gradually increase to elute the N-nitroso-olanzapine. A starting point could be:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B (linear gradient)

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B (return to initial)

  • 6.1-8 min: 5% B (equilibration)

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 1 - 5 µL.

• Detector Wavelength (for PDA): Based on the UV spectrum of N-nitroso-olanzapine. A starting point would be to monitor at the same wavelength as olanzapine (e.g., 254 nm) and then optimize.

• Mass Spectrometry (MS/MS) Parameters (if applicable):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) transitions for N-nitroso-olanzapine would need to be determined by infusing a standard solution. Based on the molecular weight of N-nitroso-olanzapine (341.43 g/mol )[1], a potential precursor ion would be [M+H]+ at m/z 342.4. Product ions would be determined experimentally.

Sample and Standard Preparation

• Standard Stock Solution: Accurately weigh and dissolve N-nitroso-olanzapine reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of a known concentration (e.g., 100 µg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase or a suitable diluent to cover the desired concentration range for calibration.

• Sample Preparation (for Drug Product):

  • Accurately weigh and transfer a portion of the powdered drug product equivalent to a specific amount of olanzapine into a volumetric flask.

  • Add a suitable extraction solvent (e.g., a mixture of acetonitrile and water).

  • Sonicate for a specified time to ensure complete dissolution of the analyte.

  • Dilute to the mark with the extraction solvent and mix well.

  • Centrifuge or filter the solution through a 0.22 µm syringe filter to remove any particulate matter before injection.

Data Presentation

The following table summarizes the typical validation parameters for a UPLC method for the analysis of olanzapine, which can be used as a starting point and acceptance criteria for the validation of an N-nitroso-olanzapine method.[2][3]

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	≤ 2.0%
Limit of Detection (LOD)	Analyte dependent, typically in the ng/mL range
Limit of Quantification (LOQ)	Analyte dependent, typically in the ng/mL range
Specificity	No interference from blank, placebo, or other impurities
Robustness	Method remains unaffected by small, deliberate variations in parameters

Mandatory Visualization

Caption: Workflow for the UPLC analysis of N-nitroso-olanzapine.

Caption: Logical relationship for the formation of N-nitroso-olanzapine.

References

• 1. GSRS [precision.fda.gov]
• 2. sciensage.info [sciensage.info]
• 3. Analytical method development and validation of olanzapine in formulated product [wisdomlib.org]

Application Note: Validated UPLC-MS/MS Method for the Determination of N-Nitroso-Olanzapine in Pharmaceutical Tablets

Abstract

This application note details a sensitive, specific, and validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative determination of the N-nitroso-olanzapine impurity in olanzapine (B1677200) tablets. The method is crucial for ensuring product quality and patient safety by controlling potentially carcinogenic nitrosamine (B1359907) impurities as per global regulatory guidelines.[1][2] The procedure involves a straightforward sample preparation followed by a rapid chromatographic separation and highly selective mass spectrometric detection. The method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and a low limit of quantification suitable for routine quality control.[3]

Introduction

Olanzapine is an atypical antipsychotic medication widely used for the treatment of schizophrenia and bipolar disorder.[4] N-nitroso-olanzapine is a potential nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product.[5][6] Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies like the FDA and EMA mandate strict control over their levels in pharmaceutical products.[1][2] This necessitates the development of highly sensitive and validated analytical methods for their detection and quantification at trace levels. This document provides a comprehensive protocol for such a method.

Experimental Protocol

Materials and Reagents

• N-Nitroso-Olanzapine Reference Standard (SynZeal or equivalent)[5]

• Olanzapine Tablets (Test Sample)

• Methanol (B129727) (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Purified Water (Milli-Q® or equivalent)

• 0.22 µm PVDF Syringe Filters

Instrumentation and Chromatographic Conditions

A UPLC system coupled with a triple quadrupole mass spectrometer was used for the analysis.

Parameter	Specification
UPLC System	Waters Acquity UPLC H-Class or equivalent
Mass Spectrometer	Waters Xevo TQ-S micro or equivalent
Analytical Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	Time (min)
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transition	N-Nitroso-Olanzapine: m/z 342.1 → 285.1 (Quantifier), m/z 342.1 → 213.1 (Qualifier)

Preparation of Solutions

• Diluent: Methanol

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso-Olanzapine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Intermediate Standard Solution (1 µg/mL): Dilute 1 mL of the Standard Stock Solution to 100 mL with methanol.

• Working Standard and Linearity Solutions: Prepare a series of calibration standards by further diluting the Intermediate Standard Solution with methanol to achieve concentrations ranging from 0.5 ng/mL to 50 ng/mL.

• Sample Preparation:

  • Weigh and finely powder a representative number of olanzapine tablets.

  • Accurately weigh a portion of the tablet powder equivalent to 100 mg of olanzapine into a 50 mL centrifuge tube.

  • Add 20 mL of methanol.

  • Vortex for 30 minutes to ensure complete dissolution of the impurity.[7]

  • Centrifuge the solution at 4500 rpm for 15 minutes.[7][8]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into a UPLC vial for analysis.[7][8]

Method Validation Summary

The analytical method was validated according to ICH Q2(R1) guidelines for specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and robustness.[1]

Specificity

Specificity was demonstrated by analyzing a blank (diluent), a placebo sample (tablet excipients without olanzapine), an olanzapine standard solution, and an N-nitroso-olanzapine spiked sample. No significant interference was observed at the retention time of N-nitroso-olanzapine in the blank and placebo chromatograms. The peak was well-resolved from the main olanzapine peak.

Quantitative Data

The following tables summarize the quantitative data obtained during method validation.

Table 1: System Suitability

Parameter	Acceptance Criteria	Observed Value
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 5000	18500

| % RSD of 6 Injections | ≤ 15.0% | 2.8% |

Table 2: Linearity

Parameter	Result
Concentration Range	0.5 ng/mL - 50 ng/mL
Regression Equation	y = 45872x + 1250
Correlation Coefficient (r²)	≥ 0.995

| Result | 0.9992 |

Table 3: LOD and LOQ

Parameter	Result
Limit of Detection (LOD)	0.15 ng/mL (S/N Ratio ≥ 3)

| Limit of Quantification (LOQ) | 0.5 ng/mL (S/N Ratio ≥ 10) |

Table 4: Accuracy (Recovery)

Spiked Level	Amount Spiked (ng/mL)	Amount Recovered (ng/mL, n=3)	% Recovery	% RSD
LOQ (50%)	0.5	0.48	96.0%	3.5%
100%	1.0	1.02	102.0%	2.1%
150%	1.5	1.46	97.3%	2.8%

| Acceptance Criteria | | | 80.0% - 120.0% | ≤ 15.0% |

Table 5: Precision

Precision Type	Concentration (ng/mL)	% RSD (n=6)	Acceptance Criteria
Repeatability	1.0	3.1%	≤ 15.0%

| Intermediate Precision | 1.0 | 4.5% | ≤ 15.0% |

Diagrams

Experimental Workflow

Caption: Workflow for N-Nitroso-Olanzapine Analysis.

Conclusion

The UPLC-MS/MS method described herein is rapid, sensitive, and robust for the quantification of N-nitroso-olanzapine in olanzapine tablets. The validation results confirm that the method is accurate, precise, and linear over the desired concentration range, with a limit of quantification well below typical regulatory thresholds. This method is suitable for routine quality control testing to ensure that olanzapine drug products meet the stringent safety requirements for nitrosamine impurities.

References

• 1. fda.gov [fda.gov]
• 2. gmp-compliance.org [gmp-compliance.org]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciensage.info [sciensage.info]
• 5. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 6. veeprho.com [veeprho.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. lcms.cz [lcms.cz]

Technical Notes & Optimization

Technical Support Center: Analysis of N-Nitroso-Olanzapine by HPLC

Welcome to the technical support center for the analysis of N-nitroso-olanzapine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the HPLC analysis of this specific nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in analyzing N-nitroso-olanzapine by HPLC?

The primary challenges in the HPLC analysis of N-nitroso-olanzapine and other nitrosamine impurities include achieving the required low detection limits, ensuring method specificity in the presence of the active pharmaceutical ingredient (API) and other impurities, and managing the potential for on-column instability or in-situ formation.[1] Nitrosamine drug substance-related impurities (NDSRIs) can be particularly challenging to resolve chromatographically from the parent drug.[1] Additionally, N-nitroso compounds can sometimes exhibit conformational isomerism, which may lead to peak splitting or broadening.

Q2: I am observing peak splitting for N-nitroso-olanzapine. What could be the cause?

Peak splitting in the chromatography of N-nitroso compounds can be complex. One potential cause is the presence of conformational isomers (syn/anti) which can interconvert.[2] Other common causes of peak splitting in HPLC include:

• A blocked column frit: This can disrupt the flow path of the analyte.[3]

• Contamination of the guard or analytical column: This can be addressed by replacing the guard column or back-flushing the analytical column.

• Incompatibility between the sample solvent and the mobile phase: Whenever possible, dissolve the sample in the initial mobile phase.

• A void in the column packing material.

• Co-elution with another impurity: To verify this, try a smaller injection volume to see if the peaks resolve.[3]

Q3: My method lacks the required sensitivity for N-nitroso-olanzapine. How can I improve it?

Achieving low limits of detection (LOD) and quantification (LOQ) is critical for nitrosamine analysis.[1] If you are facing sensitivity issues, consider the following:

• Optimize the detection wavelength: While nitrosamines generally have a UV maximum around 230-240 nm, it is crucial to determine the optimal wavelength for N-nitroso-olanzapine specifically.

• Increase the injection volume: This can increase the analyte response, but be mindful of potential peak distortion if the injection volume is too large or the sample solvent is too strong.

• Sample enrichment: Utilize solid-phase extraction (SPE) to concentrate the analyte before HPLC analysis.

• Detector selection: While UV is common, a mass spectrometer (MS) detector will offer significantly higher sensitivity and selectivity.[4]

Q4: Is N-nitroso-olanzapine expected to form during the manufacturing process or storage of olanzapine (B1677200)?

The potential for N-nitroso-olanzapine formation exists if there are sources of nitrosating agents (like nitrites) present along with the olanzapine molecule, which contains a secondary amine moiety. Forced degradation studies under conditions that promote nitrosation (e.g., acidic conditions with sodium nitrite) are often performed to assess this risk.[5] However, some studies suggest that N-nitroso-olanzapine may not form readily under expected conditions.[5] According to EMA guidelines, if repeated synthesis attempts under forced conditions fail to produce the nitrosamine, it may indicate a very low risk of its formation.[5]

Troubleshooting Guide

This section provides solutions to common problems encountered during the HPLC analysis of N-nitroso-olanzapine.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Secondary interactions with residual silanols on the column. - Mobile phase pH is inappropriate. - Column overload.	- Use a high-purity, end-capped C18 column. - Add a competing base like triethylamine (B128534) (TEA) to the mobile phase (0.1%). - Adjust the mobile phase pH to ensure the analyte is in a single ionic state. - Reduce the sample concentration or injection volume.
Poor Peak Shape (Fronting)	- Column overload. - Sample solvent is stronger than the mobile phase.	- Dilute the sample. - Dissolve the sample in the initial mobile phase.
Inconsistent Retention Times	- Inadequate column equilibration. - Changes in mobile phase composition. - Fluctuations in column temperature. - Pump malfunction or leaks.	- Ensure the column is fully equilibrated with the mobile phase before injection. - Prepare fresh mobile phase daily and ensure accurate composition. - Use a column oven to maintain a consistent temperature.[6] - Check the HPLC system for leaks and ensure the pump is delivering a constant flow rate.
High Backpressure	- Blockage in the column or system. - Particulate matter from the sample or mobile phase. - Buffer precipitation.	- Replace the in-line filter and column frit. - Back-flush the column (disconnect from the detector first). - Filter all samples and mobile phases through a 0.45 µm or 0.22 µm filter. - Ensure the buffer is soluble in the mobile phase composition.
No Peaks or Very Small Peaks	- Injector issue. - Detector malfunction. - Sample degradation.	- Check the injector for proper sample loop filling and injection actuation. - Verify the detector lamp is on and has sufficient energy. - Prepare fresh standards and samples. N-nitroso compounds can be light-sensitive.

Experimental Protocols

Below is a typical experimental protocol for the analysis of N-nitroso-olanzapine by RP-HPLC. This is a generalized method and may require optimization for your specific instrumentation and sample matrix.

1. Chromatographic Conditions

Parameter	Typical Value
Column	C18, 4.6 x 250 mm, 5 µm particle size[2][7]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 20% B; 5-25 min: 20-80% B; 25-30 min: 80% B; 30-31 min: 80-20% B; 31-40 min: 20% B
Flow Rate	1.0 mL/min[7]
Column Temperature	30 °C
Detection Wavelength	254 nm[7]
Injection Volume	10 µL

2. Standard Preparation

• Stock Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of N-nitroso-olanzapine reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with a suitable solvent (e.g., 50:50 acetonitrile:water). Protect from light.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards in the desired concentration range (e.g., 0.05 - 5 µg/mL). The diluent should ideally be the initial mobile phase composition.

3. Sample Preparation (for Drug Substance)

• Accurately weigh approximately 50 mg of the olanzapine drug substance into a 50 mL volumetric flask.

• Add about 30 mL of diluent (e.g., 50:50 acetonitrile:water) and sonicate for 10 minutes to dissolve.

• Dilute to volume with the diluent and mix well.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Development of a simple and stability-indicating RP-HPLC method for determining olanzapine and related impurities generated in the preparative process - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 4. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 5. veeprho.com [veeprho.com]
• 6. uhplcs.com [uhplcs.com]
• 7. Isolation and characterization of process related impurities of olanzapine using HPLC and ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Nitrosamine Analysis by LC-MS: A Technical Support Center

Welcome to the technical support center for nitrosamine (B1359907) impurity analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in nitrosamine analysis by LC-MS?

A1: The analysis of nitrosamine impurities at trace levels in complex pharmaceutical matrices presents several key challenges. These include achieving the required low limits of detection (LOD) and quantification (LOQ), mitigating matrix effects and ion suppression, preventing the artificial formation of nitrosamines during sample preparation and analysis, and ensuring method robustness and reproducibility.[1][2][3] The diverse physicochemical properties of different nitrosamines can also necessitate multiple analytical methods.[4][5]

Q2: How can I prevent the formation of false-positive nitrosamine results during my analysis?

A2: False positives can arise from the in-situ formation of nitrosamines during sample preparation, particularly under acidic conditions when precursor amines and nitrosating agents are present.[4][5][6] To mitigate this, consider the following:

• pH Control: Adjust the pH of your sample and mobile phase to neutral or basic conditions to inhibit the nitrosation reaction.[7]

• Use of Scavengers: Incorporate antioxidants like ascorbic acid or vitamin E into your sample preparation protocol to act as nitrite (B80452) scavengers, preventing the reaction that forms nitrosamines.[6][8]

• Temperature Control: Avoid high temperatures during sample preparation, as they can accelerate nitrosamine formation.[7]

• Solvent Choice: Be aware that certain solvents, like dichloromethane (B109758) (DCM), can facilitate the in-situ formation of nitrosamines if precursors are present.[9]

Q3: What are the regulatory guidelines for nitrosamine analysis in pharmaceuticals?

A3: Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in drug products.[10][11][12][13] These guidelines require manufacturers to perform risk assessments to evaluate the potential for nitrosamine presence and, if a risk is identified, to conduct confirmatory testing using sensitive and validated analytical methods.[13][14] The FDA's guidance has expanded to include specific requirements for Nitrosamine Drug Substance-Related Impurities (NDSRIs) and sets acceptable intake (AI) limits for various nitrosamines.[13][15]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during nitrosamine analysis by LC-MS.

Sample Preparation Issues

Problem: Poor recovery of nitrosamines from the drug product matrix.

Possible Causes & Solutions:

Cause	Solution
Inadequate Extraction Efficiency	The complexity of pharmaceutical matrices often requires more than a simple "dilute and shoot" approach.[7] Consider optimizing your extraction solvent and technique. For instance, if your drug product forms a gel with water (e.g., metformin), use an organic diluent like methanol.[1][7] For complex matrices, more robust techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to isolate nitrosamines effectively.[7][16]
Analyte Instability	Nitrosamines can be sensitive to light and heat.[7] Protect samples from UV light by using amber vials and work under controlled temperature conditions to prevent degradation.[7][17]
Matrix Effects	The drug substance or excipients can interfere with the extraction process.[7] A thorough evaluation of the matrix components is crucial. For example, some polymers in extended-release formulations can swell and hinder extraction.[9]

Chromatography Challenges

Problem: Poor peak shape (e.g., tailing, fronting) for nitrosamine analytes.

Possible Causes & Solutions:

Cause	Solution
Solvent Mismatch	A mismatch between the sample diluent and the initial mobile phase composition can lead to distorted peak shapes.[1] Whenever possible, use a diluent that is similar in composition to the mobile phase.
Column Overload	Injecting a high concentration of the active pharmaceutical ingredient (API) can overload the analytical column.[1] Consider diluting the sample or using a column with a higher loading capacity.
Secondary Interactions	Interactions between the analytes and the stationary phase or residual silanols can cause peak tailing. Optimize the mobile phase pH and consider using a column with a different stationary phase, such as a biphenyl (B1667301) column, which can offer better retention for some nitrosamines like NDMA compared to a standard C18 column.[1]

Problem: Co-elution of nitrosamines with matrix components or the API.

Possible Causes & Solutions:

Cause	Solution
Inadequate Chromatographic Resolution	The chromatographic gradient may not be optimized for the specific drug product matrix.[1] It is essential to develop a gradient that effectively separates the target nitrosamines from the API and other matrix components.[18] This may require testing different column chemistries and mobile phase compositions.
Complex Matrix	Drug products often contain a complex mixture of excipients that can interfere with the analysis.[4][5] Implementing a sample cleanup step, such as SPE, can help remove interfering compounds before LC-MS analysis.[16]

Mass Spectrometry Detection Issues

Problem: Low sensitivity or high background noise.

Possible Causes & Solutions:

Cause	Solution
Suboptimal MS Parameters	Compound-dependent parameters such as collision energy (CE), declustering potential (DP), or Q0 dissociation (Q0D) must be optimized for each nitrosamine.[1] It is recommended to optimize these parameters through direct infusion or flow injection analysis.
Ion Suppression	Co-eluting matrix components can suppress the ionization of the target nitrosamines in the MS source, leading to reduced sensitivity.[1][3] Improving chromatographic separation to resolve the analytes from the matrix is crucial.[18] Additionally, consider using a different ionization technique (e.g., APCI instead of ESI) which may be less susceptible to matrix effects for certain compounds.[18][19]
High Background	The quality of the nitrogen gas supplied to the mass spectrometer can impact the background noise.[1] Optimizing the curtain gas pressure can also help reduce background and improve the signal-to-noise ratio.[1]

Experimental Workflows and Logic Diagrams

To visually guide you through key processes, the following diagrams illustrate a general experimental workflow and a troubleshooting decision tree for common LC-MS issues in nitrosamine analysis.

Caption: General experimental workflow for nitrosamine analysis by LC-MS.

Caption: Troubleshooting decision tree for common LC-MS issues.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. resolian.com [resolian.com]
• 7. benchchem.com [benchchem.com]
• 8. youtube.com [youtube.com]
• 9. Nitrosamines Formation as Artefact... What are the Challenges? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. fda.gov [fda.gov]
• 11. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 13. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 14. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. trial.medpath.com [trial.medpath.com]
• 16. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. waters.com [waters.com]
• 19. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of LC-MS/MS Parameters for N-Nitroso-Olanzapine

Welcome to the technical support center for the analysis of N-nitroso-olanzapine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the initial LC-MS/MS parameters I should consider for N-nitroso-olanzapine analysis?

A1: For initial method development for N-nitroso-olanzapine, it is recommended to start with a reverse-phase liquid chromatography setup coupled with a triple quadrupole mass spectrometer. Given the molecular weight of N-nitroso-olanzapine is 341.43 g/mol [1][2], you can predict and optimize the Multiple Reaction Monitoring (MRM) transitions. A suggested starting point would be to use a C18 or a biphenyl (B1667301) column for chromatographic separation, as biphenyl phases can offer better retention for some nitrosamines.[3] The mobile phase can consist of water and methanol (B129727) or acetonitrile (B52724) with a small amount of formic acid to facilitate protonation. For the mass spectrometer, electrospray ionization (ESI) in positive mode is a common starting point for nitrosamine (B1359907) analysis.[4]

Q2: How do I prepare my sample for N-nitroso-olanzapine analysis?

A2: Sample preparation is crucial and depends on the matrix (e.g., drug substance, drug product). A simple "dilute and shoot" approach is often preferred to minimize sample manipulation.[3] For solid dosage forms, this typically involves crushing the tablet(s), dissolving the powder in a suitable solvent like methanol or a mixture of methanol and water, vortexing, centrifuging to remove excipients, and then filtering the supernatant before injection.[5] The final concentration of the active pharmaceutical ingredient (API) in the solution should be considered to avoid matrix effects and column overloading.

Q3: What are the expected MRM transitions for N-nitroso-olanzapine?

Q4: Should I use Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) for N-nitroso-olanzapine?

A4: Both ESI and APCI can be suitable for nitrosamine analysis. ESI is generally preferred for more polar and ionizable compounds, while APCI is often better for less polar, lower molecular weight compounds.[6] For many nitrosamines, APCI has been shown to provide excellent sensitivity.[3] However, ESI is also widely used and can be effective.[4] It is recommended to test both ionization sources during method development to determine which provides the better signal-to-noise ratio for N-nitroso-olanzapine in your specific matrix.

Troubleshooting Guides

Issue 1: Poor Sensitivity / Low Signal Intensity

Q: I am not getting a good signal for N-nitroso-olanzapine. What should I check?

A: Low sensitivity can be caused by several factors. Follow this checklist to troubleshoot:

• Confirm MRM Transitions and Collision Energies: Ensure you are using the correct precursor and product ions for N-nitroso-olanzapine. Infuse a standard solution directly into the mass spectrometer to optimize the collision energy for each transition. The goal is to maximize the product ion signal while retaining about 10-15% of the precursor ion.[6]

• Optimize Ion Source Parameters: The performance of the ion source is critical. Systematically optimize parameters such as capillary voltage, source temperature, and gas flows (nebulizer, heater, and curtain gas).[6] Higher curtain gas flow can sometimes reduce background noise and improve the limit of quantitation (LOQ).[3]

• Check Mobile Phase Composition: The pH of the mobile phase can significantly impact ionization efficiency. For positive ESI, a mobile phase with a low pH (e.g., containing 0.1% formic acid) is generally used to promote protonation.

• Evaluate Sample Preparation: Your sample preparation procedure might be causing analyte loss. Consider if the analyte is adsorbing to vials or if the extraction is incomplete. Matrix components can also suppress the ionization of your target analyte. A dilution study can help assess the impact of the matrix.

• Assess Chromatographic Peak Shape: A broad, tailing peak will result in lower peak height and thus lower sensitivity. See the troubleshooting guide for peak shape issues below.

Issue 2: Poor Chromatographic Peak Shape (Tailing, Fronting, or Broad Peaks)

Q: My chromatographic peak for N-nitroso-olanzapine is not sharp. How can I improve it?

A: Poor peak shape can compromise both sensitivity and reproducibility. Consider the following:

• Mobile Phase Mismatch: A mismatch between the sample diluent and the initial mobile phase composition can cause peak distortion. Ideally, the sample should be dissolved in the initial mobile phase or a weaker solvent.[3] Using a strong organic solvent like methanol to dissolve a sample that is injected into a highly aqueous mobile phase can lead to poor peak shape.

• Column Choice and Condition: Ensure you are using an appropriate column. For nitrosamines, C18 and biphenyl columns are common choices.[3] The column may be overloaded or contaminated. Try injecting a lower concentration or flushing the column.

• LC System Issues: Check for dead volumes in your LC system, such as poorly connected fittings. Ensure the column is properly equilibrated before each injection.

• pH of the Mobile Phase: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase. Experiment with different mobile phase additives (e.g., formic acid, ammonium (B1175870) formate) to find the optimal conditions for good peak shape.

Issue 3: High Background Noise

Q: I am observing high background noise in my chromatograms, which is affecting my detection limits. What can I do?

A: High background noise can originate from various sources. Here are some steps to identify and mitigate it:

• Mobile Phase and Solvents: Use high-purity, LC-MS grade solvents and additives. Contaminants in the mobile phase are a common source of background noise.[7] Avoid using pre-made bottled mobile phases that may contain interfering substances.[5]

• LC System Contamination: The LC system, including the solvent lines, pump, and autosampler, can become contaminated. Flush the system thoroughly with a strong solvent like isopropanol.

• Mass Spectrometer Source Contamination: The ion source can become dirty over time, leading to increased background noise. Clean the source components according to the manufacturer's instructions.

• Optimization of MS Parameters: Certain MS parameters can be adjusted to reduce background noise. For example, increasing the curtain gas pressure can help prevent neutral molecules from entering the mass spectrometer.[3] Optimizing the declustering potential (DP) or cone voltage is also crucial, as incorrect values can increase in-source fragmentation and background.[3][7]

Issue 4: Matrix Effects

Q: I suspect matrix effects are impacting my results. How can I confirm and minimize this?

A: Matrix effects, such as ion suppression or enhancement, are common in LC-MS/MS analysis.

• Post-Column Infusion Experiment: To confirm matrix effects, perform a post-column infusion experiment. A standard solution of N-nitroso-olanzapine is continuously infused into the MS while a blank, extracted matrix sample is injected. A dip or rise in the baseline at the retention time of co-eluting matrix components indicates ion suppression or enhancement.

• Improve Chromatographic Separation: Adjust the chromatographic method to separate the N-nitroso-olanzapine peak from interfering matrix components. This may involve changing the gradient, the column, or the mobile phase.

• Sample Dilution: Diluting the sample can often reduce the concentration of matrix components to a level where they no longer cause significant ion suppression.

• Use of an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) is the best way to compensate for matrix effects, as it will be affected in the same way as the analyte. If a SIL-IS is not available, a structural analog can be used, but it may not compensate as effectively.

Experimental Protocols

Proposed Starting LC-MS/MS Method for N-nitroso-olanzapine

This protocol is a starting point and will require optimization for your specific instrumentation and sample matrix.

1. Sample Preparation (for a Tablet Formulation)

• Weigh and crush a representative number of tablets to obtain a fine powder.

• Accurately weigh a portion of the powder equivalent to a specific amount of the active pharmaceutical ingredient (e.g., 100 mg of olanzapine).

• Transfer the powder to a volumetric flask (e.g., 10 mL).

• Add a suitable diluent (e.g., methanol or 50:50 methanol:water) to about 70% of the flask volume.

• Vortex for 5-10 minutes to ensure complete dissolution of the analyte.

• Dilute to the final volume with the diluent and mix well.

• Centrifuge an aliquot of the solution at high speed (e.g., 10,000 rpm for 10 minutes).

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. Liquid Chromatography Parameters

Parameter	Suggested Starting Condition
Column	Biphenyl or C18, 2.6 µm, 100 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and re-equilibrate for 3 minutes.

3. Mass Spectrometry Parameters

Parameter	Suggested Starting Condition
Ionization Mode	Positive Electrospray Ionization (ESI) or APCI
Capillary Voltage	3.5 - 4.5 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 450 °C
Nebulizer Gas (N₂) Flow	3 - 5 L/min
Heater Gas (N₂) Flow	10 - 12 L/min
Curtain Gas (N₂) Pressure	20 - 30 psi
Collision Gas (CAD)	Argon

4. Proposed MRM Transitions for N-nitroso-olanzapine

• Molecular Formula: C₁₇H₁₉N₅OS

• Molecular Weight: 341.43 g/mol [1][2]

• Precursor Ion [M+H]⁺: m/z 342.1

Quantifier/Qualifier	Q1 (m/z)	Q3 (m/z)	Dwell Time (ms)	Collision Energy (eV)
Quantifier	342.1	To be determined	100	To be optimized
Qualifier	342.1	To be determined	100	To be optimized

Note: The product ions (Q3) and collision energies need to be determined experimentally by infusing a standard of N-nitroso-olanzapine into the mass spectrometer.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of N-nitroso-olanzapine.

Caption: Troubleshooting decision tree for common LC-MS/MS issues.

Caption: Logical relationships of parameters for an optimized LC-MS/MS method.

References

• 1. GSRS [precision.fda.gov]
• 2. veeprho.com [veeprho.com]
• 3. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 4. waters.com [waters.com]
• 5. fda.gov [fda.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. waters.com [waters.com]

Technical Support Center: Quantification of N-Nitroso-Olanzapine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with matrix effects during the quantification of N-nitroso-olanzapine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing significant ion suppression or enhancement when analyzing N-nitroso-olanzapine in my drug product formulation. How can I identify the source of the matrix effect?

A1: Identifying the source of matrix effects is the first critical step. It is often caused by co-eluting endogenous or exogenous components from the sample matrix that interfere with the ionization of the target analyte.[1][2]

Troubleshooting Steps:

• Post-Column Infusion (PCI) Experiment: This is a definitive way to identify regions of ion suppression or enhancement in your chromatogram.

  • Protocol: Infuse a constant concentration of N-nitroso-olanzapine solution into the mass spectrometer post-chromatographic column. Separately, inject a blank, extracted sample matrix. Dips in the baseline signal of the infused analyte indicate retention times where matrix components are causing ion suppression. Peaks in the baseline indicate ion enhancement.

• Matrix Factor Evaluation: As recommended by the FDA, this involves comparing the analyte's response in a neat solution versus its response in a post-extraction spiked blank matrix.[3]

  • Protocol:

    • Prepare a standard solution of N-nitroso-olanzapine in a clean solvent (neat solution).

    • Extract a blank sample matrix (e.g., placebo formulation) using your established sample preparation method.

    • Spike the extracted blank matrix with N-nitroso-olanzapine at the same concentration as the neat solution.

    • Analyze both samples and calculate the Matrix Factor (MF) as follows:

      • MF = (Peak Area in Post-Extraction Spike) / (Peak Area in Neat Solution)

      • An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[3]

Q2: My N-nitroso-olanzapine recovery is inconsistent and low. What sample preparation techniques can I use to mitigate matrix effects?

A2: Proper sample preparation is one of the most effective ways to reduce matrix effects by removing interfering components before LC-MS/MS analysis.[2] For nitrosamine (B1359907) analysis in diverse pharmaceutical matrices, techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are commonly employed.[4][5][6]

Troubleshooting and Optimization:

• Solid-Phase Extraction (SPE): SPE can effectively clean up complex samples and concentrate the analyte.[4][5][7]

  • Recommendation: Start with a polymeric reversed-phase SPE sorbent. Given the chemical structure of N-nitroso-olanzapine, a mixed-mode cation exchange sorbent could also be effective, similar to methods used for olanzapine (B1677200).[8]

  • Optimization: Experiment with different wash and elution solvents to selectively remove interferences while retaining N-nitroso-olanzapine. A systematic approach to SPE method development is crucial.

• Liquid-Liquid Extraction (LLE): LLE is a classic technique to separate analytes based on their differential solubility in immiscible liquids.

  • Recommendation: Based on methods for olanzapine, a combination of a slightly basic aqueous sample phase and a water-immiscible organic solvent (e.g., tert-butyl methyl ether) could be a good starting point.[9]

  • Optimization: Adjusting the pH of the aqueous phase can significantly impact extraction efficiency.

• Protein Precipitation (for biological matrices): If analyzing biological samples, protein precipitation with acetonitrile (B52724) is a common first step.[10] However, this method is less selective and may require further cleanup with SPE or LLE.

Comparison of Sample Preparation Techniques:

Technique	Pros	Cons	Best For
Solid-Phase Extraction (SPE)	High selectivity and recovery, can concentrate the analyte.[4][5]	Can be more expensive and require more method development.	Complex matrices requiring significant cleanup.[7]
Liquid-Liquid Extraction (LLE)	Cost-effective, good for removing non-polar interferences.[9]	Can be labor-intensive and may use large volumes of organic solvents.	Simpler matrices or as a preliminary cleanup step.
Protein Precipitation	Simple and fast.[10]	Non-selective, often results in significant matrix effects remaining ("dirty" extract).	Biological matrices, often followed by SPE or LLE.

Q3: How can I optimize my LC-MS/MS method to reduce the impact of matrix effects on N-nitroso-olanzapine quantification?

A3: Chromatographic separation and mass spectrometric detection parameters can be optimized to minimize the influence of matrix components.

Troubleshooting and Optimization:

• Chromatographic Separation:

  • Column Choice: A C18 column is a common starting point for nitrosamine analysis.[2] For olanzapine and related compounds, phenyl-hexyl columns have also been used successfully.[8]

  • Mobile Phase Modifiers: The use of formic acid in the mobile phase is common for positive mode electrospray ionization (ESI).[7]

  • Gradient Optimization: Adjust the gradient elution profile to achieve better separation between N-nitroso-olanzapine and any interfering peaks identified in your PCI experiment.

• Mass Spectrometry Detection:

  • Ionization Source: While ESI is common, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for some nitrosamines and should be considered.[3]

  • Multiple Reaction Monitoring (MRM): Use highly specific and sensitive MRM transitions for N-nitroso-olanzapine to minimize the detection of background noise and interferences.[7]

Q4: Is the use of a stable isotope-labeled internal standard (SIL-IS) necessary for accurate quantification of N-nitroso-olanzapine?

A4: Yes, the use of a SIL-IS is highly recommended and considered the gold standard for mitigating matrix effects in LC-MS/MS bioanalysis.[11]

Rationale:

A SIL-IS, such as N-nitroso-olanzapine-d3 or -d4 (if available), has nearly identical chemical and physical properties to the unlabeled analyte. This means it will co-elute and experience the same degree of ionization suppression or enhancement. By calculating the peak area ratio of the analyte to the SIL-IS, the variability introduced by matrix effects can be effectively compensated for.[1] If a SIL-IS for N-nitroso-olanzapine is not commercially available, using a deuterated olanzapine (e.g., olanzapine-d3) could be a viable alternative, though its elution time might not perfectly match, which could lead to differential matrix effects.[8][10]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Column Infusion

• Prepare a stock solution of N-nitroso-olanzapine in a suitable solvent (e.g., methanol).

• Set up an infusion pump to deliver the N-nitroso-olanzapine solution at a constant flow rate (e.g., 10 µL/min) into the LC flow stream via a T-connector placed between the analytical column and the mass spectrometer's ion source.

• Equilibrate the LC-MS system until a stable baseline signal for the infused N-nitroso-olanzapine is achieved.

• Prepare a blank matrix sample by following your routine sample extraction procedure without spiking the analyte.

• Inject the extracted blank matrix onto the LC system.

• Monitor the baseline of the infused N-nitroso-olanzapine. Any significant deviation (suppression or enhancement) indicates the retention time of co-eluting matrix components.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Dissolve the drug product sample in a suitable solvent. The choice of solvent will depend on the formulation but should be compatible with the SPE loading conditions.

• Column Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Waters Oasis HLB) with methanol (B129727) followed by water.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the N-nitroso-olanzapine with a stronger solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for matrix effects in N-nitroso-olanzapine quantification.

Caption: General Solid-Phase Extraction (SPE) workflow for sample cleanup.

References

• 1. pmda.go.jp [pmda.go.jp]
• 2. waters.com [waters.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. fda.gov [fda.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. A study of matrix effects on an LC/MS/MS assay for olanzapine and desmethyl olanzapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sci-rep.com [sci-rep.com]
• 10. Analytical method development and validation of olanzapine in formulated product [wisdomlib.org]
• 11. A Review of Advances in Bioanalytical Methods for the Detection and Quantification of Olanzapine and Its Metabolites in Complex Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of N-nitroso-olanzapine in Analytical Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-nitroso-olanzapine. The information is designed to address common challenges encountered during the handling, storage, and analysis of this compound.

Disclaimer: Publicly available stability data specifically for N-nitroso-olanzapine in analytical samples is limited. The quantitative data and experimental protocols presented here are based on studies of other N-nitroso compounds and should be considered as illustrative examples. It is crucial to perform compound-specific validation to establish the stability of N-nitroso-olanzapine under your experimental conditions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of N-nitroso-olanzapine, focusing on those related to its stability.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Low or no recovery of N-nitroso-olanzapine from spiked samples.	Degradation during sample preparation or storage. N-nitroso compounds can be sensitive to acidic conditions, light, and elevated temperatures.	- pH Control: Ensure the pH of your sample and analytical solutions is neutral or slightly basic. Acidic conditions can cause denitrosation. - Light Protection: Protect samples, standards, and extracts from light by using amber vials and minimizing exposure to ambient light. - Temperature Control: Keep samples and extracts at low temperatures (e.g., 2-8 °C or frozen) throughout the process. Avoid prolonged exposure to room temperature.
High variability in replicate analyses.	Inconsistent sample handling and storage. Minor variations in exposure to light, temperature, or pH can lead to variable degradation. Matrix effects. Components of the sample matrix (e.g., plasma, formulation excipients) may catalyze degradation.	- Standardize Procedures: Implement and strictly follow a standard operating procedure (SOP) for sample handling, from collection to analysis. - Matrix-Matched Standards: Prepare calibration standards in a matrix that closely matches your samples to account for matrix effects on stability. - Internal Standards: Use a stable isotope-labeled internal standard for N-nitroso-olanzapine to correct for variability during sample preparation and analysis.
Appearance of unknown peaks in the chromatogram of a stability sample.	Formation of degradation products. N-nitroso-olanzapine may be degrading into other compounds.	- Forced Degradation Studies: Conduct forced degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) to identify potential degradation products and their chromatographic profiles. - Mass Spectrometry: Use mass spectrometry (MS) to identify the mass-to-charge ratio of the unknown peaks and propose potential structures for the degradants.
Gradual decrease in the concentration of N-nitroso-olanzapine stock solutions over time.	Instability of the reference standard in solution. The solvent and storage conditions may not be optimal for long-term stability.	- Solvent Selection: Prepare stock solutions in a non-acidic, aprotic solvent. - Storage Conditions: Store stock solutions at -20 °C or -80 °C in tightly sealed, amber containers. - Regular Purity Checks: Periodically re-analyze the stock solution to monitor its concentration and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of N-nitroso-olanzapine in analytical samples?

A1: The main factors affecting the stability of N-nitroso compounds like N-nitroso-olanzapine are pH, light, temperature, and the presence of oxidizing or reducing agents.[1] N-nitroso compounds are known to be unstable in acidic conditions, which can lead to denitrosation (loss of the nitroso group).[2] Exposure to UV or fluorescent light can also cause degradation. Elevated temperatures can accelerate degradation reactions.

Q2: What are the recommended storage conditions for analytical samples containing N-nitroso-olanzapine?

A2: To ensure the stability of N-nitroso-olanzapine, analytical samples should be stored protected from light in tightly sealed containers at low temperatures. For short-term storage (up to 24 hours), refrigeration at 2-8 °C is often sufficient. For long-term storage, freezing at -20 °C or -80 °C is recommended. The choice of storage temperature should be validated for your specific sample matrix.

Q3: How should I prepare stock solutions of N-nitroso-olanzapine reference standard to ensure their stability?

A3: N-nitroso-olanzapine stock solutions should be prepared using a high-purity, non-acidic, aprotic solvent such as acetonitrile (B52724) or methanol. It is advisable to use amber glassware to protect the solution from light. Stock solutions should be stored at low temperatures, typically -20 °C or below, to minimize degradation. The stability of the stock solution should be periodically verified.

Q4: Can the sample matrix impact the stability of N-nitroso-olanzapine?

A4: Yes, the sample matrix can significantly influence the stability of N-nitroso-olanzapine. Components within the matrix, such as acids, bases, or reactive excipients in a drug product formulation, can promote degradation.[3] For biological matrices like plasma or urine, enzymatic activity could also potentially play a role, although this is less common for N-nitroso compounds. It is essential to evaluate the stability of N-nitroso-olanzapine in the specific matrix you are analyzing.

Q5: What are the common degradation pathways for N-nitroso compounds?

A5: N-nitroso compounds can undergo several degradation pathways. The most common is denitrosation, which is the cleavage of the N-N bond, releasing nitric oxide and the corresponding amine. This process is often catalyzed by acid.[2] Photolytic degradation can also occur, leading to the formation of various radical species. Hydrolysis of other functional groups on the molecule can also occur, depending on the specific structure and conditions.

Quantitative Stability Data (Illustrative Examples)

The following tables summarize stability data for representative N-nitroso compounds in various analytical matrices. Note: This data is not for N-nitroso-olanzapine and should be used for guidance only.

Table 1: Short-Term Stability of N-Nitrosodimethylamine (NDMA) in Human Plasma

Storage Temperature	Duration	Mean Recovery (%)	Reference
Room Temperature (~25 °C)	4 hours	95.2	Fictional
4 °C	24 hours	98.7	Fictional

Table 2: Freeze-Thaw Stability of N-Nitroso-nortriptyline in Human Plasma

Number of Freeze-Thaw Cycles	Mean Recovery (%)	Reference
1	99.1	Fictional
3	96.5	Fictional
5	92.8	Fictional

Table 3: Long-Term Stability of N-Nitroso-varenicline in Methanol Stock Solution

Storage Temperature	Duration	Mean Recovery (%)	Reference
-20 °C	30 days	99.5	Fictional
-20 °C	90 days	97.2	Fictional
-80 °C	180 days	98.9	Fictional

Experimental Protocols

The following are generalized protocols for assessing the stability of N-nitroso compounds in analytical samples. These should be adapted and validated for N-nitroso-olanzapine.

Protocol 1: Short-Term (Bench-Top) Stability Assessment

• Sample Preparation: Spike a known concentration of N-nitroso-olanzapine into at least three replicates of the analytical matrix (e.g., blank plasma, placebo formulation).

• Storage: Store the samples at room temperature under normal laboratory lighting for a predefined period (e.g., 4, 8, 12, and 24 hours).

• Analysis: At each time point, process and analyze the samples using a validated analytical method.

• Comparison: Compare the mean concentration of the stored samples to that of freshly prepared samples.

• Acceptance Criteria: The mean recovery should be within a predefined range (e.g., 85-115%) of the nominal concentration.

Protocol 2: Freeze-Thaw Stability Assessment

• Sample Preparation: Prepare at least three replicates of the analytical matrix spiked with N-nitroso-olanzapine.

• Freeze-Thaw Cycles:

  • Freeze the samples completely at the intended storage temperature (e.g., -20 °C or -80 °C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat this freeze-thaw cycle for a specified number of times (e.g., 3 or 5 cycles).

• Analysis: After the final thaw, process and analyze the samples.

• Comparison: Compare the results to those of freshly prepared samples that have not undergone freeze-thaw cycles.

• Acceptance Criteria: The mean recovery should be within an acceptable range (e.g., 85-115%).

Protocol 3: Photostability Assessment

• Sample Preparation: Prepare at least three replicates of the analytical matrix spiked with N-nitroso-olanzapine in clear and amber vials.

• Light Exposure: Expose the clear vials to a controlled light source that provides both UV and visible light for a specified duration (e.g., as per ICH Q1B guidelines).[4][5] The amber vials serve as dark controls.

• Analysis: After the exposure period, analyze the contents of both the clear and amber vials.

• Comparison: Compare the concentration of N-nitroso-olanzapine in the light-exposed samples to the dark controls.

• Evaluation: A significant difference in concentration indicates photosensitivity.

Diagrams

Caption: Workflow for assessing the stability of N-nitroso-olanzapine.

Caption: Key factors influencing N-nitroso-olanzapine stability.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Investigations of the effect of the lipid matrix on drug entrapment, in vitro release, and physical stability of olanzapine-loaded solid lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]

improving sensitivity for low-level N-nitroso-olanzapine detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the sensitive detection of low-level N-nitroso-olanzapine.

Troubleshooting Guide

Users may encounter several challenges during the analytical process for detecting trace levels of N-nitroso-olanzapine. This guide outlines common issues, their potential causes, and actionable solutions to improve experimental outcomes.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Poor Sensitivity / Low Signal-to-Noise Ratio	1. Suboptimal mass spectrometry (MS) parameters. 2. Inefficient sample extraction and cleanup. 3. Matrix suppression effects from the sample. 4. Inappropriate chromatographic column or mobile phase.	1. Optimize MS source parameters (e.g., spray voltage, gas flows, temperature) and MRM transitions for N-nitroso-olanzapine. 2. Employ Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) for cleaner extracts.[1] 3. Dilute the sample extract or use a matrix-matched calibration curve. 4. Use a high-efficiency UHPLC column with a suitable mobile phase gradient (e.g., methanol (B129727) or acetonitrile (B52724) with formic acid in water).
High Background Noise or Interferences	1. Contaminated solvents, reagents, or glassware. 2. Interference from the sample matrix. 3. Carryover from previous injections.	1. Use high-purity, LC-MS grade solvents and reagents. Avoid pre-made formic acid solutions which may contain interferences.[2] 2. Improve sample cleanup (see above) or enhance chromatographic separation to resolve interferences. 3. Implement a robust needle wash protocol using a strong organic solvent.
Irreproducible Retention Times	1. Unstable HPLC/UHPLC system (pump, column temperature). 2. Column degradation or contamination. 3. Inconsistent sample preparation.	1. Ensure the system is properly equilibrated. Check for pressure fluctuations. Use a column thermostat for stable temperature. 2. Flush the column with a strong solvent or replace it if necessary. 3. Automate sample preparation where possible to ensure consistency.
Poor Peak Shape (Tailing or Fronting)	1. Column overload. 2. Secondary interactions with the stationary phase. 3. Mismatched solvent strength between sample and mobile phase.	1. Reduce the injection volume or dilute the sample. 2. Add a small amount of modifier (e.g., formic acid) to the mobile phase to improve peak shape. 3. Ensure the sample solvent is similar in composition to the initial mobile phase.
False Positive Results	1. In-source formation of nitrosamines at high temperatures. 2. Co-eluting isobaric interferences.	1. Optimize MS source temperature to be as low as possible while maintaining sensitivity. 2. Use high-resolution mass spectrometry (HRMS) for accurate mass confirmation or ensure adequate chromatographic separation.[3]

Frequently Asked Questions (FAQs)

Q1: What is the most effective analytical technique for detecting low levels of N-nitroso-olanzapine?

A1: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (LC-HRMS) is the preferred technique.[1][4] These methods offer the high sensitivity and selectivity required to detect and quantify nitrosamine (B1359907) impurities at the stringent, low levels mandated by regulatory agencies like the FDA and EMA.[3] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but LC-MS is often more suitable for non-volatile nitrosamines.[1][5]

Q2: How can I minimize matrix effects in my analysis?

A2: Matrix effects, which can suppress or enhance the analyte signal, are a common challenge.[1] To mitigate them, you can:

• Improve Sample Cleanup: Utilize techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components.

• Use Isotope-Labeled Internal Standards: An internal standard like Olanzapine-d8 can help compensate for signal variation.[6]

• Prepare Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix that is free of the analyte to mimic the sample environment.

• Dilute the Sample: If sensitivity allows, diluting the sample can significantly reduce the concentration of matrix components.

Q3: What are the key considerations for sample preparation?

A3: The goal of sample preparation is to extract N-nitroso-olanzapine from the drug substance or product matrix efficiently while minimizing interferences. Key steps include:

• Extraction: Accurately weigh the sample and extract it with a suitable solvent, such as methanol.[2] Mechanical shaking can improve extraction efficiency.[2]

• Centrifugation: After extraction, centrifuge the sample to pelletize insoluble excipients.[2]

• Filtration: Filter the supernatant through a compatible syringe filter (e.g., 0.22 µm PVDF) to remove fine particulates before injection.[2]

Q4: What is the acceptable intake (AI) limit for N-nitroso-olanzapine?

A4: The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-olanzapine is 1500 ng/day.[7] Your analytical method's limit of quantitation (LOQ) must be sufficiently below this level to ensure product safety and regulatory compliance.

Q5: Can N-nitroso-olanzapine form during the manufacturing process?

A5: N-nitroso-olanzapine is a derivative of olanzapine (B1677200), which contains a secondary amine group. This structure presents a potential risk for nitrosamine formation if nitrosating agents are present under specific conditions during synthesis or storage.[8] However, some studies have shown that N-nitroso-olanzapine does not readily form under forced conditions, suggesting a low risk.[8] A thorough risk assessment of the manufacturing process is crucial.[4]

Detailed Experimental Protocol: LC-HRMS Method

This protocol provides a validated method for the sensitive detection and quantification of N-nitroso-olanzapine in a drug product.

1. Reagents and Materials

• N-Nitroso-Olanzapine reference standard

• Olanzapine-d8 (Internal Standard)

• Methanol (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (≥99% purity)

• Drug product tablets

• PVDF syringe filters (0.22 µm)

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N-nitroso-olanzapine and Olanzapine-d8 in methanol. Store at –30°C.[6]

• Intermediate Standard (100 ng/mL): Prepare an intermediate working standard by diluting the stock solution in methanol.[9]

• Calibration Standards (0.3 - 50 ng/mL): Prepare a series of calibration standards by serially diluting the intermediate standard with methanol.[9]

3. Sample Preparation

• Accurately weigh and crush a sufficient number of tablets to obtain a target concentration of approximately 20 mg/mL of the active pharmaceutical ingredient (API).[2]

• Transfer the powdered sample to a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.

• Spike with the internal standard (Olanzapine-d8) to achieve a final concentration of ~10 ng/mL.[6]

• Vortex the tube for 1 minute, followed by shaking on a mechanical shaker for 40 minutes.[2]

• Centrifuge the sample at 4500 rpm for 15 minutes.[2]

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL.[2]

• Transfer the filtered sample into an HPLC vial for LC-MS analysis.

4. Instrumental Parameters

Parameter	Setting
Liquid Chromatography (UHPLC)
Column	Acclaim™ Polar Advantage II or equivalent (e.g., C18, 2.1 x 100 mm, 2.2 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions.
High-Resolution Mass Spectrometry (HRMS)
Ionization Mode	Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)[10]
Spray Voltage	3.5 kV
Capillary Temperature	275°C
Sheath Gas Flow	40 units
Aux Gas Flow	10 units
Data Acquisition	Targeted Single Ion Monitoring (t-SIM) or Parallel Reaction Monitoring (PRM)[9]
Resolution	>70,000

Visualizations

The following diagram illustrates the analytical workflow for the detection of N-nitroso-olanzapine.

Caption: Workflow for N-nitroso-olanzapine detection.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. fda.gov [fda.gov]
• 3. Overcoming the Challenges of Nitrosamine Analysis - AnalyteGuru [thermofisher.com]
• 4. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. agilent.com [agilent.com]
• 6. Quantification of olanzapine and its three metabolites by liquid chromatography–tandem mass spectrometry in human body fluids obtained from four deceased, and confirmation of the reduction from olanzapine N-oxide to olanzapine in whole blood in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. veeprho.com [veeprho.com]
• 8. veeprho.com [veeprho.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. lcms.cz [lcms.cz]

addressing co-elution of N-nitroso-olanzapine with other impurities

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the analysis of N-nitroso-olanzapine, with a specific focus on resolving co-elution with other impurities.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-olanzapine and why is its analysis important?

A1: N-nitroso-olanzapine is a nitrosamine (B1359907) impurity that can potentially form in drug products containing olanzapine (B1677200). Nitrosamines are classified as probable human carcinogens, making it crucial to monitor and control their levels in pharmaceuticals to ensure patient safety. Regulatory agencies like the FDA and EMA have set strict limits for nitrosamine impurities in drug products.

Q2: What are the common analytical techniques used for the determination of N-nitroso-olanzapine?

A2: Highly sensitive and selective analytical methods are required for the detection and quantification of N-nitroso-olanzapine at trace levels. The most commonly employed techniques are Liquid Chromatography-Mass Spectrometry (LC-MS), particularly UPLC-MS/MS (Ultra-Performance Liquid Chromatography with tandem mass spectrometry), and High-Resolution Mass Spectrometry (HRAM).[1][2] These methods offer the necessary sensitivity and specificity to detect low levels of nitrosamines in complex sample matrices.

Q3: What are the main challenges in the analysis of N-nitroso-olanzapine?

A3: The primary challenges include achieving sufficient sensitivity to meet stringent regulatory limits, potential matrix effects from the drug product formulation, and the possibility of co-elution with other olanzapine-related impurities or degradation products.[3][4] Co-elution can interfere with accurate quantification and may lead to erroneous results.

Q4: Are there any known impurities that are likely to co-elute with N-nitroso-olanzapine?

A4: While specific co-elution pairs are highly dependent on the chromatographic method used, impurities with similar polarity and chromatographic behavior to N-nitroso-olanzapine are potential candidates for co-elution. Based on the known degradation pathways of olanzapine, oxidative degradation products could potentially co-elute.[5][6] For instance, an impurity with a similar retention time under specific reversed-phase HPLC conditions could be a challenge.

Troubleshooting Guide: Co-elution of N-nitroso-olanzapine

This guide addresses a hypothesized scenario where N-nitroso-olanzapine is co-eluting with a known olanzapine process impurity, Impurity X (a hypothetical impurity with similar polarity).

Issue: Inability to resolve the chromatographic peaks of N-nitroso-olanzapine and Impurity X using the current reversed-phase HPLC-UV method.

Initial Assessment:

• Confirm Co-elution: Use a mass spectrometry (MS) detector to analyze the peak. If the mass spectrum shows ions corresponding to both N-nitroso-olanzapine and Impurity X, co-elution is confirmed. High-resolution mass spectrometry (HRAM) can be particularly useful in distinguishing between compounds with very similar masses.[1]

• Evaluate Peak Shape: A broader-than-expected peak or a peak with a shoulder can be indicative of co-elution.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for resolving co-elution.

Recommended Actions:

Step	Action	Rationale	Expected Outcome
1	Modify Mobile Phase Composition	Altering the organic modifier (e.g., switching from acetonitrile (B52724) to methanol (B129727) or vice versa) or adjusting the mobile phase pH can change the selectivity between the two compounds. Introducing additives like ion-pairing agents can also be effective.[3]	Improved separation of the two peaks.
2	Change Stationary Phase	If modifying the mobile phase is insufficient, changing the column chemistry is the next logical step. A column with a different stationary phase (e.g., from C18 to a biphenyl or phenyl-hexyl phase) can offer different retention mechanisms and improve selectivity. Biphenyl columns, for instance, have shown good retention for nitrosamines like NDMA.[4]	Enhanced resolution between N-nitroso-olanzapine and Impurity X.
3	Adjust Gradient Profile	Employing a shallower gradient can increase the separation between closely eluting peaks. By slowing down the rate of change of the mobile phase composition, the analytes have more time to interact with the stationary phase, leading to better resolution.	Increased distance between the apexes of the two peaks.
4	Optimize Column Temperature	Temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, which can in turn influence selectivity. Experimenting with different column temperatures (e.g., in the range of 25-40°C) may improve separation.	Fine-tuning of the separation and peak shape.

Experimental Protocols

UPLC-MS/MS Method for the Quantification of N-nitroso-olanzapine

This protocol is a representative method for the sensitive and selective quantification of N-nitroso-olanzapine in a drug product.

1. Instrumentation:

• UPLC system coupled with a tandem quadrupole mass spectrometer (e.g., Waters ACQUITY UPLC H-Class with Xevo TQ-S).[7]

2. Chromatographic Conditions:

Parameter	Condition
Column	ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)[7] or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
5.0
6.0
6.1
8.0

3. Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	Compound
N-nitroso-olanzapine
Olanzapine (for reference)

4. Sample Preparation:

• Accurately weigh and transfer the powdered drug product equivalent to 10 mg of olanzapine into a 50 mL volumetric flask.

• Add approximately 30 mL of diluent (50:50 water:acetonitrile) and sonicate for 15 minutes to dissolve.

• Make up the volume with the diluent and mix well.

• Centrifuge a portion of the solution at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into a UPLC vial for analysis.

Experimental Workflow Diagram

Caption: UPLC-MS/MS experimental workflow.

Data Presentation

The following table summarizes the key validation parameters for the UPLC-MS/MS method described above. This data is representative and should be established for each specific laboratory implementation.

Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.99	> 0.995
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.01 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.03 ng/mL
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (% RSD)	≤ 15%	< 10%
Specificity	No interference at the retention time of the analyte	Confirmed

This technical support guide provides a framework for addressing the co-elution of N-nitroso-olanzapine with other impurities. Successful resolution of such analytical challenges requires a systematic approach to method development and troubleshooting, leveraging modern chromatographic and mass spectrometric techniques.

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. researchgate.net [researchgate.net]
• 3. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. Isolation, identification, and synthesis of two oxidative degradation products of olanzapine (LY170053) in solid oral formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Identification and Characterization of Olanzapine Degradation Products under Oxidative Stress Conditions | Semantic Scholar [semanticscholar.org]
• 7. waters.com [waters.com]

Technical Support Center: Analysis of N-nitroso-olanzapine in Finished Dosage Forms

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analysis of N-nitroso-olanzapine in finished pharmaceutical dosage forms.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-olanzapine and why is its analysis important?

A1: N-nitroso-olanzapine is a nitrosamine (B1359907) impurity that can potentially form in olanzapine (B1677200) drug products. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA. Therefore, sensitive and accurate analytical methods are required to monitor and control the levels of N-nitroso-olanzapine in finished dosage forms to ensure patient safety. The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-olanzapine is 1500 ng/day.[1]

Q2: What are the main challenges in analyzing N-nitroso-olanzapine?

A2: The primary challenges include:

• Low Detection Limits: The acceptable intake limits for nitrosamines are very low, necessitating highly sensitive analytical methods to detect and quantify trace amounts.

• Matrix Effects: Excipients in the finished dosage form can interfere with the analysis, impacting accuracy and precision.

• Analyte Stability: N-nitroso compounds can be unstable under certain light and temperature conditions.

• Chromatographic Resolution: Separating N-nitroso-olanzapine from the active pharmaceutical ingredient (API), olanzapine, and other potential impurities is critical.

Q3: Is the formation of N-nitroso-olanzapine likely in olanzapine drug products?

A3: While olanzapine contains a secondary amine group that could potentially form a nitrosamine, some studies suggest that N-nitroso-olanzapine does not form readily. A "Synthesis Attempts and Failure Report" indicates that under rigorous forced conditions (nitrosation stress testing), the formation of N-nitroso-olanzapine was not observed.[2] This suggests a potentially low risk of its presence in the final drug product under normal manufacturing and storage conditions. However, regulatory agencies still require a risk assessment and, if necessary, analytical testing.

Q4: What analytical techniques are most suitable for N-nitroso-olanzapine analysis?

A4: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely accepted and recommended technique due to its high sensitivity and selectivity.[3] Gas chromatography-mass spectrometry (GC-MS) can also be used for nitrosamine analysis in general, but LC-MS/MS is often preferred for non-volatile and thermally labile compounds like N-nitroso-olanzapine.[3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Signal for N-nitroso-olanzapine Standard	1. Improper storage of the reference standard. 2. Incorrect mass spectrometer settings (e.g., wrong MRM transitions). 3. Issues with the LC system (e.g., no flow, injector problem). 4. Degraded or expired standard solution.	1. Store N-nitroso-olanzapine reference standards in a cool, dark place as per the supplier's instructions. 2. Verify the precursor and product ions for N-nitroso-olanzapine (e.g., based on high-resolution mass spectrometry data if available) and optimize collision energy. 3. Perform system suitability tests with a known compound to ensure the LC-MS/MS system is functioning correctly. 4. Prepare fresh standard solutions.
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination. 2. Incompatible sample solvent with the mobile phase. 3. Column overload. 4. Secondary interactions between the analyte and the stationary phase.	1. Flush the column with a strong solvent or replace it if necessary. 2. Ensure the sample is dissolved in a solvent similar in composition and strength to the initial mobile phase. 3. Reduce the injection volume or the concentration of the sample. 4. Adjust the mobile phase pH or add a competing amine (e.g., triethylamine) in small concentrations if tailing is observed.
High Variability in Results (Poor Precision)	1. Inconsistent sample preparation. 2. Fluctuations in the MS source temperature or gas flows. 3. Unstable spray in the electrospray ionization (ESI) source. 4. Carryover from previous injections.	1. Ensure consistent and thorough extraction of the analyte from the sample matrix. Use an internal standard to compensate for variability. 2. Allow the MS system to stabilize before starting the analysis. 3. Check the ESI needle for blockages and ensure a stable spray. 4. Implement a robust needle wash protocol between injections, potentially using a strong organic solvent.
Matrix Effects (Ion Suppression or Enhancement)	1. Co-elution of matrix components with N-nitroso-olanzapine. 2. High concentration of excipients in the sample extract.	1. Optimize the chromatographic method to better separate the analyte from interfering matrix components. 2. Dilute the sample extract, if sensitivity allows. 3. Use a stable isotope-labeled internal standard for N-nitroso-olanzapine if available to compensate for matrix effects. 4. Employ more effective sample preparation techniques like solid-phase extraction (SPE) to remove interfering substances.
False Positive Detection	1. In-source fragmentation of other compounds. 2. Presence of isobaric interferences.	1. Use high-resolution mass spectrometry (HRMS) to confirm the elemental composition of the detected peak. 2. Monitor multiple MRM transitions for N-nitroso-olanzapine and ensure their ratios are consistent with the reference standard.

Data Presentation

Table 1: Representative LC-MS/MS Method Parameters for N-nitroso-olanzapine Analysis

Parameter	Recommended Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile (B52724)
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
Precursor Ion (m/z)	342.1 (M+H)⁺
Product Ion (m/z)	To be determined by infusion of standard
Collision Energy	To be optimized

Table 2: Example Method Validation Performance for Nitrosamine Analysis

Validation Parameter	Typical Acceptance Criteria	Example Performance Data
Limit of Detection (LOD)	S/N ≥ 3	0.1 ng/mL
Limit of Quantitation (LOQ)	S/N ≥ 10	0.3 ng/mL
Linearity (r²)	≥ 0.99	0.998
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (%RSD)	≤ 15%	< 10%

Note: The values in Tables 1 and 2 are illustrative and should be established and validated for each specific laboratory and method.

Experimental Protocols

Protocol 1: Sample Preparation from Olanzapine Tablets

• Tablet Powdering: Accurately weigh and finely powder a representative number of olanzapine tablets.

• Extraction: Transfer a portion of the powder equivalent to one tablet's dosage into a volumetric flask. Add a suitable extraction solvent (e.g., methanol (B129727) or a mixture of acetonitrile and water).

• Sonication and Shaking: Sonicate the flask for 15 minutes, followed by mechanical shaking for 30 minutes to ensure complete extraction of N-nitroso-olanzapine.

• Centrifugation and Filtration: Centrifuge the extract at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol 2: LC-MS/MS Analysis

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase conditions for at least 30 minutes.

• System Suitability: Inject a standard solution of N-nitroso-olanzapine to verify system performance, including peak shape, retention time, and signal intensity.

• Sample Analysis: Inject the prepared sample extracts.

• Bracketing Standards: Inject calibration standards at the beginning and end of the sample sequence, and periodically throughout the run, to monitor for any drift in instrument response.

Visualizations

Caption: Experimental workflow for N-nitroso-olanzapine analysis.

Caption: Logical flow for troubleshooting analytical issues.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimal Separation of Olanzapine and its Nitrosamine Impurities

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the optimal chromatographic separation of olanzapine (B1677200) and its potential nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating olanzapine and its N-nitroso derivative?

A1: The primary challenge lies in the differing polarities of the two compounds. Olanzapine is a lipophilic weak base, exhibiting strong retention on traditional non-polar stationary phases like C18.[1] Conversely, the addition of a nitroso group to form N-nitroso-olanzapine increases its polarity. This difference in polarity can lead to either poor retention of the more polar nitrosamine or excessively long retention of the basic olanzapine on a standard reversed-phase column.

Q2: Which type of HPLC column is recommended for the simultaneous analysis of olanzapine and its nitrosamine impurities?

A2: While a standard C18 column can be optimized for this separation, a Phenyl-Hexyl column often provides alternative selectivity that can be advantageous.[2][3] The phenyl stationary phase offers unique π-π interactions with the aromatic rings present in both olanzapine and its nitrosamine derivative, which can improve resolution between the two compounds and separate them from other matrix components.[4][5]

Q3: How does mobile phase pH affect the separation?

A3: Mobile phase pH is a critical parameter. Since olanzapine is a weak base, its retention and peak shape are highly dependent on the pH. At a low pH (e.g., 2.5-3.5), the secondary amine in olanzapine will be protonated, which can lead to peak tailing due to interactions with residual silanols on the silica-based column packing.[6] Conversely, a higher pH can suppress the ionization of silanol (B1196071) groups and improve the peak shape of basic compounds.[7] However, the stability of the analytical column at higher pH must be considered.

Q4: Is a UV detector suitable for this analysis, or is a mass spectrometer (MS) required?

A4: A UV detector is suitable for the analysis of olanzapine, typically at wavelengths around 258-271 nm.[8] However, for the sensitive detection and quantification of trace-level nitrosamine impurities, a mass spectrometer (MS) is highly recommended.[9][10] LC-MS/MS provides the necessary sensitivity and selectivity to meet the stringent regulatory limits for nitrosamines.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing) for Olanzapine

• Symptom: The olanzapine peak exhibits significant tailing, making accurate integration and quantification difficult.

• Root Cause: As a basic compound, olanzapine can interact with acidic residual silanol groups on the surface of silica-based HPLC columns, leading to secondary retention mechanisms and peak tailing.[6][11]

• Solutions:

  • Mobile Phase pH Adjustment: Increase the mobile phase pH to a range where the silanol groups are less protonated (typically above pH 7, if using a pH-stable column). This will minimize the ionic interactions causing tailing.[7]

  • Use of Mobile Phase Additives: Incorporate a competing base, such as triethylamine (B128534) (TEA), into the mobile phase at a low concentration (e.g., 10-20 mM). TEA will preferentially interact with the active silanol sites, reducing their availability to interact with olanzapine.[6]

  • Column Selection: Utilize a column with a highly inert stationary phase, such as one with end-capping or a hybrid particle technology, to reduce the number of accessible silanol groups.[7]

Issue 2: Insufficient Resolution Between Olanzapine and N-Nitroso-Olanzapine

• Symptom: The peaks for olanzapine and its nitrosamine impurity are not baseline separated, leading to co-elution and inaccurate quantification.

• Root Cause: The mobile phase composition and stationary phase chemistry are not providing adequate selectivity to differentiate between the two analytes.

• Solutions:

  • Optimize Mobile Phase Composition:

    • Organic Modifier: Vary the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous buffer. A lower percentage of organic solvent will generally increase retention and may improve resolution.

    • Buffer Concentration: Adjust the buffer concentration to optimize ionic strength, which can influence the retention of ionizable compounds.

  • Change Stationary Phase: If optimizing the mobile phase on a C18 column is unsuccessful, switch to a Phenyl-Hexyl column. The alternative selectivity offered by the phenyl stationary phase can often resolve compounds that co-elute on a C18 column.[2][4]

  • Gradient Elution: Employ a gradient elution program, starting with a lower concentration of the organic solvent and gradually increasing it. This can help to sharpen the peaks and improve the separation of compounds with different polarities.

Issue 3: Low Sensitivity for N-Nitroso-Olanzapine

• Symptom: The peak for the N-nitroso-olanzapine impurity is very small or not detectable, even when it is known to be present.

• Root Cause: The concentration of the nitrosamine is below the detection limit of the analytical method, or there is signal suppression in the detector.

• Solutions:

  • Detector Choice: Switch from a UV detector to a mass spectrometer (MS), preferably a triple quadrupole (MS/MS) system. LC-MS/MS offers significantly higher sensitivity and selectivity for trace-level analysis of nitrosamines.[9][10]

  • Sample Preparation: Implement a sample enrichment step, such as solid-phase extraction (SPE), to concentrate the nitrosamine impurity before injection.

  • Optimize MS Parameters: If using LC-MS/MS, optimize the ionization source parameters (e.g., spray voltage, gas flow rates) and the collision energy for the specific N-nitroso-olanzapine molecule to maximize the signal intensity.

Data Presentation

Table 1: Comparison of Stationary Phases for Olanzapine and N-Nitroso-Olanzapine Separation

Stationary Phase	Principle of Separation	Advantages for Olanzapine/Nitrosamine Analysis	Potential Disadvantages
C18 (Octadecylsilane)	Reversed-phase chromatography based on hydrophobic interactions.	Good retention for the non-polar olanzapine. Widely available and well-characterized.	May provide insufficient retention for the more polar N-nitroso-olanzapine. Potential for peak tailing with basic olanzapine.
Phenyl-Hexyl	Reversed-phase with additional π-π interactions.	Alternative selectivity for aromatic compounds like olanzapine and its nitrosamine. Can improve resolution of closely eluting peaks.[2][3][4]	May have different retention characteristics that require significant method re-optimization.
Polar-Embedded C18	Reversed-phase with an embedded polar group.	Can provide balanced retention for both polar and non-polar analytes.[12]	May not offer the same degree of selectivity as a phenyl-based phase for these specific compounds.

Experimental Protocols

Protocol 1: RP-HPLC Method for Simultaneous Determination of Olanzapine and N-Nitroso-Olanzapine

This protocol provides a starting point for method development. Optimization will be required based on the specific instrumentation and impurity profile.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with acetic acid

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 60% B

  • 15-17 min: 60% B

  • 17-18 min: 60% to 20% B

  • 18-25 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detector: UV at 260 nm or Mass Spectrometer

Protocol 2: LC-MS/MS Method for Sensitive Quantification of N-Nitroso-Olanzapine

• LC System: UHPLC system

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple Quadrupole

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be determined by infusing a standard of N-nitroso-olanzapine. A hypothetical transition could be based on the precursor ion [M+H]+ and a characteristic product ion.

Visualizations

Caption: Experimental workflow for the analysis of olanzapine and its nitrosamine impurity.

Caption: Troubleshooting decision tree for olanzapine and nitrosamine separation.

References

• 1. Olanzapine Pharmacokinetics: A Clinical Review of Current Insights and Remaining Questions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. support.waters.com [support.waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ascentis® Express Phenyl Hexyl Columns for U/HPLC [sigmaaldrich.com]
• 6. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 7. lcms.cz [lcms.cz]
• 8. tsijournals.com [tsijournals.com]
• 9. shimadzu.com [shimadzu.com]
• 10. fda.gov [fda.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]

reducing analytical variability in N-nitroso-olanzapine testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing analytical variability during the testing of N-nitroso-olanzapine.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-olanzapine and why is its analysis important?

A1: N-nitroso-olanzapine is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing olanzapine (B1677200).[1][2] Nitrosamines are classified as probable human carcinogens, and regulatory agencies require strict control of these impurities in drug substances and products.[3][4] Therefore, sensitive and accurate analytical methods are necessary to detect and quantify N-nitroso-olanzapine at trace levels to ensure patient safety.[1][5]

Q2: What are the main challenges in analyzing N-nitroso-olanzapine?

A2: The primary challenges include:

• Low Concentration Levels: N-nitroso-olanzapine is often present at very low (trace) levels, requiring highly sensitive analytical instrumentation like tandem mass spectrometry (LC-MS/MS).

• Matrix Effects: The drug product matrix, including the active pharmaceutical ingredient (API) olanzapine and various excipients, can interfere with the ionization and detection of N-nitroso-olanzapine, potentially leading to inaccurate quantification.

• Co-elution: Due to structural similarities, N-nitroso-olanzapine may co-elute with the parent drug, olanzapine, or other related impurities, which can cause ion suppression and affect accuracy.[6]

• Analyte Stability: The stability of N-nitroso-olanzapine in solution during sample preparation and analysis needs to be carefully evaluated to prevent degradation and ensure reliable results.

Q3: What is the acceptable intake limit for N-nitroso-olanzapine?

A3: The U.S. FDA has set an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-olanzapine.[1] Analytical methods should be sufficiently sensitive to quantify this impurity well below this limit.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of N-nitroso-olanzapine.

Chromatographic & Peak Shape Issues

Q4: I am observing poor peak shape (tailing or fronting) for the N-nitroso-olanzapine peak. What are the possible causes and solutions?

A4: Poor peak shape can be caused by several factors related to the column, mobile phase, or sample.

• Column-Related Issues:

  • Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based column packing can interact with the basic sites of the N-nitroso-olanzapine molecule, causing peak tailing.

    • Solution: Use a high-purity, end-capped C18 or a phenyl-hexyl column, which can offer alternative selectivity through π-π interactions.[6] Consider using a mobile phase with a low pH (e.g., with 0.1% formic acid) to suppress the ionization of silanols.

  • Column Contamination or Void: A buildup of contaminants on the column frit or a void in the packing material can distort the peak shape.[7]

    • Solution: Implement a column flushing procedure or back-flush the column if permitted by the manufacturer. Using a guard column can help protect the analytical column.[8][9]

• Mobile Phase and Sample Solvent Effects:

  • Incompatible Sample Solvent: Injecting the sample in a solvent significantly stronger than the mobile phase can lead to peak distortion.[9]

    • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary, minimize the injection volume.

  • Inadequate Buffering: Insufficient buffer concentration in the mobile phase can lead to inconsistent ionization and peak tailing.

    • Solution: Ensure adequate buffer concentration (e.g., 10-25 mM) if using a buffered mobile phase.

Sensitivity & Detection Issues

Q5: I am unable to achieve the required limit of quantification (LOQ) for N-nitroso-olanzapine. How can I improve the method's sensitivity?

A5: Improving sensitivity often involves optimizing the mass spectrometer settings and the sample preparation process.

• Mass Spectrometer Optimization:

  • Ionization Source: Ensure the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature) are optimized for N-nitroso-olanzapine.

  • MRM Transitions: Confirm that you are using the most intense and specific multiple reaction monitoring (MRM) transitions for N-nitroso-olanzapine. A common fragmentation pathway for nitrosamines involves the loss of the NO radical (30 Da).[10]

• Sample Preparation:

  • Extraction Efficiency: Evaluate the efficiency of your sample extraction method. Solid-phase extraction (SPE) can be an effective technique for concentrating the analyte and removing interfering matrix components.

  • Sample Concentration: If possible, increase the initial sample concentration to ensure the final extract has a detectable level of the impurity.

Q6: I am observing a high background or interfering peaks at the retention time of N-nitroso-olanzapine. What could be the source?

A6: Interfering peaks can originate from the sample matrix, solvents, or the LC system itself.

• Matrix Interference: The olanzapine API or its degradants can sometimes interfere with the detection of N-nitroso-olanzapine.

  • Solution: Enhance chromatographic separation by adjusting the gradient profile or trying a column with a different selectivity (e.g., phenyl-hexyl).[6] High-resolution mass spectrometry (HRMS) can also be used to differentiate between the analyte and interferences with the same nominal mass.

• Solvent Contamination: Impurities in the mobile phase solvents can contribute to background noise.

  • Solution: Use high-purity, LC-MS grade solvents and freshly prepare the mobile phase. Avoid using pre-made formic acid solutions, which may contain interfering impurities.[11]

Variability & Reproducibility Issues

Q7: My retention times for N-nitroso-olanzapine are shifting between injections. What should I check?

A7: Retention time variability is often linked to issues with the pump, mobile phase, or column temperature.

• Pump and Mobile Phase:

  • Flow Rate Inconsistency: Check for leaks in the pump or fittings, which can cause flow rate fluctuations. Ensure the pump seals are in good condition.

  • Mobile Phase Composition: If using a gradient, ensure the proportioning valves are functioning correctly. Hand-mixing the mobile phase can sometimes resolve issues with online mixing.

• Column Temperature:

  • Temperature Fluctuations: Ensure the column oven is maintaining a stable temperature, as even small variations can affect retention times.

Q8: The recovery of N-nitroso-olanzapine is low and inconsistent. How can I improve it?

A8: Low and variable recovery is typically a sample preparation issue.

• Extraction Procedure:

  • Incomplete Extraction: Ensure the sample is fully dissolved and that the extraction time and solvent are adequate to recover N-nitroso-olanzapine from the sample matrix.

  • Analyte Adsorption: N-nitroso-olanzapine may adsorb to glass or plastic surfaces. Consider using silanized glassware or polypropylene (B1209903) vials.

• Analyte Stability:

  • Degradation During Preparation: N-nitroso-olanzapine may be sensitive to light or temperature.[12] Protect samples from light and keep them cool during and after preparation. Evaluate the stability of the analyte in the sample solution over time.

Data Presentation

The following tables summarize typical validation parameters for the analysis of olanzapine and related nitrosamine impurities using LC-MS/MS. These values can serve as a benchmark for your method development and validation.

Table 1: Representative Chromatographic and Mass Spectrometric Parameters

Parameter	Typical Value/Condition
LC Column	Reversed-phase C18 or Phenyl-Hexyl, < 3 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile or Methanol (B129727)
Flow Rate	0.3 - 0.6 mL/min
Column Temperature	30 - 40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	342.1 [M+H]⁺
Product Ions (m/z)	Fragmentation often involves loss of the nitroso group (e.g., m/z 312.1) and other characteristic fragments.

Table 2: Typical Method Validation Performance Data

Validation Parameter	Typical Acceptance Criteria/Results
Linearity (r²)	≥ 0.99[4]
Accuracy (% Recovery)	80 - 120%[13]
Precision (% RSD)	≤ 15%[14][15]
Limit of Quantification (LOQ)	Sufficiently low to quantify well below the AI limit (e.g., < 0.1 ppm)
Specificity	No interference at the retention time of N-nitroso-olanzapine

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of N-Nitroso-Olanzapine

This protocol provides a general framework for the analysis. Specific parameters should be optimized for your instrumentation and sample matrix.

1. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh a certified reference standard of N-nitroso-olanzapine and dissolve in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of approximately 100 µg/mL.

• Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile phase or a compatible solvent to prepare a series of calibration standards ranging from below the LOQ to above the expected concentration range.

• Sample Preparation:

  • Accurately weigh the powdered drug product or drug substance into a centrifuge tube.

  • Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Vortex and/or sonicate to ensure complete dissolution of the analyte.

  • Centrifuge to pelletize undissolved excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

2. LC-MS/MS Conditions

• LC System: A UPLC or HPLC system capable of delivering reproducible gradients at high pressure.

• Column: A high-resolution reversed-phase column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 100 mm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Program: A representative gradient could be:

  • 0-1 min: 10% B

  • 1-8 min: Ramp to 90% B

  • 8-9 min: Hold at 90% B

  • 9-10 min: Return to 10% B

  • 10-12 min: Re-equilibration

• Mass Spectrometer: A tandem quadrupole mass spectrometer.

• Ionization: ESI in positive mode.

• MRM Transitions: Monitor at least two MRM transitions for N-nitroso-olanzapine for confident identification and quantification.

3. Data Analysis and System Suitability

• System Suitability: Before sample analysis, inject a standard solution multiple times to ensure the system is performing adequately. Key parameters include peak area precision (%RSD < 15%), retention time stability, and peak shape.

• Quantification: Generate a calibration curve by plotting the peak area response versus the concentration of the standards. Use a linear regression model to determine the concentration of N-nitroso-olanzapine in the samples.

Visualizations

Figure 1. General experimental workflow for N-nitroso-olanzapine analysis.

Figure 2. Decision tree for troubleshooting common analytical issues.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Olanzapine | CAS No- NA | NA [chemicea.com]
• 3. waters.com [waters.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. veeprho.com [veeprho.com]
• 6. mdpi.com [mdpi.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. halocolumns.com [halocolumns.com]
• 10. researchgate.net [researchgate.net]
• 11. ijper.org [ijper.org]
• 12. A UPLC-MSMS method for the analysis of olanzapine in serum-with particular emphasis on drug stability testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of Olanzapine and N-desmethyl-olanzapine in Plasma Using a Reversed-Phase HPLC Coupled with Coulochemical Detection: Correlation of Olanzapine or N-desmethyl-olanzapine Concentration with Metabolic Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sciensage.info [sciensage.info]

Reference Data & Comparative Studies

Navigating Nitrosamine Impurity Analysis: A Comparative Guide to the Validation of Analytical Methods for N-nitroso-olanzapine

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The detection and quantification of potentially carcinogenic impurities, such as N-nitroso-olanzapine, require robust and validated analytical methods. This guide provides a comprehensive comparison of two widely used analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the determination of N-nitroso-olanzapine, with a focus on method validation as per the International Council for Harmonisation (ICH) Q2(R1) guidelines.

The presence of nitrosamine (B1359907) impurities in pharmaceuticals has been a significant concern for regulatory agencies and manufacturers alike. N-nitroso-olanzapine, a potential impurity in the manufacturing of the antipsychotic drug olanzapine, requires sensitive and selective analytical methods for its detection and control at trace levels. The choice of analytical technique is critical and is often guided by factors such as the volatility and thermal stability of the analyte, the complexity of the sample matrix, and the required sensitivity.[1]

This guide presents a comparative overview of LC-MS/MS and GC-MS for the analysis of N-nitroso-olanzapine, summarizing their performance based on key validation parameters. Detailed experimental protocols are provided to illustrate the practical application of these methods.

Comparison of Analytical Methods: LC-MS/MS vs. GC-MS

Both LC-MS/MS and GC-MS are powerful analytical techniques capable of detecting and quantifying nitrosamine impurities at very low levels. However, they possess distinct advantages and limitations that make them suitable for different applications.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for nitrosamine analysis due to its high sensitivity, selectivity, and applicability to a broad range of compounds, including those that are non-volatile or thermally labile.[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and cost-effective technique, particularly well-suited for the analysis of volatile and thermally stable nitrosamines.[1][2]

The following tables summarize the typical performance characteristics of these two methods for the analysis of nitrosamine impurities, providing a basis for comparison. While specific data for N-nitroso-olanzapine is limited, the presented values are representative of the performance achievable for similar nitrosamine compounds.

Table 1: Performance Comparison of LC-MS/MS and GC-MS for Nitrosamine Analysis

Validation Parameter	LC-MS/MS	GC-MS	ICH Q2(R1) Guideline for Impurity Methods
Limit of Detection (LoD)	0.01 - 0.1 ng/mL	0.1 - 1.0 ng/mL	Signal-to-noise ratio of 3:1
Limit of Quantitation (LoQ)	0.05 - 0.5 ng/mL	0.5 - 5.0 ng/mL	Signal-to-noise ratio of 10:1; suitable precision and accuracy
Linearity (R²)	> 0.995	> 0.995	A linear relationship should be demonstrated across the range
Accuracy (% Recovery)	90 - 110%	85 - 115%	The closeness of test results to the true value
Precision (% RSD)	< 15%	< 20%	Repeatability (intra-day) and intermediate precision (inter-day)
Specificity	High	Moderate to High	Ability to assess the analyte in the presence of other components

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative experimental protocols for the analysis of N-nitroso-olanzapine using LC-MS/MS and GC-MS.

LC-MS/MS Method Protocol

This method is designed for the sensitive quantification of N-nitroso-olanzapine in a drug substance or product.

1. Sample Preparation:

• Accurately weigh and dissolve the sample in a suitable diluent (e.g., methanol/water mixture) to a final concentration of approximately 1 mg/mL.

• Perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove matrix interferences and concentrate the analyte.

• Evaporate the extract to dryness and reconstitute in the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (m/z): [M+H]⁺ of N-nitroso-olanzapine.

• Product Ions (m/z): At least two characteristic product ions for quantification and confirmation.

GC-MS Method Protocol

This protocol is suitable for the analysis of N-nitroso-olanzapine if it is sufficiently volatile and thermally stable.

1. Sample Preparation:

• Dissolve the sample in a suitable organic solvent (e.g., dichloromethane).

• A derivatization step may be necessary to improve volatility and thermal stability.

• Perform a liquid-liquid extraction to isolate the analyte.

• Concentrate the extract to a final volume.

2. Chromatographic Conditions:

• Column: A mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250 °C (or optimized to prevent thermal degradation).

• Oven Temperature Program: Start at a low temperature (e.g., 50 °C), ramp to a high temperature (e.g., 300 °C).

3. Mass Spectrometric Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM) or full scan.

• Monitored Ions (m/z): Molecular ion and characteristic fragment ions of N-nitroso-olanzapine.

Validation of the Analytical Method as per ICH Q2(R1) Guidelines

The validation of an analytical method is a critical process to ensure that it is suitable for its intended purpose.[3][4][5][6] The following sections detail the key validation parameters that must be assessed for an impurity method according to ICH Q2(R1) guidelines.

Table 2: ICH Q2(R1) Validation Parameters for N-nitroso-olanzapine Impurity Method

Validation Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of other components (e.g., olanzapine, other impurities, degradation products, matrix components).	Peak purity analysis, comparison with a reference standard, and analysis of spiked samples.
Limit of Detection (LoD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined by a signal-to-noise ratio of 3:1.
Limit of Quantitation (LoQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined by a signal-to-noise ratio of 10:1. Precision (%RSD) and accuracy (%Recovery) should be acceptable at this concentration.
Linearity	The ability of the method to obtain test results that are directly proportional to the concentration of the analyte within a given range.	A minimum of 5 concentrations should be used. The correlation coefficient (r) should be > 0.99.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	For impurity testing, the range should typically cover from the reporting threshold to 120% of the specification limit.
Accuracy	The closeness of the test results obtained by the method to the true value.	Determined by analyzing a sample of known concentration (e.g., a spiked placebo) and calculating the percentage recovery. Typically 9 determinations over 3 concentration levels.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Assessed at three levels: Repeatability (intra-day), Intermediate Precision (inter-day, different analysts/equipment), and Reproducibility (inter-laboratory). Expressed as the relative standard deviation (%RSD).
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.	Variations in parameters such as mobile phase composition, pH, column temperature, and flow rate are introduced, and the effect on the results is evaluated.

Visualizing the Workflow

To better illustrate the processes involved, the following diagrams, generated using the DOT language, outline the analytical method validation workflow and a typical LC-MS/MS experimental workflow.

ICH Q2(R1) Analytical Method Validation Workflow

LC-MS/MS Experimental Workflow for N-nitroso-olanzapine

Conclusion

The selection and validation of an appropriate analytical method are critical for controlling N-nitroso-olanzapine impurities in pharmaceutical products. LC-MS/MS generally offers superior sensitivity and broader applicability for nitrosamine analysis, making it the preferred method for many applications.[1][2] However, GC-MS remains a viable and cost-effective alternative for volatile nitrosamines in less complex matrices.

Regardless of the chosen technique, a thorough validation according to ICH Q2(R1) guidelines is mandatory to ensure the reliability and accuracy of the analytical data. By carefully considering the validation parameters and implementing robust experimental protocols, researchers and scientists can confidently monitor and control N-nitroso-olanzapine levels, ultimately safeguarding patient health.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]

Comparative Analysis of Analytical Techniques for N-nitroso-olanzapine Detection

A Guide for Researchers and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-olanzapine, a potential impurity in the widely used antipsychotic medication olanzapine (B1677200), requires sensitive and robust analytical methods for its detection and quantification to ensure patient safety. This guide provides a comparative analysis of three common analytical techniques—High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS)—for the analysis of N-nitroso-olanzapine.

Executive Summary

This comparison of analytical methodologies for the quantification of N-nitroso-olanzapine indicates that LC-MS/MS offers the highest sensitivity and specificity , making it the most suitable method for trace-level detection required to meet stringent regulatory limits. While HPLC-UV provides a more accessible and cost-effective screening tool , its sensitivity is significantly lower. GC-MS is generally not the preferred method for a non-volatile and thermally labile compound like N-nitroso-olanzapine but can be applicable for more volatile nitrosamines. The choice of method will ultimately depend on the specific requirements of the analysis, including the required limit of detection, laboratory instrumentation availability, and the stage of drug development.

Performance Comparison

The following table summarizes the estimated quantitative performance of the three analytical techniques for the analysis of N-nitroso-olanzapine. It is important to note that while extensive data exists for the analysis of other nitrosamine (B1359907) impurities, specific comparative studies on N-nitroso-olanzapine are limited. The data presented here is an extrapolation based on existing literature for similar N-nitroso compounds and general capabilities of the techniques.

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Limit of Detection (LOD)	~5-10 ng/mL	~0.1-1 pg/mL	~0.005 ppm (for volatile nitrosamines)
Limit of Quantification (LOQ)	~10-20 ng/mL[1]	~0.5-5 pg/mL	~0.01 ppm (for volatile nitrosamines)
**Linearity (R²) **	>0.99	>0.999	>0.995
Accuracy (% Recovery)	90-110%	95-105%	85-115%
Precision (%RSD)	< 5%	< 10%	< 15%
Specificity	Moderate	High	High (with potential for matrix interference)
Throughput	High	Medium	Medium
Cost	Low	High	Medium

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of any analytical technique. Below are representative experimental protocols for each of the discussed methods.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method, while less sensitive than LC-MS/MS, can be employed as a cost-effective screening tool.

• Instrumentation: HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• UV Detection: 230 nm.

• Sample Preparation: Olanzapine drug product is dissolved in a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile), sonicated to ensure complete dissolution, and filtered through a 0.45 µm filter before injection.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the trace-level quantification of nitrosamine impurities due to its high sensitivity and specificity.

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-olanzapine would need to be determined by infusing a standard of the compound. For olanzapine, a related compound, one of the transitions is m/z 313 → 256.

• Sample Preparation: Similar to HPLC-UV, the drug product is dissolved in an appropriate solvent, sonicated, and filtered. A dilution step may be necessary to bring the concentration within the linear range of the instrument.

Gas Chromatography with Mass Spectrometry (GC-MS)

GC-MS is typically used for volatile and thermally stable compounds. While not ideal for N-nitroso-olanzapine, a headspace method could be considered if volatile nitrosamine impurities are also of concern.

• Instrumentation: GC system with a headspace autosampler coupled to a mass spectrometer.

• Column: A low-polarity column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Headspace.

• Oven Temperature Program: A suitable temperature gradient to separate volatile impurities.

• Ionization Mode: Electron Ionization (EI).

• Mass Analyzer: Quadrupole or Ion Trap.

• Sample Preparation: The drug product is placed in a headspace vial with a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO). The vial is heated to allow volatile compounds to partition into the headspace before injection.

Visualizing the Workflow and Comparison

To better understand the analytical process and the comparative logic, the following diagrams are provided.

Caption: General analytical workflow for N-nitroso-olanzapine analysis.

Caption: Logical flow of the comparative analysis of techniques.

Olanzapine Signaling and the Impact of N-nitroso Impurities

Olanzapine primarily exerts its antipsychotic effects by acting as an antagonist at dopamine (B1211576) D2 and serotonin (B10506) 5-HT2A receptors. The signaling pathways associated with these receptors are complex and involve multiple downstream effectors.

The presence of an N-nitroso group on the olanzapine molecule could potentially alter its binding affinity to these receptors or introduce novel pharmacological activities. However, to date, there is a lack of specific research on the biological effects and signaling pathways affected by N-nitroso-olanzapine. The primary concern remains its classification as a potential mutagenic impurity.

Conclusion

The analysis of N-nitroso-olanzapine requires highly sensitive and specific analytical methods to ensure the safety and quality of olanzapine-containing drug products. LC-MS/MS stands out as the most powerful technique for this purpose, offering the lowest detection limits and highest degree of certainty in identification and quantification. HPLC-UV can serve as a valuable, more accessible tool for routine screening, while GC-MS is less suitable for N-nitroso-olanzapine itself but may be relevant for other volatile nitrosamines. The selection of an appropriate analytical technique should be based on a risk assessment and the specific analytical requirements of the product and its lifecycle stage. Further research into the biological impact of N-nitroso-olanzapine is warranted to fully understand its risk profile.

References

• 1. lcms.cz [lcms.cz]

A Comparative Guide to the Cross-Validation of HPLC and LC-MS Methods for N-Nitroso-Olanzapine Analysis

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities, such as N-nitroso-olanzapine, in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory agencies worldwide have stringent requirements for the monitoring and control of these impurities, necessitating the use of highly sensitive and validated analytical methods. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of N-nitroso-olanzapine, supported by representative experimental data and detailed protocols.

Comparison of Method Performance Characteristics

The choice between HPLC-UV and LC-MS for the determination of N-nitroso-olanzapine depends on the specific requirements of the analysis, such as the need for high sensitivity and selectivity versus the availability of instrumentation and cost considerations. The following table summarizes the typical performance characteristics of each method for the analysis of N-nitroso-olanzapine.

Performance Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	> 0.995	> 0.999
Limit of Detection (LOD)	~50 ng/mL	~0.1 ng/mL
Limit of Quantification (LOQ)	~150 ng/mL	~0.3 ng/mL
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (% RSD)	< 5%	< 2%
Specificity	Moderate	High

Experimental Protocols

Detailed methodologies for the analysis of N-nitroso-olanzapine using both HPLC-UV and LC-MS/MS are provided below. These protocols are representative and may require optimization for specific sample matrices and instrumentation.

HPLC-UV Method

This method is suitable for the quantification of N-nitroso-olanzapine at higher concentration levels and in simpler sample matrices.

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• UV Detection: 254 nm

• Injection Volume: 10 µL

2. Standard and Sample Preparation:

• Standard Solution: A stock solution of N-nitroso-olanzapine is prepared in methanol (B129727) and serially diluted to create calibration standards.

• Sample Preparation: The drug substance or product is dissolved in a suitable solvent, such as methanol, and filtered through a 0.45 µm filter before injection.

LC-MS/MS Method

This highly sensitive and selective method is the preferred approach for trace-level quantification of N-nitroso-olanzapine, as recommended by regulatory bodies for nitrosamine analysis.[1][2][3]

1. Chromatographic Conditions:

• Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

2. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion transitions for N-nitroso-olanzapine and an internal standard are monitored for quantification.

• Source Parameters: Optimized for maximum sensitivity of the target analyte.

3. Standard and Sample Preparation:

• Standard Solution: A stock solution of N-nitroso-olanzapine is prepared in methanol and serially diluted to create calibration standards, typically in the ng/mL range.

• Sample Preparation: The sample is dissolved in methanol, potentially followed by a solid-phase extraction (SPE) cleanup step to remove matrix interferences, and then filtered through a 0.22 µm filter.

Cross-Validation Workflow

Cross-validation ensures that the two analytical methods provide comparable and reliable results. The following diagram illustrates the logical workflow for the cross-validation of the HPLC and LC-MS methods for N-nitroso-olanzapine.

Caption: Workflow for the cross-validation of HPLC and LC-MS methods.

Conclusion

Both HPLC-UV and LC-MS/MS methods can be validated for the determination of N-nitroso-olanzapine. The LC-MS/MS method is demonstrably superior in terms of sensitivity and selectivity, making it the method of choice for trace-level impurity analysis to meet stringent regulatory requirements.[1][2] The HPLC-UV method, while less sensitive, can be a viable alternative for process monitoring or in situations where higher concentrations of the impurity are expected and the sample matrix is relatively clean. A thorough cross-validation is essential to ensure the consistency and reliability of data when employing both methods within a quality control system.

References

• 1. benchchem.com [benchchem.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. lcms.cz [lcms.cz]

A Comparative Guide to Inter-Laboratory Analysis of N-Nitroso-Olanzapine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of N-nitroso-olanzapine, a potential nitrosamine (B1359907) impurity in olanzapine (B1677200) drug products. In the absence of a formal inter-laboratory comparison study, this document synthesizes information from validated analytical methods for nitrosamines and olanzapine to present a hypothetical inter-laboratory analysis. This guide is intended to assist laboratories in selecting and validating appropriate analytical methods for the monitoring of this impurity, ensuring compliance with regulatory standards.

The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake (AI) limit for N-nitroso-olanzapine of 1500 ng/day.[1] The control of N-nitrosamine impurities in pharmaceutical products is a significant focus for regulatory agencies like the FDA and the European Medicines Agency (EMA), necessitating robust and sensitive analytical methods for their detection and quantification at trace levels.[2]

Comparison of Analytical Methods

The primary analytical techniques for the determination of nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and Gas Chromatography-Mass Spectrometry (GC-MS). Given the non-volatile nature of N-nitroso-olanzapine, LC-based methods are generally more suitable.

The following table summarizes the expected performance of different analytical methods in a hypothetical inter-laboratory study for the analysis of N-nitroso-olanzapine in olanzapine drug substance.

Parameter	LC-MS/MS	HPLC-UV	GC-MS
Limit of Detection (LOD)	0.05 - 0.5 ng/mL	5 - 20 ng/mL	Not suitable without derivatization
Limit of Quantification (LOQ)	0.15 - 1.5 ng/mL	15 - 50 ng/mL	Not suitable without derivatization
Accuracy (% Recovery)	95 - 105%	90 - 110%	N/A
Precision (% RSD)	< 5%	< 10%	N/A
Linearity (r²)	> 0.999	> 0.995	N/A
Specificity	High (mass-based)	Moderate (chromatographic)	N/A

Experimental Protocols

A detailed experimental protocol for the analysis of N-nitroso-olanzapine using LC-MS/MS is provided below. This protocol is a composite based on validated methods for olanzapine and other nitrosamine impurities.[3][4]

LC-MS/MS Method for the Quantification of N-Nitroso-Olanzapine

1. Sample Preparation

• Weigh accurately about 100 mg of olanzapine drug substance into a 50 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Further dilute an aliquot of this solution to achieve a final concentration within the calibration range of the instrument.

• For drug product analysis, a suitable extraction procedure to remove excipients may be required.

2. Chromatographic Conditions

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analyte, followed by a column wash and re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 1 - 10 µL.

3. Mass Spectrometric Conditions

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-olanzapine and a suitable internal standard (e.g., a stable isotope-labeled analog) must be optimized. The molecular weight of N-nitroso-olanzapine is 341.43 g/mol .[5]

• Optimization: Collision energy and other source parameters should be optimized to maximize signal intensity.

4. Calibration and Quantification

• Prepare a series of calibration standards of N-nitroso-olanzapine in the dissolution solvent.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Quantify the amount of N-nitroso-olanzapine in the sample using the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and a comparison of the key analytical methods.

Experimental workflow for N-nitroso-olanzapine analysis.

Comparison of analytical techniques for N-nitroso-olanzapine.

References

• 1. veeprho.com [veeprho.com]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of olanzapine and its three metabolites by liquid chromatography–tandem mass spectrometry in human body fluids obtained from four deceased, and confirmation of the reduction from olanzapine N-oxide to olanzapine in whole blood in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. GSRS [precision.fda.gov]

A Comparative Analysis of N-Nitroso-Olanzapine and Other Olanzapine Impurities for Researchers and Drug Development Professionals

An In-depth Guide to the Physicochemical Properties, Analytical Detection, and Potential Toxicological Implications of Key Olanzapine-Related Compounds

In the manufacturing and stability testing of the atypical antipsychotic drug olanzapine (B1677200), a variety of impurities can arise from the synthesis process, degradation, or interaction with excipients. The identification, characterization, and control of these impurities are critical for ensuring the quality, safety, and efficacy of the final drug product. Among these, N-nitroso-olanzapine has garnered significant attention due to the general concerns surrounding nitrosamine (B1359907) impurities. This guide provides a comprehensive comparison of N-nitroso-olanzapine with other known process-related and degradation impurities of olanzapine, supported by available data and detailed experimental methodologies.

Physicochemical and Toxicological Comparison

The following table summarizes the key characteristics of N-nitroso-olanzapine and other notable olanzapine impurities. It is important to note that while extensive data exists for some process and degradation impurities, specific comparative toxicological data for N-nitroso-olanzapine remains limited in the public domain.

Impurity Name	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )	Type	Formation Pathway	Acceptable Intake (AI) Limit
N-Nitroso-Olanzapine	2-Methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][1][2]diazepine	C₁₇H₁₉N₅OS	341.43	Potential Nitrosamine	Reaction of the secondary amine in olanzapine with nitrosating agents.[3][4]	1500 ng/day (as per U.S. FDA for NDSRIs)[5][6]
Olanzapine Lactam Impurity	1,3-dihydro-4-(4-methyl-1-piperazinyl)-2H-1,5-benzodiazepin-2-one	C₁₇H₂₀N₄O	296.37	Degradation	Oxidation and ring-opening of the thiophene (B33073) ring of olanzapine.[7][8]	Not explicitly defined, controlled as per ICH guidelines.
N-Desmethyl Olanzapine	2-methyl-4-(piperazin-1-yl)-10H-thieno[2,3-b][1][9]benzodiazepine	C₁₆H₁₈N₄S	298.41	Process-related/Metabolite	Incomplete methylation during synthesis or metabolism of olanzapine.	Not explicitly defined, controlled as per ICH guidelines.
Olanzapine EP Impurity A	2-methyl-5,10-dihydro-4H-thieno[2,3-b][1][9]benzodiazepin-4-one	C₁₂H₁₀N₂OS	230.29	Process-related	Intermediate in the synthesis of olanzapine.[2][10]	Not explicitly defined, controlled as per ICH guidelines.
Olanzapine Thiolactam Impurity	4-(4-methylpiperazin-1-yl)-1,3-dihydro-2H-thieno[2,3-b][1][9]benzodiazepine-2-thione	C₁₇H₂₀N₄S₂	344.5	Degradation	Oxidative degradation.[7]	Not explicitly defined, controlled as per ICH guidelines.

Experimental Protocols

Detailed methodologies are crucial for the accurate detection and quantification of olanzapine impurities. Below are representative experimental protocols based on published analytical methods.

Analytical Method for the Detection of Olanzapine and its Impurities by RP-HPLC

This method is suitable for the separation and quantification of various process-related and degradation impurities of olanzapine.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of a buffered aqueous phase (e.g., 0.05 M potassium dihydrogen phosphate, pH adjusted to 3.5 with phosphoric acid) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm.

• Injection Volume: 20 µL.

• Method Validation: The method should be validated according to ICH guidelines for parameters including specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[1][11]

LC-MS/MS Method for the Quantification of N-Nitroso-Olanzapine

A highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is recommended for the trace-level detection of N-nitroso-olanzapine.

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable reversed-phase column (e.g., C18, 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-olanzapine and a suitable internal standard should be monitored for quantification.

• Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction can be employed to concentrate the analyte and remove matrix interference.

Formation and Control of Olanzapine Impurities

The formation of impurities can occur at various stages of the drug lifecycle. Understanding these pathways is key to implementing effective control strategies.

Caption: Formation pathways of olanzapine impurities.

Analytical Workflow for Impurity Profiling

A systematic approach is necessary for the comprehensive analysis of olanzapine impurities in drug substances and products.

Caption: A typical workflow for olanzapine impurity analysis.

Conclusion

The control of impurities in olanzapine is a multifaceted challenge that requires robust analytical methods and a thorough understanding of impurity formation pathways. While N-nitroso-olanzapine is a potential concern due to its classification as a nitrosamine, studies have suggested a low propensity for its formation under certain conditions.[12] Continuous monitoring and risk assessment, in line with regulatory guidelines, are essential for all impurities to ensure the safety and quality of olanzapine-containing medicines. Further research into the comparative toxicology of N-nitroso-olanzapine and other olanzapine impurities would be beneficial for a more complete risk profile.

References

• 1. sennosbiotech.com [sennosbiotech.com]
• 2. sciensage.info [sciensage.info]
• 3. researchgate.net [researchgate.net]
• 4. N-Nitroso Olanzapine | CAS No- NA | NA [chemicea.com]
• 5. researchgate.net [researchgate.net]
• 6. veeprho.com [veeprho.com]
• 7. Olanzapine Lactam Impurity – Application_Chemicalbook [chemicalbook.com]
• 8. tlcstandards.com [tlcstandards.com]
• 9. Identification of oxidative degradation impurities of olanzapine drug substance as well as drug product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. veeprho.com [veeprho.com]

Navigating Nitrosamine Quantitation: A Comparative Guide to Analytical Procedures

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of analytical methodologies for the quantification of nitrosamine (B1359907) impurities, supported by experimental data.

The presence of nitrosamine impurities in pharmaceutical products remains a critical concern for regulatory bodies and manufacturers alike, owing to their potential carcinogenic properties. Accurate and reliable quantification of these impurities at trace levels is paramount to ensure patient safety and regulatory compliance. This guide provides a comparative overview of the performance characteristics of the most commonly employed analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

Performance Characteristics at a Glance

The selection of an appropriate analytical technique for nitrosamine quantitation is contingent on several factors, including the specific nitrosamine of interest, the sample matrix, and the required level of sensitivity. The following tables summarize the key performance characteristics of LC-MS/MS, GC-MS, and HPLC-UV, providing a clear comparison of their capabilities.

Table 1: Comparison of Limits of Detection (LOD) and Quantitation (LOQ) for Common Nitrosamines

Nitrosamine	LC-MS/MS	GC-MS	HPLC-UV
NDMA	0.005 - 0.2 ng/mL[1][2]	0.15 - 1.0 ng/mL[3]	10 - 20 ng/mL[4]
NDEA	0.01 - 0.2 ng/mL[1][2]	0.15 - 1.0 ng/mL[3]	10 - 20 ng/mL[4]
NEIPA	0.2 ng/mL[1]	< 0.001 ppm	20 ng/mL[4]
NDIPA	0.2 ng/mL[1]	< 0.001 ppm	10 - 20 ng/mL[4]
NDBA	0.01 ng/mL[2]	< 0.0025 ppm	20 ng/mL[4]
NMBA	0.2 ng/mL[1]	-	20 ng/mL[4]

Note: Values are representative and can vary based on the specific instrument, method, and matrix.

Table 2: Comparison of Accuracy, Precision, and Linearity

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Accuracy (% Recovery)	Typically 80-120%[5][6]	Typically 80-120%	Typically 80-120%
Precision (%RSD)	< 15%[5]	< 15%	< 10%
Linearity (R²)	> 0.99[2][5]	> 0.99	> 0.99

In-Depth Look at Analytical Methodologies

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for nitrosamine analysis due to its high sensitivity, selectivity, and applicability to a wide range of nitrosamines, including those that are thermally labile or non-volatile.

LC-MS/MS Analytical Workflow

Experimental Protocol: LC-MS/MS for Nitrosamines in Valsartan (B143634)

• Sample Preparation:

  • Weigh 250 mg of powdered valsartan tablets into a 15 mL centrifuge tube.[7]

  • Add 250 µL of an internal standard solution (e.g., 400 ng/mL of d-labeled nitrosamine) and 250 µL of methanol.[7]

  • Sonicate for 5 minutes.[7]

  • Add 4.5 mL of deionized water and sonicate for another 5 minutes.[7]

  • Centrifuge the sample at 3000 x g for 5 minutes.[8]

  • Filter the supernatant through a 0.22 µm PVDF filter into an HPLC vial.[8]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 15 cm x 3 mm, 3.5 µm).[8]

  • Mobile Phase A: 0.1% formic acid in water.[8]

  • Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (2:8).[8]

  • Flow Rate: 0.6 mL/min.[8]

  • Gradient: A suitable gradient to separate the target nitrosamines.

  • Injection Volume: 10 µL.[8]

• Mass Spectrometric Conditions:

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[7]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimized precursor-to-product ion transitions for each nitrosamine and internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique, particularly for volatile and semi-volatile nitrosamines. Headspace GC-MS is often employed to minimize matrix effects and protect the instrument from non-volatile sample components.

GC-MS Analytical Workflow

Experimental Protocol: GC-MS for Nitrosamines in Metformin (B114582)

• Sample Preparation:

  • Weigh 500 mg of metformin drug substance into a 15 mL glass centrifuge tube.[9]

  • Add 5 mL of an internal standard solution (e.g., ~50 ng/mL NDMA-d6 in dichloromethane).[9]

  • Vortex for one minute.[9]

  • Centrifuge at 4,000 rpm for five minutes.[9]

  • Filter the dichloromethane (B109758) layer through a 0.45 µm nylon filter into a GC vial.[9]

• Chromatographic Conditions:

  • Column: WAX capillary column (e.g., 30 m x 0.25 mm, 0.5 µm).[10]

  • Carrier Gas: Helium.[10]

  • Oven Program: A temperature gradient suitable for separating the target nitrosamines (e.g., start at 45°C, ramp to 250°C).[10]

  • Injection Mode: Splitless.[10]

• Mass Spectrometric Conditions:

  • Ion Source: Electron Ionization (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for tandem MS.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a more accessible technique compared to mass spectrometry. However, it generally offers lower sensitivity and selectivity, making it suitable for screening purposes or for quantifying nitrosamines at higher concentrations.

HPLC-UV Analytical Workflow

Experimental Protocol: HPLC-UV for Nitrosamines in Losartan (B1675146)

• Sample Preparation:

  • Prepare a solution of the losartan sample in the mobile phase (e.g., water:methanol, 60:40 v/v).

• Chromatographic Conditions:

  • Column: Inertsil ODS 3V (250mm × 4.6mm, 5.0μm).

  • Mobile Phase: Water:methanol (60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 80 µL.

• UV Detection:

  • Wavelength: 230 nm.

Conclusion: Selecting the Right Tool for the Task

The choice of analytical procedure for nitrosamine quantitation is a critical decision that directly impacts the reliability of results and, ultimately, patient safety.

• LC-MS/MS stands out as the most sensitive and selective method, suitable for the quantification of a broad range of nitrosamines at very low levels, making it the preferred choice for regulatory submissions and in-depth investigations.

• GC-MS offers a robust and reliable alternative, particularly for volatile nitrosamines, and can be a cost-effective solution for routine testing.

• HPLC-UV , while less sensitive, can serve as a valuable screening tool and is a practical option when the expected nitrosamine concentrations are within its detection capabilities.

Researchers, scientists, and drug development professionals must carefully consider the specific requirements of their analysis, including the target analytes, sample matrix, and regulatory expectations, to select the most appropriate and validated method for nitrosamine quantitation.

References

• 1. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. edqm.eu [edqm.eu]
• 5. waters.com [waters.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fda.gov.tw [fda.gov.tw]
• 9. agilent.com [agilent.com]
• 10. N-Nitrosodimethylamine Contamination in the Metformin Finished Products - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to N-nitroso-olanzapine Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of N-nitroso-olanzapine, a potential genotoxic impurity, is of paramount importance for ensuring drug safety and regulatory compliance. This guide provides a comprehensive comparison of analytical methodologies, complete with supporting data and detailed experimental protocols, to aid in the selection and implementation of robust analytical strategies.

N-nitroso-olanzapine is a nitrosamine (B1359907) impurity that can form in pharmaceutical products containing the active pharmaceutical ingredient (API) olanzapine (B1677200).[1][2][3][4] Regulatory bodies worldwide have set stringent limits for the presence of nitrosamine impurities in drug products, necessitating highly sensitive and validated analytical methods for their detection and quantification.[2]

Comparative Analysis of Analytical Techniques

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the trace-level analysis of nitrosamine impurities due to its high sensitivity, selectivity, and broad applicability.[5][6] Alternative techniques such as Ultra-Performance Liquid Chromatography (UPLC) with UV or mass spectrometric detection are also employed, particularly for the analysis of the parent drug, olanzapine, and can be adapted for impurity analysis.[7][8]

The following table summarizes the performance characteristics of a representative LC-MS/MS method for the analysis of N-nitroso-olanzapine, based on established methods for olanzapine and other nitrosamine impurities.

Parameter	Representative LC-MS/MS Method	Alternative UPLC-UV Method (for Olanzapine)
Limit of Detection (LOD)	0.01 ng/mL	0.35 µg/mL
Limit of Quantitation (LOQ)	0.03 ng/mL	1.05 µg/mL
Linearity Range	0.03 - 50 ng/mL	10 - 125 µg/mL
Correlation Coefficient (r²)	> 0.995	> 0.999
Accuracy (% Recovery)	95 - 105%	99.47 - 100.01%
Precision (% RSD)	< 15%	< 2%

Experimental Protocols

A detailed experimental protocol for a representative LC-MS/MS method for the quantification of N-nitroso-olanzapine is provided below. This protocol is a composite based on methods for olanzapine and general nitrosamine analysis.

Representative LC-MS/MS Method for N-nitroso-olanzapine

1. Sample Preparation

• Drug Product: Accurately weigh and transfer a portion of powdered tablets equivalent to 10 mg of olanzapine into a 50 mL volumetric flask.

• Dissolution: Add 40 mL of a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water), and sonicate for 15 minutes to dissolve the sample.

• Dilution: Dilute to volume with the solvent and mix well.

• Centrifugation/Filtration: Centrifuge a portion of the solution at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions

• Instrument: A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient program to separate N-nitroso-olanzapine from the API and other impurities.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-nitroso-olanzapine and a suitable internal standard (e.g., N-nitroso-olanzapine-d3).

• Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the analysis of N-nitroso-olanzapine in a pharmaceutical product.

Caption: Workflow for N-nitroso-olanzapine analysis.

Signaling Pathways and Logical Relationships

The formation of N-nitroso-olanzapine is a chemical reaction that is not directly related to biological signaling pathways. The logical relationship in its analysis follows the experimental workflow outlined above.

The selection of an appropriate analytical method is a critical step in the control of nitrosamine impurities. This guide provides a framework for comparing and implementing methods for the accurate and precise determination of N-nitroso-olanzapine, ultimately contributing to the safety and quality of pharmaceutical products.

References

• 1. Quantification of olanzapine and its three metabolites by liquid chromatography–tandem mass spectrometry in human body fluids obtained from four deceased, and confirmation of the reduction from olanzapine N-oxide to olanzapine in whole blood in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 5. benchchem.com [benchchem.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciensage.info [sciensage.info]
• 8. rjptonline.org [rjptonline.org]

limit of detection (LOD) and quantification (LOQ) for N-nitroso-olanzapine

A comparative guide to the limit of detection (LOD) and quantification (LOQ) for a critical nitrosamine (B1359907) impurity.

The presence of N-nitroso compounds in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-olanzapine, a potential impurity in the widely used antipsychotic medication olanzapine (B1677200), requires highly sensitive analytical methods for its detection and quantification to ensure patient safety. While specific, publicly available validated methods detailing the limit of detection (LOD) and limit of quantification (LOQ) for N-nitroso-olanzapine are not readily found, this guide provides a comparative overview of typical analytical performance for similar nitrosamine impurities in other pharmaceutical products. This information, gathered from regulatory guidance and published analytical methods, serves as a crucial benchmark for researchers, scientists, and drug development professionals.

Comparative Analysis of Nitrosamine Impurity Detection Limits

The analytical methods for nitrosamine impurities must be highly sensitive to detect trace levels.[1][2] Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have emphasized the need for methods with low detection and quantification limits.[3][4][5][6] The FDA, for instance, has published several liquid chromatography-high resolution mass spectrometry (LC-HRMS) and gas chromatography-mass spectrometry (GC-MS) methods for various nitrosamines.[7][8] For products with a maximum daily dose of less than 880 mg, the FDA suggests a limit of quantification (LOQ) of at or below 0.03 ppm.[4][9]

The following table summarizes the LOD and LOQ values for common nitrosamine impurities in different drug substances, providing a reference for the expected analytical sensitivity for N-nitroso-olanzapine.

Nitrosamine Impurity	Analytical Method	Drug Substance/Product	Limit of Detection (LOD)	Limit of Quantification (LOQ)
N-nitrosodimethylamine (NDMA)	GC-MS	Valsartan	0.05 ppm	0.3 ppm
NDMA	LC-HRMS	Ranitidine	0.011 ppm	0.033 ppm
NDMA, NDEA, NEIPA, NDIPA, NDBA	GC-MS/MS	Metformin, Sartans	-	Trace levels
Nine Carcinogenic Nitrosamines	GC-MS	Cilostazol, Sunitinib malate, Olmesartan medoxomil	0.15–1.00 ng/mL	-
Eight Nitrosamine Impurities	LC-HRMS	Various drug products	-	As low as 0.005 ppm

Table 1: Comparison of LOD and LOQ values for various nitrosamine impurities determined by different analytical methods. Note that ppm values can be dependent on the sample preparation and the maximum daily dose of the drug.

Experimental Protocol: A Representative LC-MS/MS Method

Given the structural characteristics of N-nitroso-olanzapine, a Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method is a suitable approach for its determination. This technique offers high sensitivity and selectivity.[1] The following is a representative protocol based on established methods for other nitrosamine impurities.

1. Sample Preparation:

• Accurately weigh and dissolve the olanzapine drug substance or powdered tablets in a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile (B52724) with 0.1% formic acid).

• The concentration of the sample solution should be optimized based on the expected level of the impurity and the sensitivity of the instrument.

• The solution is then vortexed and centrifuged to precipitate any excipients.

• The supernatant is filtered through a 0.22 µm filter before injection into the LC-MS/MS system.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is typically used.

• Mobile Phase: A gradient elution with a mixture of water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The precursor ion would be the protonated molecule of N-nitroso-olanzapine ([M+H]⁺), and the product ions would be specific fragments generated upon collision-induced dissociation.

• Source Parameters: Optimized for maximum sensitivity, including capillary voltage, source temperature, and gas flows.

4. Method Validation:

The method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), LOD, and LOQ. The LOD and LOQ are typically determined based on the signal-to-noise ratio (S/N), with LOD being a S/N of 3 and LOQ being a S/N of 10.

Visualization of the Analytical Workflow

The following diagram illustrates the general workflow for the analysis of nitrosamine impurities in pharmaceutical products.

Figure 1: General workflow for nitrosamine impurity analysis.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. What method accuracy criteria to be considered for nitrosamines, which guidance mentioned accuracy criteria? - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. international-biopharma.com [international-biopharma.com]
• 8. fda.gov [fda.gov]
• 9. alston.com [alston.com]

Navigating Nitrosamine Analysis: A Comparative Guide to Robustness Testing of Analytical Methods for N-Nitroso-Olanzapine

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory agencies worldwide mandate rigorous control and monitoring of these impurities, necessitating the development and validation of robust analytical methods. This guide provides a comparative overview of the robustness of common analytical methods for the detection and quantification of N-nitroso-olanzapine, a potential nitrosamine (B1359907) impurity in the widely used antipsychotic drug, olanzapine (B1677200).

This document summarizes quantitative data in structured tables, details experimental protocols for key analytical techniques, and provides visualizations of experimental workflows to aid in the selection and implementation of a suitable and robust analytical method for N-nitroso-olanzapine.

Comparison of Analytical Methods for N-Nitroso-Olanzapine

The two most prevalent and powerful techniques for the trace-level analysis of nitrosamine impurities are Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While both offer high sensitivity and selectivity, their robustness to variations in analytical parameters can differ.

Table 1: Comparison of Robustness Testing for LC-HRMS and LC-MS/MS Methods

Robustness Parameter	Variation	LC-HRMS Method	LC-MS/MS Method	Acceptance Criteria
Mobile Phase Composition	Acetonitrile ± 2%	Retention Time Shift: < 5% Peak Area Variation: < 10%	Retention Time Shift: < 3% Peak Area Variation: < 5%	Retention Time Shift: ≤ 10% Peak Area Variation: ≤ 15%
Mobile Phase pH	± 0.2 units	Retention Time Shift: < 8% Peak Area Variation: < 12%	Retention Time Shift: < 5% Peak Area Variation: < 8%	Retention Time Shift: ≤ 15% Peak Area Variation: ≤ 20%
Column Temperature	± 5 °C	Retention Time Shift: < 10% Peak Area Variation: < 15%	Retention Time Shift: < 7% Peak Area Variation: < 10%	Retention Time Shift: ≤ 15% Peak Area Variation: ≤ 20%
Flow Rate	± 0.1 mL/min	Retention Time Shift: < 12% Peak Area Variation: < 18%	Retention Time Shift: < 10% Peak Area Variation: < 12%	Retention Time Shift: ≤ 20% Peak Area Variation: ≤ 25%
Injection Volume	± 2 µL	Peak Area Variation: < 8%	Peak Area Variation: < 5%	Peak Area Variation: ≤ 10%

Note: The data presented in this table is a representative summary based on typical performance characteristics of the analytical methods and is intended for comparative purposes. Actual results may vary depending on the specific instrumentation, reagents, and experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods. Below are representative protocols for sample preparation and analysis using LC-HRMS and LC-MS/MS for the determination of N-nitroso-olanzapine in olanzapine drug products.

Sample Preparation

A robust sample preparation procedure is critical to ensure accurate and precise quantification of trace-level impurities.

A generalized workflow for sample preparation.

Protocol:

• Accurately weigh a portion of powdered olanzapine tablets equivalent to a single dose.

• Transfer the powder to a volumetric flask.

• Add a suitable diluent (e.g., a mixture of methanol and water) and vortex or sonicate until the sample is fully dispersed.

• Centrifuge the sample to sediment any insoluble excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-HRMS Method

This method utilizes a high-resolution mass spectrometer to achieve high selectivity and sensitivity.

A Comparative Guide to N-Nitroso-Olanzapine Reference Standards for Researchers

For Immediate Release

This guide provides a comprehensive characterization and comparison of commercially available N-nitroso-olanzapine reference standards. Designed for researchers, scientists, and drug development professionals, this document offers a detailed analysis of these critical reference materials, including their physicochemical properties, analytical characterization data, and recommended experimental protocols.

Introduction to N-Nitroso-Olanzapine

N-nitroso-olanzapine is the N-nitroso derivative of olanzapine (B1677200), an atypical antipsychotic medication.[1] The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies worldwide due to their potential carcinogenic properties. As such, highly characterized reference standards for potential nitrosamine impurities like N-nitroso-olanzapine are essential for the development and validation of analytical methods to ensure the safety and quality of pharmaceutical products.[2][3] This guide focuses on the characterization of N-nitroso-olanzapine, a potential impurity that may arise from the presence of a secondary amine in the olanzapine molecule.

Interestingly, some evidence suggests that N-nitroso-olanzapine may not form readily under standard nitrosation conditions. One supplier offers a "Synthesis Attempts and Failure Report (NAP Test)," indicating that rigorous attempts to synthesize this impurity under forced conditions were unsuccessful.[4] This information is critical for risk assessment in drug development.

Characterization of N-Nitroso-Olanzapine Reference Standards

A review of commercially available N-nitroso-olanzapine reference standards reveals that while multiple suppliers offer this compound, detailed public data on their characterization is limited. However, available Certificates of Analysis (CoAs) and product pages confirm that these standards are typically characterized using a suite of analytical techniques to confirm their identity, purity, and structure.[5][6][7][8][9]

Physicochemical Properties

The fundamental properties of N-nitroso-olanzapine are summarized in Table 1. This information is consistently reported across various suppliers and databases.

Property	Value	Source
Chemical Name	2-methyl-4-(4-methylpiperazin-1-yl)-10-nitroso-10H-benzo[b]thieno[2,3-e][5][7]diazepine	[1][2][7]
IUPAC Name	2-methyl-4-(4-methylpiperazin-1-yl)-10-nitrosothieno[2,3-b][5][8]benzodiazepine	[10]
Molecular Formula	C₁₇H₁₉N₅OS	[7][10]
Molecular Weight	341.43 g/mol	[4][11]
Appearance	Not consistently reported, typically a solid.	[5][6][7][8][9]
Solubility	Not consistently reported.	[5][6][7][8][9]

Analytical Characterization Data

The following table summarizes the analytical data available for N-nitroso-olanzapine reference standards from various sources. It is important to note that while CoAs confirm the use of these analytical techniques, the detailed spectra and chromatograms are not always publicly available.

Analytical Technique	Parameter	Typical Results	Available Data Source
¹H-NMR	Structural Confirmation	Conforms to structure	[5][6][7][8][9]
Mass Spectrometry (MS)	Molecular Weight Confirmation	Conforms to structure	[5][6][7][8][9]
Chromatographic Purity (HPLC)	Purity	>90%	[5][6][7][8][9]
Chromatographic Purity (HPLC)	Purity	98.49%	[11]

Experimental Protocols

Detailed and validated experimental protocols are crucial for the accurate and reproducible analysis of N-nitroso-olanzapine. The following sections provide methodologies for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is a general guideline for determining the purity of an N-nitroso-olanzapine reference standard. Method optimization and validation are required for specific applications.

Instrumentation:

• HPLC system with a UV detector

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile (B52724) and a suitable buffer (e.g., phosphate (B84403) buffer, pH adjusted)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV scan of the reference standard (a wavelength around 254 nm is often a starting point for aromatic compounds).

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Sample Preparation:

• Accurately weigh and dissolve the N-nitroso-olanzapine reference standard in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

• Further dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis:

• The purity is calculated based on the area percentage of the main peak in the chromatogram.

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) for Identification and Quantification

This method is based on the FDA's general method for the determination of nitrosamine impurities and should be adapted and validated for N-nitroso-olanzapine.[12]

Instrumentation:

• LC-HRMS system (e.g., Q-Exactive, Orbitrap)

Chromatographic Conditions:

• Column: C18 reverse-phase column suitable for LC-MS

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A suitable gradient to resolve N-nitroso-olanzapine from other impurities.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Resolution: High resolution (e.g., >70,000)

• Scan Mode: Full scan and/or targeted SIM (Selected Ion Monitoring) for the exact mass of N-nitroso-olanzapine.

• Collision Energy (for MS/MS): Optimized for fragmentation of the parent ion.

Sample Preparation:

• Prepare a stock solution of the N-nitroso-olanzapine reference standard in methanol.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• For drug product analysis, a suitable extraction method must be developed and validated.[12]

Visualizing Experimental and Logical Workflows

To aid in the understanding of the processes involved in characterizing and comparing N-nitroso-olanzapine reference standards, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the characterization of an N-nitroso-olanzapine reference standard.

Caption: Logical relationship for the comparison and selection of N-nitroso-olanzapine reference standards.

Conclusion

The availability of well-characterized N-nitroso-olanzapine reference standards is crucial for ensuring the safety of olanzapine-containing drug products. While several commercial sources exist, the level of publicly available characterization data varies. A key consideration for researchers is the reported difficulty in synthesizing N-nitroso-olanzapine, which may impact its likelihood of formation as a drug impurity. This guide provides a framework for comparing available reference standards and outlines essential experimental protocols for their analysis. It is recommended that researchers request detailed Certificates of Analysis from suppliers and perform their own verification to ensure the suitability of a reference standard for their specific application.

References

• 1. Identification of oxidative degradation impurities of olanzapine drug substance as well as drug product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Nitroso Olanzapine | SynZeal [synzeal.com]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. N-nitroso-olanzapine | C17H19N5OS | CID 171381001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. clearsynth.com [clearsynth.com]
• 12. fda.gov [fda.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-nitroso-olanzapine: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. N-nitroso-olanzapine, a nitrosamine (B1359907) impurity, requires stringent disposal procedures due to the carcinogenic potential of the nitrosamine class of compounds.[1][2] This guide provides essential, step-by-step information for the safe disposal of N-nitroso-olanzapine, aligning with regulatory guidelines and best practices in laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle N-nitroso-olanzapine with extreme caution.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or chemical splash goggles, and a flame-retardant lab coat.[2]

• Ventilation: All handling and preparation of solutions should be conducted within a certified chemical fume hood to prevent inhalation of any vapors.[2]

• Spill Management: In case of a spill, evacuate the area and prevent entry. Absorb the spill with an inert material like vermiculite (B1170534) or sand, and place it in a sealed container for disposal as hazardous waste.[2]

Step-by-Step Disposal Procedure

The primary and preferred method for the final disposal of N-nitroso-olanzapine is high-temperature incineration conducted by a licensed hazardous waste disposal company.[1]

• Waste Identification and Segregation:

  • Clearly label all waste containing N-nitroso-olanzapine as "Hazardous Waste" and include the chemical name.

  • Segregate N-nitroso-olanzapine waste from other laboratory waste streams to ensure proper handling and disposal.

• Containerization:

  • Use approved, leak-proof, and clearly labeled hazardous waste containers. For RCRA (Resource Conservation and Recovery Act) hazardous pharmaceutical waste, black containers are often required.

• Licensed Hazardous Waste Contractor:

  • Arrange for the collection and disposal of the N-nitroso-olanzapine waste through a licensed and reputable hazardous waste disposal company.

  • Ensure the contractor is permitted to handle and incinerate pharmaceutical and hazardous chemical waste.

• Documentation:

  • Maintain accurate records of the waste generated, including the quantity, date of generation, and disposal manifest provided by the waste contractor. This documentation is crucial for regulatory compliance.

Quantitative Data Summary

Parameter	Guideline	Source
Primary Disposal Method	High-Temperature Hazardous-Waste Incineration	[1]
Personal Protective Equipment	Chemical-resistant gloves, safety goggles, lab coat	[2]
Handling Environment	Certified Chemical Fume Hood	[2]
Waste Container (RCRA Haz.)	Black, Leak-Proof, Labeled Container

Experimental Protocols: Decontamination of Lab Equipment

For small-scale decontamination of laboratory equipment that has come into contact with N-nitroso-olanzapine, chemical degradation may be employed as a supplementary measure before final disposal of the cleaning materials as hazardous waste.[1]

Note: This procedure should be performed in a chemical fume hood with appropriate PPE.

Materials:

• Aluminum-nickel alloy powder

• Aqueous alkali solution (e.g., sodium hydroxide)

Procedure:

• Prepare a solution of the aqueous alkali.

• Carefully add the aluminum-nickel alloy powder to the solution.

• Apply this mixture to the contaminated surfaces. The reaction reduces the nitrosamine to corresponding amines, which are less hazardous.[3]

• Allow for sufficient reaction time as determined by internal validation procedures.

• Thoroughly rinse the equipment with an appropriate solvent (e.g., water or as per laboratory protocol).

• Collect all cleaning materials, including the rinse, and dispose of them as hazardous waste.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of N-nitroso-olanzapine.

Caption: Workflow for the proper disposal of N-nitroso-olanzapine.

It is imperative to adhere to all federal, state, and local regulations regarding the disposal of hazardous pharmaceutical waste.[4][5][6] The procedures outlined in this document are intended as a guide and should be supplemented by a thorough review of your institution's specific safety protocols and the relevant Safety Data Sheets (SDS).[7][8]

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sdmedwaste.com [sdmedwaste.com]
• 5. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 6. epa.gov [epa.gov]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. kmpharma.in [kmpharma.in]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling N-nitroso-olanzapine

For Immediate Implementation: This document provides essential safety protocols and logistical procedures for the handling and disposal of N-nitroso-olanzapine. All researchers, scientists, and drug development professionals engaging with this compound must adhere to the following guidelines to ensure a safe laboratory environment.

N-nitroso-olanzapine is a nitroso derivative of olanzapine, an antipsychotic medication.[1] While specific toxicological data for N-nitroso-olanzapine is limited, N-nitroso compounds as a class are known to be potent carcinogens and should be handled with extreme caution.[2] The following procedures are based on available safety data sheets for N-nitroso-olanzapine and established best practices for handling highly hazardous N-nitroso compounds.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling N-nitroso-olanzapine to prevent dermal, ocular, and respiratory exposure.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving is required. An inner nitrile glove with an outer glove of more resistant material such as butyl rubber or SilverShield™ is recommended.	N-nitroso compounds can penetrate standard laboratory gloves. Double-gloving provides an additional barrier and reduces the risk of exposure during glove removal.
Body Protection	A disposable, solid-front, back-closing laboratory gown.	Prevents contamination of personal clothing.
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[3]	Protects against splashes and aerosols.
Respiratory Protection	A NIOSH-approved N-95 or higher respirator should be used when handling the powder form of the compound or when there is a potential for aerosol generation.	Minimizes the risk of inhaling hazardous particles.

Operational Plan: Handling and Storage

All manipulations of N-nitroso-olanzapine, including weighing, reconstitution, and aliquoting, must be conducted within a certified chemical fume hood or a glove box to minimize exposure.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Cover the work surface with disposable absorbent bench paper.

• Personal Protective Equipment: Don the required PPE as outlined in the table above.

• Weighing: If weighing the solid compound, do so within the fume hood. Use anti-static weighing paper or a container that can be sealed for transport.

• Solution Preparation: When preparing solutions, add the solvent to the N-nitroso-olanzapine powder slowly to avoid aerosolization.

• Storage: Store N-nitroso-olanzapine in a clearly labeled, sealed container in a designated, ventilated, and secure area away from incompatible materials. The storage temperature should be refrigerated (2-8°C) for long-term stability.[4]

• Post-Handling: After handling, wipe down the work area within the fume hood with an appropriate decontamination solution. Remove and dispose of outer gloves and lab coat as hazardous waste before leaving the work area. Wash hands thoroughly with soap and water.

Disposal Plan

All waste contaminated with N-nitroso-olanzapine must be treated as hazardous waste.

Waste Segregation and Disposal Procedure:

• Solid Waste: All disposable items that have come into contact with N-nitroso-olanzapine, including gloves, bench paper, and pipette tips, must be collected in a dedicated, labeled, and sealed hazardous waste container. Double-bagging of dry waste is recommended.[5]

• Liquid Waste: Collect all liquid waste containing N-nitroso-olanzapine in a clearly labeled, sealed, and chemically resistant hazardous waste container.

• Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a designated sharps container for hazardous chemical waste.

• Labeling: All waste containers must be clearly labeled with "HAZARDOUS WASTE," the chemical name "N-nitroso-olanzapine," and the date of accumulation.[5]

• Collection: Arrange for the collection of hazardous waste through your institution's environmental health and safety (EHS) office. Do not dispose of N-nitroso-olanzapine down the drain or in regular trash.

Emergency Procedures

Spill Response Workflow

Caption: Logical workflow for responding to an N-nitroso-olanzapine spill.

Decontamination:

For minor spills, after absorbing the material, the area should be decontaminated. While specific decontamination procedures for N-nitroso-olanzapine are not well-documented, methods for other N-nitroso compounds can be adapted. A common approach involves chemical degradation. One suggested method is the use of a 1:1 solution of hydrobromic acid and acetic acid.[5] Another option is exposure to UV light, as nitrosamines can be degraded by UV radiation.[5] Always consult with your institution's EHS for approved decontamination procedures.

First Aid:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15-20 minutes and seek medical attention.[6] Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, lifting the upper and lower eyelids.[6] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

References

• 1. hazmatschool.com [hazmatschool.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. lsuhsc.edu [lsuhsc.edu]
• 6. dhss.delaware.gov [dhss.delaware.gov]